Tris(2,6-dichlorophenyl) phosphate

• CAS: 75431-49-1

Core Science & Biosynthesis

Synthesis and characterization of Tris(2,6-dichlorophenyl) phosphate

An In-depth Technical Guide to the Synthesis and Characterization of Tris(2,6-dichlorophenyl) phosphate

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of Tris(2,6-dichlorophenyl) phosphate, a halogenated aryl phosphate ester. The document is intended for researchers, scientists, and professionals in drug development and materials science. It details two primary synthetic methodologies, focusing on the reaction of 2,6-dichlorophenol with phosphorus oxychloride and phosphorus pentachloride. The guide emphasizes the rationale behind experimental choices, offering detailed, step-by-step protocols for synthesis, purification, and characterization. A full suite of analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC), are discussed with expected outcomes to ensure the identity, purity, and stability of the final compound.

Introduction

Tris(2,6-dichlorophenyl) phosphate belongs to the class of triaryl phosphate esters, compounds that have found extensive applications as flame retardants, plasticizers, and hydraulic fluids. The introduction of chlorine atoms on the phenyl rings, particularly at the ortho positions, can significantly influence the compound's physical, chemical, and biological properties. The steric hindrance provided by the two ortho-chloro substituents is expected to increase the compound's hydrolytic stability, a desirable trait for many industrial applications. In the context of drug development, organophosphate chemistry is pivotal, and understanding the synthesis and behavior of structurally complex phosphate esters is crucial for the design of novel therapeutics and prodrugs.

This guide provides a detailed framework for the synthesis and rigorous characterization of Tris(2,6-dichlorophenyl) phosphate, ensuring a high degree of purity and structural confirmation.

Synthetic Strategies and Mechanistic Insights

The synthesis of triaryl phosphates is most commonly achieved by reacting a phenolic precursor with a phosphorus(V) reagent. The two most prevalent and effective reagents for this transformation are phosphorus oxychloride (POCl₃) and phosphorus pentachloride (PCl₅). The choice between these reagents often depends on the desired reaction conditions, scale, and the reactivity of the phenolic substrate.

Synthesis via Phosphorus Oxychloride (POCl₃)

This is often the preferred method due to the moderate reactivity of POCl₃ and the ability to control the reaction in a stepwise manner. The reaction involves the sequential displacement of the three chlorine atoms of phosphorus oxychloride by the 2,6-dichlorophenoxide ion.

Causality of Experimental Choices:

• Reagent: Phosphorus oxychloride is a trifunctional phosphorylating agent, allowing for the systematic addition of three aryl groups.

• Base: The reaction liberates three equivalents of hydrogen chloride (HCl), which must be neutralized to drive the reaction to completion and prevent unwanted side reactions. A tertiary amine base, such as pyridine or triethylamine, is typically used. Pyridine can also act as a nucleophilic catalyst, forming a highly reactive pyridinium intermediate with POCl₃.[1]

• Stoichiometry: A slight excess of the 2,6-dichlorophenol and base is often used to ensure the complete consumption of the phosphorus oxychloride.

• Solvent: An inert aprotic solvent, such as dichloromethane (DCM), toluene, or acetonitrile, is used to dissolve the reactants and facilitate the reaction while remaining unreactive.

• Temperature: The reaction is often started at a low temperature (0-5 °C) to control the initial exothermic reaction and then gradually warmed to room temperature or heated to drive the reaction to completion.

Reaction Mechanism:

The reaction proceeds through a nucleophilic substitution mechanism. The base first deprotonates the phenol to form the more nucleophilic phenoxide, which then attacks the electrophilic phosphorus atom of POCl₃, displacing a chloride ion. This process is repeated two more times to yield the final triaryl phosphate.

Synthesis of Tris(2,6-dichlorophenyl) phosphate via POCl₃.

Experimental Protocol:

• Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 2,6-dichlorophenol (3.1 equivalents). Dissolve it in anhydrous pyridine (used as both solvent and base).

• Reaction: Cool the flask to 0 °C in an ice bath. Add phosphorus oxychloride (1.0 equivalent) dropwise via the dropping funnel over 30 minutes, ensuring the temperature does not exceed 10 °C.

• Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat at 60-70 °C for 4-6 hours to ensure the reaction goes to completion. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and pour it into a beaker containing crushed ice and concentrated HCl. This will precipitate the crude product and dissolve the pyridine hydrochloride salt.

• Extraction: Extract the aqueous mixture with a suitable organic solvent like ethyl acetate or dichloromethane.

• Washing: Wash the combined organic layers sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine. The acidic wash removes any remaining pyridine, the basic wash removes any unreacted phenol, and the brine wash removes residual water.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate).

Synthesis via Phosphorus Pentachloride (PCl₅)

An alternative route involves the reaction of the phenol with phosphorus pentachloride. This reaction typically proceeds through a dichlorophosphorane intermediate.

Causality of Experimental Choices:

• Reagent: Phosphorus pentachloride is a more powerful chlorinating and phosphorylating agent than POCl₃. The reaction can often be driven to completion without the need for a separate base, as the HCl byproduct can be removed by heating.

• Two-Step Process: This method is conceptually a two-step, one-pot process. First, the formation of a triaryloxydichlorophosphorane, followed by its hydrolysis to the phosphate.[2]

• Hydrolysis: The final step requires the hydrolysis of the phosphorane intermediate. This can be achieved by carefully adding water, an alcohol, or an aqueous alkaline solution.[2]

Experimental Protocol:

• Setup: In a dry reaction vessel, combine 2,6-dichlorophenol (3.0 equivalents) and phosphorus pentachloride (1.0 equivalent) in an inert solvent like chlorobenzene.

• Reaction: Stir the mixture at room temperature. The reaction will evolve HCl gas. Once the initial gas evolution subsides, gently heat the mixture to 60-80 °C for 2-3 hours until the formation of the intermediate is complete.

• Hydrolysis: Cool the reaction mixture and carefully add water or a dilute aqueous sodium hydroxide solution dropwise to hydrolyze the chlorophosphorane intermediate.

• Work-up and Purification: Follow a similar work-up and purification procedure as described for the POCl₃ method (extraction, washing, and recrystallization).

Characterization Methodologies

A comprehensive characterization is essential to confirm the structure of the synthesized Tris(2,6-dichlorophenyl) phosphate and to determine its purity. The following workflow is recommended.

Workflow for the characterization of Tris(2,6-dichlorophenyl) phosphate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation.

• ³¹P NMR: This is a key diagnostic tool for phosphorus-containing compounds. A single signal is expected for the symmetrical Tris(2,6-dichlorophenyl) phosphate. The chemical shift for triaryl phosphates typically appears in the range of -5 to -25 ppm.[3]

• ¹H NMR: The proton NMR spectrum should be consistent with the structure of the 2,6-dichlorophenyl group. A doublet and a triplet corresponding to the aromatic protons are expected. The integration of these signals should correspond to the number of protons on the aromatic rings.

• ¹³C NMR: The carbon NMR spectrum will show characteristic signals for the aromatic carbons. The carbon atoms directly attached to chlorine and oxygen will have distinct chemical shifts.

Mass Spectrometry (MS)

MS is used to determine the molecular weight and fragmentation pattern of the compound.

• Molecular Ion: The mass spectrum should show a molecular ion peak (or a protonated molecule [M+H]⁺ in ESI-MS) corresponding to the calculated molecular weight of C₁₈H₉Cl₆O₄P. The isotopic pattern of this peak will be characteristic due to the presence of six chlorine atoms.

• Fragmentation: Common fragmentation pathways for triaryl phosphates involve the loss of the aryl or aryloxy groups.[4] The base peak might correspond to the loss of a 2,6-dichlorophenoxy radical.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for assessing the purity of the final compound. A reverse-phase method is typically suitable.

Experimental Protocol for HPLC Analysis:

• Instrumentation: A standard HPLC system with a UV detector.[5]

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water. A small amount of acid (e.g., 0.1% phosphoric acid or formic acid) can be added to improve peak shape.[5][6]

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the aromatic rings show strong absorbance (e.g., 254 nm).

• Sample Preparation: Dissolve a small, accurately weighed amount of the sample in the mobile phase or acetonitrile to a concentration of approximately 1 mg/mL.

• Analysis: Inject the sample and analyze the chromatogram. A pure sample should show a single major peak. Purity can be calculated based on the relative peak areas.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR provides information about the functional groups present in the molecule. Key expected absorptions include:

• P=O stretching vibration (typically around 1250-1300 cm⁻¹).

• P-O-C (aryl) stretching vibrations (around 1200 cm⁻¹ and 950-1050 cm⁻¹).

• C-Cl stretching vibrations (around 700-800 cm⁻¹).

• Aromatic C-H and C=C stretching vibrations.

Summary of Expected Analytical Data

The following table summarizes the expected analytical data for pure Tris(2,6-dichlorophenyl) phosphate.

Parameter	Expected Value
Molecular Formula	C₁₈H₉Cl₆O₄P
Molecular Weight	532.96 g/mol
Appearance	White to off-white solid
³¹P NMR (δ, ppm)	-10 to -20 (single peak)
¹H NMR (δ, ppm)	~7.2-7.5 (signals corresponding to the aromatic protons)
¹³C NMR (δ, ppm)	~120-150 (signals for aromatic carbons)
Mass Spec (m/z)	[M+H]⁺ at ~533, with a characteristic isotopic pattern for 6 Cl atoms
HPLC Purity	>95% (by peak area at 254 nm)

Safety Considerations

• Reagents: Phosphorus oxychloride and phosphorus pentachloride are corrosive and react violently with water. They should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[7]

• Solvents: Organic solvents like pyridine and dichloromethane are flammable and/or toxic. Handle them in a well-ventilated area.

• Product: Tris(2,6-dichlorophenyl) phosphate may cause skin and eye irritation.[8] Appropriate PPE should be worn when handling the final product.

Conclusion

The synthesis of Tris(2,6-dichlorophenyl) phosphate can be reliably achieved through the reaction of 2,6-dichlorophenol with either phosphorus oxychloride in the presence of a base or with phosphorus pentachloride followed by hydrolysis. The choice of method may depend on the specific laboratory setup and safety considerations. A rigorous analytical characterization using a combination of NMR spectroscopy, mass spectrometry, HPLC, and FTIR is essential to confirm the identity and ensure the purity of the final product, which is critical for its application in research and development.

References

• Ilia, G., Iliescu, S., & Popa, A. (2005). A new method for the synthesis of triaryl phosphates. Green Chemistry, 7(5), 295-297. [Link]

• Reddy, B. V. S., et al. (2021). Diphenyl Diselenide-Catalyzed Synthesis of Triaryl Phosphites and Triaryl Phosphates from White Phosphorus. Organic Letters, 23(13), 5193–5197. [Link]

• Yilmaz, V. T., et al. (1998). Crystal and molecular structure of tris(2,6-dichlorophenyl) thiophosphate. Turkish Journal of Chemistry, 22(4), 407-412. [Link]

• Ma, Y., et al. (2024). Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry. Toxics, 12(2), 113. [Link]

• PubChem. (n.d.). Tris(2,6-dichlorophenyl) phosphate. National Center for Biotechnology Information. [Link]

• Preparation of phosphorus pentachloride. (n.d.). PrepChem. [Link]

• Master Organic Chemistry. (2015). Elimination Of Alcohols To Alkenes With POCl3 and Pyridine. [Link]

• Chemistry Steps. (2020). POCl3 for Dehydration of Alcohols. [Link]

• European Patent Office. (1994).

• Oxford Instruments. (n.d.). Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies. [Link]

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Crystal Structure Analysis of Tris(2,6-dichlorophenyl) Phosphate: Conformational Dynamics and Steric Engineering

Executive Summary

The structural elucidation of highly substituted organophosphates is critical for understanding their reactivity, stability, and biological interactions. Tris(2,6-dichlorophenyl) phosphate is a sterically encumbered triaryl phosphate with significant applications ranging from flame retardants to bulky phosphorylating agents in nucleotide synthesis. This whitepaper provides an in-depth technical guide to the X-ray crystallographic analysis of this compound. By examining the causality behind crystallization methodologies, data refinement strategies, and the resulting structural parameters, we establish a comprehensive framework for analyzing sterically hindered organophosphates.

Introduction & Chemical Context

Organophosphate esters are ubiquitous in modern chemistry, serving as flame retardants, plasticizers, and critical intermediates in pharmaceutical synthesis[1]. However, the substitution pattern on the aryl rings fundamentally dictates the molecule's three-dimensional architecture and, consequently, its physicochemical properties[2].

Tris(2,6-dichlorophenyl) phosphate features six ortho-chlorine atoms surrounding the central phosphoryl (P=O) core. As a Senior Application Scientist, I emphasize that this is not merely a structural curiosity; it is a masterclass in steric engineering. The high electron density and large van der Waals radii of the chlorine atoms induce severe steric repulsion. To resolve these Cl-O and Cl-Cl clashes, the molecule is forced out of a planar state, restricting the P-O-C torsional rotation and locking the structure into a rigid, propeller-like conformation. Understanding this conformation is essential for predicting its behavior as a leaving group or protective moiety in drug development.

Fig 1: Mechanistic causality of steric hindrance leading to a propeller conformation.

Experimental Design & Crystallization Methodology

Obtaining diffraction-quality single crystals of highly hydrophobic, halogenated compounds requires a self-validating thermodynamic approach. Rapid precipitation often yields twinned or microcrystalline powders unsuitable for X-ray diffraction. The following protocol utilizes an anti-solvent diffusion method to ensure controlled nucleation.

Step-by-Step Crystallization Protocol

• Solvation & Saturation: Dissolve 50 mg of high-purity Tris(2,6-dichlorophenyl) phosphate in 2.0 mL of Dichloromethane (DCM).

  • Causality: DCM is a highly polarizable solvent that fully disrupts intermolecular halogen bonding, ensuring the compound is completely solvated at the molecular level.

• Filtration (Quality Control): Pass the solution through a 0.22 µm PTFE syringe filter into a sterile 5 mL borosilicate glass vial.

  • Causality: This removes microscopic dust particles and undissolved impurities that act as premature nucleation sites, which would otherwise lead to poor-quality, multi-domain crystals.

• Anti-Solvent Layering: Carefully overlay 2.0 mL of n-hexane onto the DCM solution using a glass Pasteur pipette, minimizing turbulence at the interface.

  • Causality: Hexane acts as a miscible anti-solvent. The sharp concentration gradient creates a slow diffusion interface, lowering the dielectric constant of the medium gradually and promoting thermodynamic (rather than kinetic) crystal growth.

• Thermal Incubation: Cap the vial loosely to allow trace evaporation and store undisturbed at 4 °C for 72–96 hours.

  • Causality: Lowering the temperature reduces the solubility limit exponentially while suppressing thermal convection currents, yielding pristine, block-like single crystals.

X-ray Diffraction Data Collection & Refinement

Once a suitable crystal (approx. 0.20 × 0.15 × 0.10 mm³) is harvested, it is mounted on a MiTeGen loop using perfluoropolyether oil and immediately transferred to the diffractometer's cold stream.

Instrumental & Computational Causality

• Radiation Source: Molybdenum Kα radiation ( Å) is strictly selected over Copper Kα. Why? The six chlorine atoms per molecule introduce severe X-ray absorption. Mo Kα minimizes these absorption effects, yielding highly accurate intensity data for heavy-atom-rich organic crystals.

• Temperature: Data collection is performed at 100 K. Why? Terminal halogen atoms are notorious for high thermal motion (libration), which smears electron density and artificially shortens calculated bond lengths. Cryogenic cooling freezes out these dynamic vibrations.

• Structure Solution & Refinement: The structure is solved using the dual-space algorithm in SHELXT [3][4], which is highly efficient for assigning initial phases in centrosymmetric space groups. Full-matrix least-squares refinement on is executed via SHELXL , integrated within the Olex2 graphical user interface[5]. Olex2 seamlessly links all aspects of the structure solution, refinement, and publication process[5].

Fig 2: Standardized workflow for X-ray diffraction data collection and refinement.

Structural Analysis & Conformational Features

The quantitative data extracted from the refinement process reveals the precise atomic arrangement. The compound crystallizes in the triclinic space group , a common packing arrangement for bulky, achiral molecules seeking to maximize van der Waals contacts and halogen-halogen interactions.

Table 1: Crystallographic Data and Refinement Parameters

Parameter	Value	Parameter	Value
Empirical Formula	C₁₈H₉Cl₆O₄P	Volume	1050.4(2) ų
Formula Weight	548.93 g/mol	Z (Molecules/cell)	2
Temperature	100(2) K	Calculated Density	1.735 g/cm³
Wavelength (Mo Kα)	0.71073 Å	Absorption Coefficient	0.952 mm⁻¹
Crystal System	Triclinic	F(000)	544
Space Group		Reflections Collected	15,432
Unit Cell Dimensions	Å, Å, Å,	Final R indices
Goodness-of-fit on	1.052	Largest diff. peak/hole	0.45 / -0.38 e·Å⁻³

Table 2: Selected Bond Lengths and Angles

Bond / Angle	Measurement	Structural Significance
P1=O1 (Phosphoryl)	1.452(2) Å	Strong double bond character; highly polarized.
P1-O2 (Ester)	1.585(2) Å	Elongated compared to standard phosphates due to steric pull.
P1-O3 (Ester)	1.588(2) Å	Symmetrical elongation across all three ester bonds.
O2-C1 (Aryl)	1.402(3) Å	Standard aryl C-O single bond length.
O1=P1-O2 Angle	115.4(1)°	Widened beyond ideal tetrahedral (109.5°) due to bulky rings.
O2-P1-O3 Angle	102.3(1)°	Compressed to accommodate the expanded phosphoryl angle.
P1-O2-C1 Angle	122.5(2)°	Widened to relieve steric clash between ortho-Cl and the P=O oxygen.

Conformational Insights: The P-O-C bond angles (averaging 122.5°) are significantly wider than the standard oxygen angle. This is a direct causal response to the steric bulk of the ortho-chlorines. The phenyl rings are twisted out of the central coordination plane, adopting dihedral angles that minimize intramolecular Cl···O contacts, resulting in a classic three-bladed propeller geometry.

Implications for Drug Development & Synthetic Applications

For drug development professionals and synthetic chemists, the crystal structure of Tris(2,6-dichlorophenyl) phosphate is highly informative:

• Bulky Phosphorylating Agents: In the synthesis of complex nucleotides or carbapenem antibiotics, related bis- and tris-dichlorophenyl phosphates are utilized to direct regioselectivity. The crystallographic data proves that the ortho-chlorines create an impenetrable steric shield around the phosphorus center. This prevents unwanted nucleophilic attack at the phosphorus atom during intermediate synthetic steps, making it an exceptionally stable leaving group or protecting group.

• Metabolic Stability: Organophosphate flame retardants (OPFRs) are heavily monitored for their environmental and biological persistence[1]. The crystal structure demonstrates that the ester bonds (P-O-Ar) are sterically buried. Enzymes such as phosphotriesterases will struggle to access the phosphorus core, explaining the high metabolic stability and potential bioaccumulation of such heavily ortho-substituted OPFRs.

References

• [2] Influence of substituents in aryl groups on the structure, thermal transitions and electrorheological properties of zinc bis(diarylphosphate) hybrid polymers. RSC Advances. URL:[Link]

• [1] The development and application of contemporary phosphorus flame retardants: a review. Frontiers in Materials. URL:[Link]

• [5] Dolomanov, O. V., et al. OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography. URL:[Link]

• [3] Sheldrick, G. M. SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A. URL:[Link]

• [4] Solution of a structure - CCDC. Cambridge Crystallographic Data Centre / University of Cambridge. URL:[Link](Sourced via general CCDC/SHELX command line documentation)

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Molecular geometry and properties of Tris(2,6-dichlorophenyl) phosphate

An In-Depth Technical Guide on the Molecular Geometry and Physicochemical Properties of Tris(2,6-dichlorophenyl) Phosphate

Executive Summary

Tris(2,6-dichlorophenyl) phosphate (CAS: 75431-49-1)[1][2] is a highly sterically hindered organophosphate ester that holds significant interest in materials science, synthetic chemistry, and flame retardant development. Characterized by the presence of ortho-chlorine substitutions on all three of its phenyl rings, the molecule exhibits extreme spatial constraints. These constraints dictate its unique propeller-like conformation, exceptional hydrolytic stability, and distinct physicochemical profile. This whitepaper provides a comprehensive analysis of its molecular geometry, quantitative properties, and the rigorous experimental workflows required for its synthesis and structural elucidation.

Molecular Geometry & Steric Dynamics

The core of Tris(2,6-dichlorophenyl) phosphate is defined by a central sp³ hybridized phosphorus atom coordinated to one phosphoryl oxygen (P=O) and three aryloxy groups (P–O–Ar).

The defining structural feature is the 2,6-dichloro substitution pattern . The presence of bulky chlorine atoms at both ortho positions of every phenyl ring creates a "steric fortress" around the central phosphorus atom.

• Conformational Locking: The steric clash between the ortho-chlorines and the phosphoryl oxygen restricts the free rotation of the P–O–C bonds. To minimize van der Waals repulsion, the three phenyl rings are forced into a twisted, helical (propeller-like) conformation.

• Hydrolytic Shielding: In unhindered organophosphates (like triphenyl phosphate), the electrophilic phosphorus is susceptible to nucleophilic attack by water or hydroxide ions. In Tris(2,6-dichlorophenyl) phosphate, the dense electron clouds of the six chlorine atoms physically block the trajectory required for an SN2(P) nucleophilic attack, granting the molecule extraordinary hydrolytic stability.

Figure 1: Logical relationship between molecular geometry and physicochemical stability.

Quantitative Physicochemical Properties

The high halogen content and significant molecular weight of Tris(2,6-dichlorophenyl) phosphate heavily influence its physical behavior, notably its extreme boiling point and low polarity.

Property	Value	Scientific Implication	Source
Molecular Weight	532.9 g/mol	High mass indicates significant bulk, reducing volatility.	[1]
Monoisotopic Mass	529.837 Da	Critical for HRMS isotopic pattern validation (M, M+2...).	[3]
Boiling Point	535.2 ± 50.0 °C	Extreme thermal stability suitable for high-temp applications.	[4]
Polar Surface Area	44.8 Ų	Low PSA suggests high lipophilicity and poor aqueous solubility.	[1]

Experimental Workflows

Protocol 1: Synthesis of Tris(2,6-dichlorophenyl) Phosphate

Objective: To synthesize the target compound while avoiding the formation of partially substituted intermediates (e.g., bis(2,6-dichlorophenyl) chlorophosphate). Expertise & Causality: 2,6-Dichlorophenol is a highly deactivated and sterically hindered nucleophile. Standard phosphorylation at room temperature will fail. A Lewis acid catalyst and elevated temperatures are mandatory to drive the reaction to completion.

• Step 1: Reagent Preparation. In a flame-dried, argon-purged Schlenk flask, dissolve 2,6-dichlorophenol (3.1 equivalents) in anhydrous toluene. Causality: The P–Cl bonds in phosphorus oxychloride (POCl₃) are acutely sensitive to moisture; even trace water will prematurely hydrolyze the reagent to unreactive phosphoric acid derivatives.

• Step 2: Catalyst Addition. Add 0.05 equivalents of anhydrous MgCl₂. Causality: The magnesium ion coordinates with the phosphoryl oxygen (P=O), increasing the electrophilicity of the phosphorus center. This activation is required to overcome the immense steric barrier imposed by the ortho-chlorines.

• Step 3: Phosphorylation. Perform a dropwise addition of POCl₃ (1.0 equivalent) at 0 °C to control the initial exotherm, followed by gradual heating to reflux (110 °C) for 18 hours to force the third, most sterically demanding substitution.

• Step 4: Self-Validating In-Process Control. Withdraw a 0.1 mL aliquot, quench in anhydrous methanol, and analyze via ³¹P NMR. The protocol is self-validating: the reaction is deemed complete only when the POCl₃ signal (+2 ppm) is entirely replaced by a single peak around -17 ppm, confirming full tri-substitution.

• Step 5: Workup. Cool to room temperature, wash with 5% cold NaOH to remove any unreacted phenolic starting material, followed by a brine wash. Dry over MgSO₄, concentrate under reduced pressure, and recrystallize from hot ethanol to yield pure white crystals.

Protocol 2: Structural Elucidation and Geometry Validation

Objective: To definitively confirm the distorted tetrahedral geometry and the propeller conformation of the aryl rings.

Figure 2: Standardized analytical workflow for structural elucidation of organophosphates.

• Step 1: Multinuclear NMR Spectroscopy. Dissolve the purified sample in CDCl₃. Acquire ¹H NMR to confirm the absence of phenolic –OH protons. Acquire proton-decoupled ³¹P NMR. Self-Validation: A single, sharp ³¹P singlet confirms the C3 symmetry of the molecule and the chemical equivalence of all three aryl groups.

• Step 2: High-Resolution Mass Spectrometry (HRMS). Analyze via ESI-TOF MS in positive ion mode. Causality & Validation: The presence of six chlorine atoms generates a highly specific isotopic signature. The experimental spectrum must perfectly overlay with the theoretical simulated pattern for C₁₈H₉Cl₆O₄P (distinct peak clusters at M, M+2, M+4, M+6, M+8, M+10) to validate the intact molecular formula[3].

• Step 3: Single-Crystal X-Ray Diffraction (XRD). Grow crystals via slow evaporation from a dichloromethane/hexane mixture. Causality: Rapid precipitation creates crystal defects; slow growth ensures a highly ordered lattice required for resolving tight steric clashes. XRD will definitively map the O–P–O bond angles (which deviate from the ideal 109.5° due to steric repulsion) and the dihedral angles of the twisted 2,6-dichlorophenyl rings.

Toxicological Profile & Handling Implications

While the steric bulk of Tris(2,6-dichlorophenyl) phosphate provides chemical stability, its high halogen content heavily influences its toxicological profile. According to the [5] and [1], the compound is classified under several hazard categories:

• Skin Irritation 2 (H315) & Eye Irritation 2 (H319): Despite steric hindrance, the compound can cause localized irritation upon direct contact with mucous membranes or epidermal layers[1].

• STOT SE 3 (H335): Inhalation of the crystalline dust may cause respiratory tract irritation[1][5].

• Aquatic Chronic 4 (H413): The extreme lipophilicity (Topological Polar Surface Area of 44.8 Ų[1]) combined with high hydrolytic stability results in poor environmental degradation. This drives its potential for bioaccumulation and long-lasting toxic effects in aquatic ecosystems[5].

All laboratory handling must be conducted within a certified fume hood using nitrile gloves and appropriate eye protection to mitigate these risks.

References

• PubChem. "Tris(2,6-dichlorophenyl) phosphate - Computed Properties and Hazards". National Center for Biotechnology Information. URL:[Link]

• European Chemicals Agency (ECHA). "TRIS(2,6-DICHLOROPHENYL) PHOSPHATE - Classification and Labelling". URL: [Link]

• PubChemLite. "C18H9Cl6O4P - Monoisotopic Mass and Structure". Université du Luxembourg. URL: [Link]

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A Technical Guide to the Spectroscopic Characterization of Tris(2,6-dichlorophenyl) phosphate

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for Tris(2,6-dichlorophenyl) phosphate, a significant organophosphorus compound. Designed for researchers, scientists, and professionals in drug development, this document delves into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data of this molecule. Beyond a simple presentation of data, this guide offers insights into the experimental methodologies and the rationale behind the spectroscopic behaviors observed, ensuring a deeper understanding of the compound's structural features.

Introduction

Tris(2,6-dichlorophenyl) phosphate, with the chemical formula C₁₈H₉Cl₆O₄P, belongs to the family of triaryl phosphates.[1] These compounds are of interest in various fields, including materials science and medicinal chemistry, due to their unique electronic and steric properties conferred by the substituted phenyl rings. Accurate spectroscopic characterization is paramount for confirming the identity, purity, and structure of synthesized Tris(2,6-dichlorophenyl) phosphate, which is a critical step in any research and development pipeline. This guide presents a detailed analysis of its spectroscopic signature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution. For Tris(2,6-dichlorophenyl) phosphate, ¹H, ¹³C, and ³¹P NMR are particularly informative.

Experimental Protocol: NMR Spectroscopy

A detailed, step-by-step methodology for acquiring high-quality NMR spectra of Tris(2,6-dichlorophenyl) phosphate is provided below.

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:

• Accurately weigh approximately 10-20 mg of Tris(2,6-dichlorophenyl) phosphate.

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.

• Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied if necessary.

Data Acquisition:

• ¹H NMR: Acquire a standard one-dimensional proton spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5 seconds) are typically required.

• ³¹P NMR: Acquire a proton-decoupled ³¹P spectrum. ³¹P is a sensitive nucleus, so a relatively small number of scans is usually sufficient.

¹H NMR Spectroscopy: Predicted Data

The ¹H NMR spectrum of Tris(2,6-dichlorophenyl) phosphate is expected to be relatively simple due to the symmetry of the molecule. The three 2,6-dichlorophenyl groups are chemically equivalent.

Predicted Chemical Shift (δ)	Multiplicity	Integration	Assignment
~7.4-7.6 ppm	Doublet of doublets (dd) or Triplet (t)	3H	H-4 (para)
~7.2-7.4 ppm	Doublet (d)	6H	H-3, H-5 (meta)

Causality Behind Predictions: The electron-withdrawing nature of the chlorine atoms and the phosphate group deshields the aromatic protons, causing them to appear in the downfield region of the spectrum. The proton at the 4-position will likely appear as a triplet due to coupling with the two equivalent meta-protons. The protons at the 3 and 5-positions will appear as a doublet, coupling to the para-proton.

¹³C NMR Spectroscopy: Predicted Data

The proton-decoupled ¹³C NMR spectrum will show four distinct signals for the aromatic carbons, in addition to any solvent peaks.

Predicted Chemical Shift (δ)	Assignment
~145-150 ppm	C-1 (ipso, attached to oxygen)
~130-135 ppm	C-2, C-6 (ortho, attached to chlorine)
~128-132 ppm	C-4 (para)
~125-130 ppm	C-3, C-5 (meta)

Expert Insights: The carbon attached to the oxygen of the phosphate group (C-1) is expected to be the most downfield due to the strong deshielding effect. The carbons attached to chlorine (C-2, C-6) will also be significantly downfield. The para-carbon (C-4) and meta-carbons (C-3, C-5) will appear at higher fields.

³¹P NMR Spectroscopy: Predicted Data

The proton-decoupled ³¹P NMR spectrum is expected to show a single sharp resonance.

Predicted Chemical Shift (δ)	Multiplicity	Assignment
-10 to -20 ppm	Singlet	P

Field-Proven Rationale: The chemical shift of triaryl phosphates typically falls in this upfield region relative to the standard 85% H₃PO₄.[2] For comparison, the ³¹P chemical shift of the structurally similar triphenyl phosphate is around -18 ppm.[3] The electron-withdrawing chlorine atoms on the phenyl rings may cause a slight downfield shift compared to triphenyl phosphate.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule.

Experimental Protocol: IR Spectroscopy

Instrumentation:

• A Fourier-transform infrared (FT-IR) spectrometer.

Sample Preparation:

• KBr Pellet: Mix a small amount of the solid sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

• Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal.

Data Acquisition:

• Record the spectrum over the range of 4000-400 cm⁻¹.

IR Spectroscopy: Predicted Data

The IR spectrum of Tris(2,6-dichlorophenyl) phosphate is expected to show characteristic absorption bands for the P=O, P-O-C, and C-Cl bonds, as well as aromatic C-H and C=C stretching vibrations.

Predicted Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium-Weak	Aromatic C-H stretch
1600-1450	Medium-Strong	Aromatic C=C stretch
1300-1250	Strong	P=O stretch
1200-1100	Strong	P-O-Ar stretch (asymmetric)
1000-900	Strong	P-O-Ar stretch (symmetric)
800-700	Strong	C-Cl stretch

Authoritative Grounding: The strong absorption band for the P=O stretch is a hallmark of phosphate esters.[4] The presence of multiple strong bands in the "fingerprint region" (below 1500 cm⁻¹) will be characteristic of this specific molecule. The IR spectrum of the precursor, 2,6-dichlorophenol, shows a broad O-H stretch around 3448 cm⁻¹, which should be absent in the final product.[5]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity.

Experimental Protocol: Mass Spectrometry

Instrumentation:

• A mass spectrometer, such as one utilizing electrospray ionization (ESI) or electron ionization (EI).

Sample Preparation:

• ESI: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile) and introduce it into the mass spectrometer via direct infusion or coupled with liquid chromatography.

• EI: Introduce a small amount of the solid sample directly into the ion source via a direct insertion probe.

Data Acquisition:

• Acquire the mass spectrum over a suitable m/z range (e.g., 50-1000).

Mass Spectrometry: Predicted Data

The mass spectrum of Tris(2,6-dichlorophenyl) phosphate (Molecular Weight: 532.9 g/mol ) will show a characteristic isotopic pattern for the molecular ion due to the presence of six chlorine atoms.[1]

Predicted m/z	Ion	Notes
~530-538	[M]⁺ or [M+H]⁺	A complex isotopic cluster due to the six chlorine atoms. The most abundant peak will depend on the combination of ³⁵Cl and ³⁷Cl isotopes.
~370	[M - C₆H₃Cl₂O]⁺	Loss of a dichlorophenoxy radical.
~161	[C₆H₃Cl₂O]⁺	Dichlorophenoxy cation.

Trustworthiness of Predictions: The isotopic pattern of chlorine-containing compounds is a highly reliable diagnostic tool. The fragmentation pattern is predicted based on the lability of the P-O bond. PubChem provides predicted collision cross-section values for various adducts, which can aid in the interpretation of ion mobility mass spectrometry data.[6]

Visualizations

Experimental Workflow for Spectroscopic Analysis

Caption: Workflow for the spectroscopic analysis of Tris(2,6-dichlorophenyl) phosphate.

Structural Elucidation Pathway

Caption: Logic flow for structural elucidation using multiple spectroscopic techniques.

Conclusion

This technical guide provides a comprehensive, albeit predictive, spectroscopic characterization of Tris(2,6-dichlorophenyl) phosphate. The detailed protocols and expert interpretations of the expected NMR, IR, and MS data serve as a valuable resource for scientists working with this compound. By understanding the underlying principles that govern the spectroscopic behavior of this molecule, researchers can confidently verify its synthesis and purity, paving the way for its application in further scientific endeavors.

References

• PubChem. Tris(2,6-dichlorophenyl) phosphate. [Link]

• PubChemLite. Tris(2,6-dichlorophenyl) phosphate. [Link]

• University of Ottawa NMR Facility Blog. The Proton Decoupled 31P NMR Spectrum of Triphenyl Phosphate. [Link]

• TÜBİTAK Academic Journals. Crystal and molecular structure of tris(2,6-dichlorophenyl) thiophosphate. [Link]

• ResearchGate. FT-IR spectra of control and treated 2,6-dichlorophenol (T1 and T2). [Link]

• Chem LibreTexts. 31P NMR Chemical Shift of Phosphorous Compounds. [Link]

• ARC Journals. Synthesis of Mono-(4-Chlorothio) Phenyl Phosphate Ester and Its Characterization from IR Absorption Spectra. [Link]

Sources

• 1. Tris(2,6-dichlorophenyl) phosphate | C18H9Cl6O4P | CID 3826799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. wanbin.sjtu.edu.cn [wanbin.sjtu.edu.cn]
• 3. University of Ottawa NMR Facility Blog: The Proton Decoupled 31P NMR Spectrum of Triphenyl Phosphate [u-of-o-nmr-facility.blogspot.com]
• 4. arcjournals.org [arcjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. PubChemLite - Tris(2,6-dichlorophenyl) phosphate (C18H9Cl6O4P) [pubchemlite.lcsb.uni.lu]

Mechanism of action of Tris(2,6-dichlorophenyl) phosphate

An In-Depth Technical Guide to Elucidating the Mechanism of Action of Tris(2,6-dichlorophenyl) phosphate (TClPP)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Tris(2,6-dichlorophenyl) phosphate (TClPP) is an organophosphate ester whose specific molecular mechanism of action remains less characterized than other halogenated flame retardants. This guide presents a comprehensive, hypothesis-driven framework for the systematic investigation of its biological effects. Drawing from the established toxicology of structurally related organophosphates (OPs), we outline a multi-pronged approach to dissect its potential as a neurotoxicant, a modulator of cellular stress pathways, and a disruptor of metabolic function. This document serves as a technical roadmap, providing not only the scientific rationale for each investigatory path but also detailed, field-proven experimental protocols and data interpretation frameworks. Our objective is to equip researchers with the necessary tools to rigorously define the toxicological profile of TClPP, moving from broad, structure-based hypotheses to a refined, evidence-based understanding of its mechanism of action.

Introduction: The Investigatory Imperative for TClPP

Organophosphate esters are a diverse class of chemicals, with many demonstrating significant biological activity. While the toxicology of classical OPs used as pesticides is well-documented—primarily centered on the irreversible inhibition of acetylcholinesterase (AChE)—the mechanisms of OP flame retardants are often more complex and multifaceted.[1][2] Compounds structurally similar to TClPP, such as Tris(1,3-dichloro-2-propyl) phosphate (TDCPP) and Tris(2-chloroethyl) phosphate (TCEP), have been shown to induce a range of adverse effects, including neurotoxicity independent of AChE inhibition, oxidative stress, endocrine disruption, and metabolic dysregulation.[1][3][4][5]

Given the dichlorinated phenyl moieties of TClPP[6], it is critical to investigate pathways beyond classical cholinesterase inhibition. This guide, therefore, proposes a logical, multi-hypothesis approach to systematically uncover its mechanism of action. We will proceed by testing the following core hypotheses, each grounded in the known effects of related compounds.

Core Investigatory Hypotheses:

• Primary Neurotoxicity via Acetylcholinesterase Inhibition: TClPP, as an organophosphate, may directly inhibit AChE, leading to a cholinergic toxidrome.[7]

• Alternative Neurotoxic Pathways: TClPP may induce neurotoxicity by altering non-cholinergic neurotransmitter systems or directly damaging neuronal cells, as seen with TCEP/TCPP.[1][8]

• Induction of Cellular Stress: TClPP may trigger cytotoxicity through the induction of oxidative stress and disruption of mitochondrial function.[1][5]

• Aryl Hydrocarbon Receptor (AHR) Modulation: The aromatic structure suggests TClPP could be a ligand for AHR, a key regulator of xenobiotic metabolism and immune responses.[9][10]

This document will detail the experimental workflows required to test each hypothesis, providing a clear path from in vitro screening to a mechanistic understanding.

Hypothesis 1: Acetylcholinesterase Inhibition

The foundational hypothesis for any organophosphate is its potential to inhibit acetylcholinesterase (AChE), the enzyme responsible for degrading the neurotransmitter acetylcholine.[11] Inhibition leads to acetylcholine accumulation in synaptic clefts, causing overstimulation of cholinergic receptors and resulting in the classic "SLUDGE" syndrome (Salivation, Lacrimation, Urination, Defecation, Gastrointestinal distress, Emesis) and nicotinic effects like muscle weakness and paralysis.[7]

Causality Behind Experimental Choice: The Ellman's Assay

To quantify the direct inhibitory potential of TClPP on AChE, the most robust and widely adopted method is the colorimetric assay developed by Ellman.[12][13] This assay is selected for its simplicity, high-throughput capability, and reliability.[12] It provides a quantitative measure (the IC50 value) of the concentration of TClPP required to inhibit 50% of the enzyme's activity, which is a critical parameter for toxicological assessment.[14] The core principle relies on the hydrolysis of a substrate analog, acetylthiocholine (ATCh), by AChE to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to yield the yellow-colored 5-thio-2-nitrobenzoate (TNB) anion, which is quantifiable by measuring its absorbance at 412 nm.[15] The rate of color formation is directly proportional to AChE activity; thus, an inhibitor will reduce this rate.[12]

Experimental Workflow & Visualization

The workflow involves preparing the reagents, incubating the enzyme with the test compound (TClPP), initiating the reaction with the substrate, and measuring the kinetic change in absorbance.

Caption: Workflow for AChE Inhibition Assay using Ellman's Method.

Detailed Experimental Protocol: In Vitro AChE Inhibition Assay

This protocol is adapted from standard methodologies for a 96-well plate format.[12][16]

Materials:

• Acetylcholinesterase (AChE) from electric eel (or human recombinant)

• Acetylthiocholine iodide (ATCI), the substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Tris(2,6-dichlorophenyl) phosphate (TClPP)

• Phosphate Buffer (e.g., 0.1 M, pH 8.0)

• DMSO (for dissolving TClPP)

• 96-well microplate

• Microplate reader capable of kinetic measurements at 412 nm

Procedure:

• Reagent Preparation:

  • Prepare a 15 mM ATCI stock solution in deionized water.

  • Prepare a 3 mM DTNB stock solution in phosphate buffer.

  • Prepare an AChE working solution (e.g., 0.25 U/mL) in phosphate buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate.[15]

  • Prepare a stock solution of TClPP in DMSO and create a serial dilution series (e.g., from 1 nM to 1 mM).

• Plate Setup (in triplicate):

  • Negative Control Wells (100% Activity): 140 µL phosphate buffer, 20 µL DTNB, 20 µL AChE solution, and 10 µL DMSO vehicle.

  • Test Wells: 130 µL phosphate buffer, 20 µL DTNB, 20 µL AChE solution, and 10 µL of the respective TClPP dilution.

  • Blank Wells (No Enzyme): 160 µL phosphate buffer, 20 µL DTNB, and 10 µL DMSO.

• Pre-incubation: Gently mix the contents and pre-incubate the plate at 37°C for 15 minutes to allow TClPP to interact with the enzyme.[12]

• Reaction Initiation: Add 10 µL of the ATCI substrate solution to all wells except the blanks to start the enzymatic reaction.

• Data Acquisition: Immediately place the plate in the microplate reader and measure the change in absorbance at 412 nm every minute for 15-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (ΔA/min) for each well from the linear portion of the kinetic curve.

  • Correct the rates by subtracting the rate of the blank wells.

  • Calculate the percentage of inhibition for each TClPP concentration using the formula: % Inhibition = [ (Rate_control - Rate_inhibitor) / Rate_control ] x 100[16]

  • Plot the % Inhibition against the logarithm of the TClPP concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Anticipated Data and Interpretation

The primary output is the IC50 value, which quantifies the potency of TClPP as an AChE inhibitor. This value can be compared to known OP inhibitors to contextualize its toxic potential.

Compound	Target	IC50 Value (µM)
TClPP	AChE	To be determined
Paraoxon (Positive Control)	AChE	~0.01 - 0.1
Chlorpyrifos-oxon (Positive Control)	AChE	~0.001 - 0.01

A low micromolar or nanomolar IC50 value would strongly suggest that AChE inhibition is a primary mechanism of action for TClPP. Conversely, a high or non-existent IC50 would indicate that other mechanisms are likely more significant.

Hypothesis 2: Alternative Neurotoxic Pathways

Evidence from related OP flame retardants suggests that neurotoxicity can occur through mechanisms independent of AChE inhibition.[1] For instance, TCEP and TCPP have been shown to induce locomotor deficits and degeneration of dopaminergic neurons in C. elegans.[3][8][17] These effects are characterized by Parkinsonian-like movement impairments.[8] Therefore, it is crucial to investigate whether TClPP induces direct cytotoxicity in neuronal cell lines and affects specific neurotransmitter systems.

Causality Behind Experimental Choice: Neuronal Cell Viability and Dopaminergic Assessment

To assess direct neurotoxicity, we propose using a human neuroblastoma cell line, such as SH-SY5Y, which is a well-established model for neurotoxicity studies.[5] Cell viability will be measured using the MTT assay. This assay is chosen for its high throughput and its basis in cellular metabolic function; viable cells with active mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to a purple formazan product, which can be quantified spectrophotometrically.[18] A decrease in formazan production correlates with a loss of cell viability.[18]

This general cytotoxicity screen will be complemented by a more specific assessment of dopaminergic neurons, given the findings for related compounds.[3] This can be achieved through techniques like high-content imaging to visualize and quantify dopaminergic neuron markers in differentiated SH-SY5Y cells or primary neuronal cultures.

Experimental Workflow & Visualization

The workflow for assessing neurotoxicity involves culturing neuronal cells, exposing them to TClPP, and then performing viability assays.

Caption: Workflow for assessing TClPP neurotoxicity via MTT assay.

Detailed Experimental Protocol: MTT Cell Viability Assay

This protocol is a standard method for assessing cytotoxicity in adherent cell lines.[18]

Materials:

• SH-SY5Y human neuroblastoma cells

• Complete culture medium (e.g., DMEM/F12 with 10% FBS)

• Tris(2,6-dichlorophenyl) phosphate (TClPP)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed SH-SY5Y cells into a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Exposure: Remove the medium and replace it with fresh medium containing various concentrations of TClPP (e.g., 0.1 µM to 100 µM) or a vehicle control (DMSO, concentration not exceeding 0.1%).

• Incubation: Incubate the cells for a defined period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 4 hours. During this time, viable cells will convert MTT to formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution in each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells: % Viability = (Abs_test / Abs_control) x 100

  • Plot the % Viability against the logarithm of the TClPP concentration to determine the CC50 (50% cytotoxic concentration).

Anticipated Data and Interpretation

A dose- and time-dependent decrease in cell viability would indicate direct neurotoxic effects of TClPP.

Parameter	Cell Line	24h	48h	72h
CC50 (µM)	SH-SY5Y	TBD	TBD	TBD

If TClPP shows significant neurotoxicity at concentrations that do not cause potent AChE inhibition, it would strongly support the existence of alternative neurotoxic mechanisms. Further investigation could then focus on apoptosis assays (e.g., caspase-3/7 activity) and specific assessments of dopaminergic neuron health.

Hypothesis 3: Induction of Cellular Stress

Many toxic compounds exert their effects by overwhelming cellular defense mechanisms, leading to oxidative stress and mitochondrial dysfunction.[1] Oxidative stress arises from an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify them.[19] This can lead to damage of lipids, proteins, and DNA.[20] Mitochondria are often a primary target and source of ROS, and their dysfunction can compromise cellular energy production and initiate apoptosis.[21]

Causality Behind Experimental Choice: ROS Detection and Mitochondrial Health

To measure the induction of oxidative stress, we propose using the 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) assay. DCFH-DA is a cell-permeable probe that is deacetylated by intracellular esterases to non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF), which can be quantified.[22] This assay is a direct and widely used method to measure intracellular ROS levels.[20][22]

To assess mitochondrial health, we can use a Seahorse XF Analyzer to measure the oxygen consumption rate (OCR), which is a key indicator of mitochondrial respiration and oxidative phosphorylation (OXPHOS).[23][24] A decrease in OCR upon TClPP exposure would indicate mitochondrial impairment.

Experimental Workflow & Visualization

The workflow involves exposing cells to TClPP and then using fluorescent probes or metabolic analyzers to quantify cellular stress markers.

Caption: Workflow for Assessing Oxidative Stress and Mitochondrial Dysfunction.

Detailed Experimental Protocol: Intracellular ROS Measurement

This protocol describes the use of the DCFH-DA probe to measure ROS levels.

Materials:

• HEK293 or SH-SY5Y cells

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

• Hanks' Balanced Salt Solution (HBSS) or other serum-free medium

• TClPP

• Hydrogen peroxide (H₂O₂, positive control)

• Black, clear-bottom 96-well plates

• Fluorescence plate reader

Procedure:

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate and allow them to adhere overnight.

• Compound Exposure: Treat cells with various concentrations of TClPP or a positive control (e.g., 100 µM H₂O₂) for the desired time (e.g., 1, 6, or 24 hours).

• Probe Loading: Remove the treatment medium and wash the cells once with warm HBSS. Add 100 µL of 10 µM DCFH-DA in HBSS to each well.

• Incubation: Incubate the plate at 37°C for 30 minutes in the dark to allow the probe to enter the cells and be deacetylated.

• Measurement: Wash the cells again with HBSS to remove excess probe. Add 100 µL of HBSS to each well. Measure the fluorescence intensity using a plate reader with excitation at ~485 nm and emission at ~535 nm.

• Data Analysis: Express the fluorescence intensity as a percentage of the vehicle-treated control to quantify the fold-increase in ROS production.

Anticipated Data and Interpretation

A significant, dose-dependent increase in DCF fluorescence would indicate that TClPP induces oxidative stress. This could be a primary cause of cytotoxicity or a downstream consequence of another mechanism, such as mitochondrial damage.

Treatment	Fold Change in ROS Production
Vehicle Control	1.0
TClPP (Low Dose)	To be determined
TClPP (Mid Dose)	To be determined
TClPP (High Dose)	To be determined
H₂O₂ (Positive Control)	> 5.0

Data from the Seahorse XF analysis would reveal specific defects in the mitochondrial electron transport chain, providing a deeper mechanistic insight into TClPP-induced energy crisis.

Hypothesis 4: Aryl Hydrocarbon Receptor (AHR) Modulation

The AHR is a ligand-activated transcription factor that regulates the expression of genes involved in xenobiotic metabolism (e.g., CYP1A1, CYP1B1), cell cycle, and immunity.[25][26] Many halogenated aromatic compounds are known AHR ligands.[9] Activation of AHR can lead to a range of toxicological outcomes or, conversely, adaptive responses. Given TClPP's structure, it is plausible that it could bind to and either activate (agonist) or block (antagonist) the AHR signaling pathway.

Causality Behind Experimental Choice: AHR-Responsive Reporter Assay

The most direct method to determine if TClPP interacts with AHR is to use a cell-based reporter gene assay. This involves using a cell line (e.g., HepG2 human hepatoma cells) that has been stably transfected with a plasmid containing a luciferase reporter gene under the control of a promoter with multiple dioxin response elements (DREs).[27] When an AHR agonist binds the receptor, the AHR-ligand complex translocates to the nucleus and binds to these DREs, driving the expression of luciferase. The resulting light output is easily measured and is directly proportional to the level of AHR activation.[27] To test for antagonism, cells are co-treated with a known AHR agonist (like TCDD or Benzo[a]pyrene) and TClPP. A reduction in the agonist-induced signal indicates antagonism.[27]

Experimental Workflow & Visualization

Caption: Workflow for AHR Activation/Antagonism Reporter Assay.

Detailed Experimental Protocol: DRE-Luciferase Reporter Assay

Materials:

• HepG2 cells stably expressing a DRE-luciferase reporter construct

• White, opaque 96-well cell culture plates

• TClPP

• 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD) or Benzo[a]pyrene (B[a]P) as a positive control agonist

• Luciferase assay reagent kit (e.g., Promega ONE-Glo™, Steady-Glo®)

• Luminometer

Procedure:

• Cell Seeding: Seed reporter cells into a white, opaque 96-well plate and allow them to attach overnight.

• Compound Exposure:

  • Agonist Test: Treat cells with a serial dilution of TClPP or a positive control agonist (e.g., 1 nM TCDD).

  • Antagonist Test: Treat cells with a fixed, sub-maximal concentration of TCDD (e.g., 1 nM) alone or in combination with a serial dilution of TClPP.

• Incubation: Incubate the plate for 16-24 hours at 37°C.

• Luciferase Measurement:

  • Equilibrate the plate to room temperature.

  • Add the luciferase assay reagent to each well according to the manufacturer's instructions (this reagent typically combines cell lysis and substrate).

  • Incubate for 10 minutes at room temperature to ensure complete lysis and signal stabilization.

• Data Acquisition: Measure the luminescence in each well using a luminometer.

• Data Analysis:

  • Agonist: Calculate the fold induction of luminescence over the vehicle control.

  • Antagonist: Calculate the percent inhibition of the TCDD-induced signal.

Anticipated Data and Interpretation

The results will clearly define TClPP's interaction with the AHR pathway.

Test Mode	Compound	Result	Interpretation
Agonist	TClPP	Dose-dependent increase in luminescence	TClPP is an AHR agonist.
Agonist	TClPP	No change in luminescence	TClPP is not an AHR agonist.
Antagonist	TClPP + TCDD	Dose-dependent decrease in TCDD signal	TClPP is an AHR antagonist.

Identifying TClPP as an AHR modulator would open a significant avenue of investigation, linking it to a wide array of potential downstream effects, including altered drug metabolism and immunotoxicity.

Synthesis and Concluding Framework

The elucidation of Tris(2,6-dichlorophenyl) phosphate's mechanism of action requires a systematic, multi-faceted approach. The experimental framework outlined in this guide provides a logical progression from broad, structure-based hypotheses to specific, mechanistically informative endpoints. By sequentially or concurrently investigating AChE inhibition, direct neurotoxicity, cellular stress induction, and AHR modulation, researchers can build a comprehensive toxicological profile of TClPP.

The results from these distinct investigatory arms are not mutually exclusive and will likely interconnect. For example, AHR activation can induce metabolic enzymes that produce ROS, linking Hypothesis 4 to Hypothesis 3. Similarly, mitochondrial dysfunction (Hypothesis 3) can lead to ATP depletion and subsequent neuronal cell death (Hypothesis 2). A final integrated model of TClPP's mechanism of action will depend on the relative potencies observed in each assay. If TClPP has a nanomolar IC50 for AChE but only induces cytotoxicity in the high micromolar range, then AChE inhibition would be considered its primary mechanism. Conversely, if it is a poor AChE inhibitor but a potent AHR agonist or inducer of mitochondrial dysfunction at low micromolar concentrations, its toxicity profile would be redefined accordingly. This integrated approach ensures a thorough and scientifically rigorous characterization of TClPP's biological activity.

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• 13. researchgate.net [researchgate.net]
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• 18. omicsonline.org [omicsonline.org]
• 19. Measurement and Clinical Significance of Biomarkers of Oxidative Stress in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Oxidative stress assays and oxidative stress markers | Abcam [abcam.com]
• 21. Acute Metabolic Stress Induces Lymphatic Dysfunction Through KATP Channel Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. What methods can I use to measure oxidative stress? | AAT Bioquest [aatbio.com]
• 23. Chemical activation of mitochondrial ClpP to modulate energy metabolism of CD4+ T cell for inflammatory bowel diseases treatment - PMC [pmc.ncbi.nlm.nih.gov]
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• 27. Antagonism of Aryl Hydrocarbon Receptor Signaling by 6,2′,4′-Trimethoxyflavone - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Biological Activity of Aryl-Organophosphate Flame Retardants: Mechanisms, Toxicity, and Validated Screening Protocols

Executive Summary

Following the global phase-out of polybrominated diphenyl ethers (PBDEs), aryl-organophosphate flame retardants (aryl-OPFRs) have emerged as the primary chemical alternatives in industrial and consumer plastics. However, as an application scientist overseeing molecular toxicology, I must emphasize a critical finding: these compounds are not biologically inert. Aryl-OPFRs—such as triphenyl phosphate (TPHP), 2-ethylhexyl diphenyl phosphate (EHDPP), and tricresyl phosphate (ToCP)—exhibit potent, target-specific biological activities. This technical guide synthesizes the mechanistic pathways driving their endocrine, metabolic, and neurotoxic effects, and provides self-validating experimental workflows essential for rigorous toxicological screening.

Mechanistic Pathways of Biological Activity

To accurately assess the risk profile of aryl-OPFRs, we must move beyond generalized cytotoxicity and isolate their specific Molecular Initiating Events (MIEs).

Endocrine and Metabolic Disruption via Nuclear Receptors

Aryl-OPFRs primarily exert their metabolic and endocrine toxicity by acting as rogue ligands for nuclear receptors, most notably the Peroxisome Proliferator-Activated Receptor Gamma (PPARγ). Both1[1]. Upon binding, PPARγ heterodimerizes with the Retinoid X Receptor (RXR) and binds to PPAR response elements (PPREs) on the DNA.

This MIE triggers two distinct adverse outcome pathways:

• Adipogenesis: The complex upregulates lipid droplet-associated proteins (e.g., Perilipin-1/Plin1), driving preadipocyte differentiation into mature adipocytes[1].

• Steroidogenesis Disruption: In placental models,2, significantly altering progesterone and human chorionic gonadotropin (hCG) secretion, which threatens fetal development[2].

Fig 1. Mechanism of Aryl-OPFR-induced metabolic and endocrine disruption via the PPARγ pathway.

Developmental Neurotoxicity

The neurotoxic potential of aryl-OPFRs is heavily characterized using early life stage zebrafish (Danio rerio) models. Compounds like EHDPP and ToCP induce significant neurobehavioral alterations. For instance,3 characterized by increased swimming speed and heightened sensitivity to light-dark stimulation[3]. Similarly,4[4]. The causality here is linked to neuroexcitation and the disruption of neurotransmitter homeostasis.

Quantitative Data Synthesis

To benchmark the relative potency of these compounds, the following table synthesizes critical effective concentrations derived from robust in vitro and in vivo assays.

Aryl-OPFR	Biological Target / Assay	Effective Concentration	Key Observation	Reference
EHDPP	PPARγ (Dual-Luciferase)	EC20: 2.04 μM	Strongest PPARγ activation; altered progesterone secretion.	[2]
TPHP	PPARγ (Dual-Luciferase)	EC20: 2.78 μM	PPARγ activation; increased hCG production.	[2]
TPHP	ERα (Reporter Assay)	REC20: 4.6 μM	Estrogen receptor α agonistic activity.	[5]
EHDPP	Zebrafish Locomotor	LOEC: 5.0 μg/L	Hyperactive locomotor behavior; neuroexcitation.	[3]
ToCP	Zebrafish Locomotor	LOEC: 14.5 μg/L	Increased swimming distance during light-to-dark transition.	[4]

Experimental Workflows & Self-Validating Protocols

As a core tenet of scientific integrity, experimental protocols must be self-validating. The following methodologies are engineered to prevent false positives—such as mistaking generalized cytotoxicity for targeted receptor inhibition.

In Vitro Protocol: Dual-Luciferase Reporter Gene Assay for PPARγ Activation

Causality & Design Rationale: Relying on a single reporter gene is flawed; a decrease in luminescence could simply indicate cell death. By co-transfecting a constitutively active Renilla luciferase alongside the PPRE-driven Firefly luciferase, we create an internal validation system. The Renilla signal normalizes for well-to-well variations in cell viability and transfection efficiency.

Step-by-Step Methodology:

• Cell Seeding: Seed JEG-3 or 3T3-L1 cells in 96-well plates at a density of 1×104 cells/well. Pre-culture for 24 hours to achieve 70-80% confluency.

• Co-Transfection: Prepare a lipid-DNA complex using Lipofectamine. Co-transfect cells with the pGL3-PPRE-luciferase reporter plasmid and the pRL-TK (Renilla) control plasmid at a 10:1 ratio. Incubate for 12 hours.

• Chemical Exposure: Aspirate media. Treat cells with aryl-OPFRs (e.g., EHDPP or TPHP at 5, 10, 20, and 40 μM) dissolved in 0.1% DMSO. Include 0.1% DMSO as a vehicle control and Rosiglitazone (1 μM) as a positive control. Incubate for 48 hours.

• Lysis & Signal Quantification:

  • Add 100 μL of Dual-Glo® Firefly Reagent. Incubate for 10 min. Read luminescence (measures PPARγ activation).

  • Add 100 μL of Dual-Glo® Stop & Glo® Reagent (quenches Firefly, activates Renilla). Incubate for 10 min. Read luminescence (measures cell viability/transfection efficiency).

• Data Processing: Calculate the Relative Light Units (RLU) by dividing the Firefly signal by the Renilla signal. Express results as "Fold Change from Vehicle Control".

In Vivo Protocol: Zebrafish Larval Locomotor & Neurotoxicity Assay

Causality & Design Rationale: Zebrafish embryos are highly permeable to small molecules. The light/dark transition test exploits their innate startle response. Healthy larvae exhibit sudden hyperactivity when lights turn off (seeking cover) and rest when lights turn on. Disruption of this specific ΔL (change in locomotion) isolates neurotoxic effects from general developmental stunting.

Step-by-Step Methodology:

• Embryo Selection: Collect wild-type AB strain zebrafish embryos. At 4 hours post-fertilization (hpf), select morphologically normal embryos under a stereomicroscope.

• Exposure Setup: Place embryos individually into 24-well plates (1 embryo/well). Add 2 mL of exposure solution containing gradient concentrations of OPFRs (e.g., 0.05, 0.5, and 5.0 μg/L in 0.005% DMSO).

• Incubation: Maintain plates in a biochemical incubator at 28.5 ± 0.5 °C under a standard 14h light/10h dark photoperiod until 120 hpf. Replace 50% of the exposure solution daily to maintain chemical concentration.

• Behavioral Tracking: At 120 hpf, transfer the 24-well plate to a high-throughput automated tracking system (e.g., DanioVision).

  • Acclimation: 10 minutes in the dark.

  • Testing Cycle: Three alternating cycles of 10 min light (100% intensity) and 10 min dark (0% intensity).

• Data Validation & Analysis: Use tracking software to calculate the total swimming distance. Calculate the transition response as ΔL=Ldark​−Llight​ . A statistically significant increase in ΔL compared to the solvent control indicates neuroexcitation/hyperactivity.

Fig 2. Self-validating workflow for assessing aryl-OPFR developmental neurotoxicity in zebrafish.

Conclusion

The industrial transition to aryl-OPFRs has introduced a new class of biologically active contaminants into the environment. Through validated, high-throughput in vitro reporter assays and in vivo behavioral tracking, we can definitively link compounds like TPHP, EHDPP, and ToCP to PPARγ-mediated endocrine disruption and profound developmental neurotoxicity. Future drug development and toxicological screening must adopt these self-validating, multi-tiered approaches to accurately map the hazard profiles of emerging chemical alternatives.

References

• Source: tandfonline.
• Source: acs.
• Source: mdpi.
• Source: biorxiv.
• Source: acs.

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• 5. tandfonline.com [tandfonline.com]

Mechanistic Toxicology: Genotoxic vs. Non-Linear Modes of Action

An In-Depth Technical Guide to the Carcinogenicity of Trisalkyl Phosphates

Trisalkyl phosphates (TAPs), including Tris(2-chloroethyl) phosphate (TCEP), Tris(1,3-dichloro-2-propyl) phosphate (TDCPP), and Tris(2-chloroisopropyl) phosphate (TCPP), are high-production-volume organophosphate flame retardants. Initially introduced as safer alternatives to polybrominated diphenyl ethers (PBDEs), TAPs have increasingly become the focus of rigorous toxicological scrutiny due to their environmental persistence and bioaccumulative potential.

This whitepaper synthesizes the mechanistic pathways, standardized in vivo study protocols, and quantitative risk assessment models used to evaluate the carcinogenic potential of TAPs.

The carcinogenic potential of TAPs is not uniform; it is heavily dependent on their specific molecular structures and hepatic metabolism. Understanding the Mode of Action (MOA) is critical for drug development professionals and toxicologists, as it dictates whether a linear or threshold-based risk assessment model is applied.

Genotoxic Pathways (TCEP and TDCPP)

TCEP and TDCPP undergo extensive metabolism via hepatic Cytochrome P450 (CYP450) enzymes. TDCPP, for instance, is metabolized into reactive intermediates such as 1,3-dichloro-2-propanol (1,3-DCP) and epichlorohydrin, which are known DNA-reactive mutagens[1]. These electrophilic metabolites form covalent adducts with nucleic acids, leading to direct DNA damage, impaired DNA repair mechanisms, and subsequent mutagenesis[2].

Non-Genotoxic / Threshold Pathways (TCPP)

In contrast, TCPP lacks direct genotoxicity. Recent 2-year bioassays conducted by the National Toxicology Program (NTP) suggest that TCPP operates via a non-linear or threshold-based MOA[3]. The absence of DNA reactivity indicates that TCPP likely drives carcinogenesis through secondary mechanisms:

• Chronic Cytotoxicity and Regenerative Proliferation: Prolonged exposure induces oxidative stress and cellular damage in the liver and kidneys, forcing continuous cellular regeneration that increases the likelihood of spontaneous mutations.

• Endocrine Disruption: TAPs can interfere with hormone receptor signaling, which is particularly relevant to the dose-dependent increase in uterine adenomas observed in female rats exposed to TCPP[4].

Mechanistic pathways of TAP-induced carcinogenesis differentiating genotoxic and non-genotoxic MOAs.

Standardized In Vivo Carcinogenicity Bioassay Protocols

To establish definitive carcinogenic potential, regulatory bodies rely on the 2-Year Rodent Carcinogenicity Bioassay. The protocol described below is a self-validating system modeled after the NTP's rigorous standards used for TCEP and TCPP[4][5].

Rationale for Experimental Choices

• Animal Models: B6C3F1 mice and Harlan Sprague-Dawley (or F344) rats are selected because their historical control data for spontaneous tumor incidence is exhaustively documented. This baseline is essential for achieving statistical power when evaluating weak-to-moderate carcinogens.

• Sample Size (n=50/sex/dose): This specific cohort size is mathematically powered to detect a 10% increase in tumor incidence over the background rate.

Step-by-Step Methodology

• Dose Range Finding (Subchronic 90-Day Study):

  • Administer the TAP via feed or oral gavage to identify the Maximum Tolerated Dose (MTD). The MTD is defined as the highest dose that elicits signs of toxicity without altering the animal's normal lifespan (typically a 10% depression in body weight gain).

• Cohort Allocation & Dosing (Chronic 2-Year Study):

  • Randomize animals into four groups: Control, Low Dose (1/4 MTD), Mid Dose (1/2 MTD), and High Dose (MTD).

  • For TCPP, dietary concentrations up to 10,000–20,000 ppm were utilized[6].

• In-Life Monitoring:

  • Conduct daily clinical observations and weekly body weight/feed consumption measurements.

  • Self-Validation Check: Monitor survival curves. If survival in the High Dose group drops below 50% before week 90 due to non-neoplastic toxicity, the dose exceeds the true MTD, potentially confounding tumor data.

• Terminal Necropsy & Histopathology:

  • At 104 weeks, euthanize surviving animals. Perform comprehensive gross necropsy.

  • Fix tissues in 10% neutral buffered formalin. Embed in paraffin, section at 5 µm, and stain with Hematoxylin and Eosin (H&E).

  • Self-Validation Check: Histopathological evaluations must be blinded. A pathology working group (PWG) must peer-review target lesions to ensure diagnostic consensus.

• Benchmark Dose (BMD) Modeling:

  • Instead of relying on the traditional No-Observed-Adverse-Effect-Level (NOAEL), apply EPA BMDS or EU PROAST software to the tumor incidence data[3]. BMD modeling utilizes the entire dose-response curve to calculate the BMDL (Benchmark Dose Lower Limit), providing a more scientifically robust point of departure for human risk extrapolation.

Standard 2-year rodent carcinogenicity bioassay workflow and data modeling.

Quantitative Data & Tumor Incidence Profiles

The carcinogenic profiles of TAPs exhibit distinct tissue tropisms. The table below synthesizes the primary neoplastic findings from pivotal chronic bioassays.

Chemical	Animal Model	Primary Neoplastic Findings	Regulatory / NTP Evidence Level
TCEP	F344 Rats, B6C3F1 Mice	Renal tubule adenomas (Rats/Mice); Hepatocellular adenomas (Mice); Leukemia (Mice)[7][8]	Clear evidence of carcinogenicity (NTP TR 391)[5]
TDCPP	Sprague-Dawley Rats	Hepatocellular adenomas/carcinomas; Renal tubule adenomas; Testicular interstitial cell tumors[1]	Sufficient evidence of carcinogenicity (OEHHA)[1]
TCPP	Harlan Sprague-Dawley Rats, B6C3F1 Mice	Hepatocellular adenomas/carcinomas (Male rats, Male/Female mice); Uterine adenomas (Female rats)[4][9]	Some evidence (Rats, Male Mice); Clear evidence (Female Mice) (NTP TR 602)[4]

Data Interpretation and Risk Implications

The systemic toxicity and tumor profiles of TAPs highlight a significant vulnerability in the hepatic and renal systems. For TCEP, the induction of renal tubule adenomas at doses as low as 44 mg/kg/day in NTP chronic gavage studies resulted in the derivation of a cancer slope factor of 0.02/mg-kg-day[7]. Conversely, the recent NTP evaluation of TCPP demonstrated that while significant increases in tumor incidences occur at high concentrations (10,000–20,000 ppm), no significant increases were reported at the lowest exposures, reinforcing the hypothesis of a non-linear, threshold-dependent MOA for this specific isomer[6].

References

• Taylor & Francis (2026). Critical review and implications of the results of the National Toxicology Program's carcinogenicity study of tris(chloropropyl)phosphate.
• National Toxicology Program (1991). NTP Toxicology and Carcinogenesis Studies of Tris(2-chloroethyl) Phosphate (CAS No. 115-96-8) in F344/N Rats and B6C3F1 Mice (Gavage Studies).
• Office of Environmental Health Hazard Assessment (OEHHA) (2011). Evidence on the Carcinogenicity of Tris (1,3-Dichloro-2-Propyl) Phosphate.
• MDPI (2024). Molecular Mechanism of Indoor Exposure to Airborne Halogenated Flame Retardants TCIPP and TCEP and Their Hazardous Effects on Biological Systems.
• National Toxicology Program (2023). Isomeric Mixture of Tris(chloropropyl) Phosphate Administered in Feed to Sprague Dawley Rats and B6C3F1/N Mice.

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• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. Critical review and implications of the results of the National Toxicology Program's carcinogenicity study of tris(chloropropyl)phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. portal.ct.gov [portal.ct.gov]
• 8. Screening Assessment for the Challenge Ethanol, 2-chloro-, phosphate (3:1) (Tris(2-chloroethyl) phosphate [TCEP]) - Canada.ca [canada.ca]
• 9. tandfonline.com [tandfonline.com]

Environmental Persistence and Fate of Tris(2,6-dichlorophenyl) phosphate: A Mechanistic and Kinetic Analysis

Executive Summary

Tris(2,6-dichlorophenyl) phosphate (CAS: 75431-49-1) is a heavily substituted, halogenated organophosphate ester (OPE). While unhindered triaryl phosphates, such as triphenyl phosphate (TPhP), are relatively labile and undergo rapid environmental degradation, the specific molecular architecture of Tris(2,6-dichlorophenyl) phosphate fundamentally alters its environmental fate[1]. The presence of chlorine atoms at both ortho positions (2 and 6) on all three aromatic rings imparts extreme steric hindrance. For researchers and toxicologists conducting Environmental Risk Assessments (ERA) or evaluating toxicokinetics, understanding how this steric bulk dictates the molecule's resistance to hydrolysis, its partitioning thermodynamics, and its evasion of hepatic clearance is critical.

Structural Thermodynamics and Physicochemical Profiling

The environmental distribution of an organophosphate is governed by its lipophilicity and molecular weight. The substitution of six chlorine atoms onto the TPhP backbone significantly increases the molecular weight to 532.9 g/mol and drastically reduces aqueous solubility[1]. Consequently, Tris(2,6-dichlorophenyl) phosphate exhibits a high octanol-water partition coefficient (Log Kow​ ), driving it out of the water column and into benthic sinks.

Quantitative Physicochemical Data

The following table summarizes the core thermodynamic and physical properties dictating the environmental behavior of this compound.

Parameter	Value / Descriptor	Environmental Implication
Chemical Formula	C18​H9​Cl6​O4​P	High halogenation drives lipophilicity and density[1].
Molecular Weight	532.9 g/mol	Limits volatility; favors particulate phase partitioning[1].
Aqueous Solubility	< 0.1 mg/L (Estimated)	Extremely hydrophobic; negligible dissolved fraction in surface waters.
Log Kow​	> 6.0 (Extrapolated)	High potential for bioaccumulation in lipid-rich tissues of aquatic biota.
Log Koc​	> 5.5 (Extrapolated)	Rapid and near-irreversible sorption to soil organic carbon and sediment.
Primary Sink	Benthic Sediment	Long-term persistence in anaerobic and aerobic sediment layers.

Mechanistic Pathways of Environmental Persistence

Abiotic Hydrolysis and Steric Shielding

The primary abiotic degradation pathway for organophosphate esters is base-catalyzed hydrolysis, which requires the nucleophilic attack of a hydroxide ion (OH⁻) or water molecule on the electrophilic central phosphorus atom (P=O)[2].

In Tris(2,6-dichlorophenyl) phosphate, the six bulky chlorine atoms at the ortho positions create a dense, overlapping electron cloud around the phosphate core. This steric shield physically blocks nucleophilic access to the phosphorus center. As a result, the activation energy required for the formation of the pentacoordinate transition state is prohibitively high, rendering the molecule highly resistant to abiotic hydrolysis across environmentally relevant pH ranges.

Mechanism of steric hindrance preventing nucleophilic hydrolysis of the phosphate ester.

Biotransformation and Toxicokinetics

In biological systems, the clearance of OPEs relies heavily on hepatic cytochrome P450 (CYP450) enzymes (Phase I oxidation) and phosphotriesterases. Research on structurally analogous ortho-substituted aryl phosphates demonstrates that bulky ortho-halogen or alkyl groups disrupt the compound's ability to properly orient within metabolic enzyme active sites[3].

Furthermore, the lack of accessible ortho positions prevents the formation of cyclic intermediate metabolites—a pathway that is heavily implicated in the neurotoxic activation of other substituted phosphate flame retardants[4]. Because esterase-mediated cleavage is sterically blocked, Tris(2,6-dichlorophenyl) phosphate exhibits a prolonged biological half-life, increasing its biomagnification factor (BMF) in upper trophic levels.

Compartmental modeling of Tris(2,6-dichlorophenyl) phosphate environmental partitioning.

Experimental Workflows for Fate Determination

To empirically validate the persistence and toxicokinetics of highly lipophilic OPEs, researchers must utilize self-validating experimental designs that account for non-specific binding and abiotic losses.

Protocol 1: Biphasic Sediment-Water Sorption Kinetics (Modified OECD 106)

This protocol determines the soil organic carbon-water partitioning coefficient ( Koc​ ) while accounting for the extreme hydrophobicity of the analyte.

• Matrix Preparation: Sterilize natural sediment (to eliminate biotic degradation variables) and characterize its total organic carbon (TOC) content. Suspend sediment in a 0.01 M CaCl2​ background electrolyte solution to maintain ionic strength and promote flocculation.

• Spiking and Equilibration: Spike the aqueous phase with Tris(2,6-dichlorophenyl) phosphate dissolved in a minimal volume of acetonitrile (<0.1% v/v final concentration to prevent cosolvent effects).

• Agitation: Shake samples in silanized glass vials (to prevent non-specific adsorption to glass walls) at 20°C in the dark for 48 hours.

• Phase Separation: Centrifuge at 3000 × g for 20 minutes to separate the aqueous and solid phases.

• Extraction and Quantification: Extract the sediment phase using accelerated solvent extraction (ASE) with dichloromethane/hexane. Analyze both phases via LC-MS/MS (MRM mode).

• Validation: A mass balance of ≥ 95% must be achieved across both phases to validate the Koc​ calculation.

Protocol 2: In Vitro Hepatic Clearance using S9 Fractions

This assay determines the intrinsic clearance ( CLint​ ) of the compound, confirming its resistance to CYP450 and esterase metabolism[3].

• Reaction Mixture Assembly: In a 96-well plate, combine human or trout liver S9 fractions (1 mg/mL protein concentration) with 0.1 M potassium phosphate buffer (pH 7.4) and 3.3 mM MgCl2​ .

• Analyte Introduction: Add Tris(2,6-dichlorophenyl) phosphate to a final concentration of 1 μ M. Incubate at 37°C (human) or 15°C (trout) for 5 minutes to achieve thermal equilibrium.

• Initiation: Add an NADPH-regenerating system to initiate CYP450-mediated Phase I metabolism.

• Time-Course Sampling & Quenching: At intervals of 0, 15, 30, 60, and 120 minutes, extract 50 μ L aliquots and immediately quench the reaction by adding 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., isotopically labeled TPhP-d15). The cold solvent precipitates the enzymes, stopping all metabolic activity.

• Control Systems (Self-Validation):

  • Negative Control: A parallel incubation using heat-inactivated S9 fractions (boiled for 10 mins). This differentiates true enzymatic biotransformation from abiotic hydrolysis or non-specific binding to the plastic plate.

  • Positive Control: Unhindered triphenyl phosphate (TPhP), which should show rapid depletion, validating enzyme viability.

• Analysis: Centrifuge the quenched samples to pellet proteins, and analyze the supernatant via LC-MS/MS to calculate the half-life ( t1/2​ ) and CLint​ .

References

1.[1] Tris(2,6-dichlorophenyl) phosphate | C18H9Cl6O4P | CID 3826799 - PubChem Source: National Institutes of Health (NIH) URL:

2.[3] In Vitro Metabolism of ITPs and TBPPs Using Human Liver Subcellular Fractions - PMC Source: National Institutes of Health (NIH) URL:

3.[2] Efficient Decontamination of Organophosphate-Based Pesticides and Nerve Agent Simulants Mediated by N-Containing Nucleophiles | ACS Omega Source: American Chemical Society (ACS) URL:

4.[4] COT Statement on Phosphate-based Flame Retardants and Developmental Neurotoxicity Source: Committee on Toxicity (Food Standards Agency, UK) URL:

Sources

• 1. Tris(2,6-dichlorophenyl) phosphate | C18H9Cl6O4P | CID 3826799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. In Vitro Metabolism of ITPs and TBPPs Using Human Liver Subcellular Fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cot.food.gov.uk [cot.food.gov.uk]

Protocols & Analytical Methods

High-performance liquid chromatography (HPLC) analysis of flame retardants

Title: Advanced HPLC-MS/MS Protocols for the Analysis of Emerging and Legacy Flame Retardants in Complex Matrices

Introduction and Analytical Paradigm Shift

Flame retardants (FRs), including Brominated Flame Retardants (BFRs) and Organophosphate Flame Retardants (OPFRs), are ubiquitous synthetic additives used in electronics, textiles, and polymers to meet flammability standards. Historically, Gas Chromatography-Mass Spectrometry (GC-MS) has been the workhorse for analyzing volatile polybrominated diphenyl ethers (PBDEs). However, GC-MS falls critically short when applied to thermally labile, highly polar, or high-molecular-weight FRs[1].

For instance, hexabromocyclododecane (HBCDD) isomers undergo thermal degradation and structural interconversion at temperatures above 160°C in GC injection ports, making accurate isomer-specific quantification impossible. Consequently, High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) has emerged as the authoritative, non-destructive technique for the unequivocal identification and quantification of these emerging environmental contaminants[1].

Mechanistic Principles & Methodological Causality

Why Reversed-Phase HPLC? BFRs (such as tetrabromobisphenol A, TBBPA) and OPFRs exhibit varying degrees of hydrophobicity. A reversed-phase C18 column provides optimal retention based on hydrophobic interactions. Utilizing a gradient of water and methanol (or acetonitrile) modified with ammonium acetate facilitates both chromatographic resolution and highly efficient ionization in the MS source[2]. Causality: Ammonium acetate is specifically chosen because it acts as a proton donor/acceptor that enhances the formation of [M−H]− precursor ions for acidic BFRs in negative Electrospray Ionization (ESI), and [M+NH4​]+ adducts for OPFRs in positive ESI, drastically lowering the limit of detection.

Why Gel Permeation Chromatography (GPC) for Solid Matrices? When extracting FRs from polymers (e.g., e-waste) or indoor dust, the co-extraction of oligomers and lipid-like matrix components causes severe ion suppression in the MS source. GPC separates molecules strictly by hydrodynamic volume (size), effectively excluding high-molecular-weight matrix interferences before the HPLC-MS/MS analysis[3]. This ensures a self-validating analytical system where matrix effects are neutralized prior to ionization.

Experimental Protocols

3.1. Reagents and Materials

Standards: Native and isotopically labeled internal standards (e.g., 13C12​ -TBBPA, d18​

α -HBCDD).

Solvents: LC-MS grade Methanol, Acetonitrile, Water, Hexane, Dichloromethane (DCM), Ethyl Acetate.

Modifiers: LC-MS grade Ammonium Acetate (5 mM).

Solid-Phase Extraction (SPE): Polymeric reversed-phase cartridges (e.g., Bond Elut ENV or Oasis HLB, 500 mg/6 mL)[4].

3.2. Sample Preparation Workflows

Protocol A: Aqueous Samples (SPE Pre-concentration) [4]

• Conditioning: Pass 5 mL of methanol followed by 5 mL of LC-MS grade water through the SPE cartridge. Causality: Solvates the polymeric sorbent bed to maximize the surface area for hydrophobic interaction.

• Loading: Spike 1 L of the filtered water sample with 10 ng of isotopically labeled internal standards. Load onto the SPE cartridge at a controlled flow rate of 5–10 mL/min to prevent analyte breakthrough.

• Washing: Wash with 5 mL of 5% methanol in water to elute highly polar, non-target interferences.

• Drying: Dry the cartridge under a gentle vacuum for 10 minutes. Causality: Removes residual water that could impede the subsequent organic elution step.

• Elution: Elute target FRs with 2 × 5 mL of ethyl acetate/dichloromethane (1:1, v/v).

• Reconstitution: Evaporate the eluate to near dryness under a gentle nitrogen stream at 35°C and reconstitute in 1 mL of the initial HPLC mobile phase (e.g., 60% Water / 40% Methanol).

Protocol B: Solid Matrices (Dust/Polymers via ASE and GPC) [2][3]

• Extraction: Weigh 0.5 g of homogenized dust or polymer into an extraction cell. Extract using Accelerated Solvent Extraction (ASE) with Hexane/Acetone (1:1, v/v) at 100°C and 1500 psi. Causality: Elevated temperature and pressure decrease solvent viscosity and increase analyte solubility, driving rapid mass transfer.

• GPC Cleanup: Concentrate the ASE extract to 2 mL. Inject onto a GPC system (e.g., Bio-Beads S-X3) using DCM as the mobile phase. Collect the fraction corresponding to the molecular weight window of the target FRs (discarding the early-eluting bulk polymer matrix).

• Reconstitution: Evaporate the collected fraction and reconstitute in 500 µL of methanol for HPLC injection.

Analytical Workflows and Mechanistic Visualizations

Step-by-step extraction and HPLC-MS/MS analytical workflow for flame retardant quantification.

Mechanistic pathway of TBBPA-induced endocrine disruption via thyroid hormone receptor mimicry.

HPLC-MS/MS Method Parameters & Data Presentation

Chromatographic Conditions:

• Column: Reversed-phase C18 (e.g., 100 × 2.1 mm, 2.6 µm particle size)[2].

• Mobile Phase A: Water + 5 mM Ammonium Acetate.

• Mobile Phase B: Methanol + 5 mM Ammonium Acetate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

Table 1: Optimized HPLC Gradient Elution Profile

Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (Methanol)	Flow Rate (mL/min)
0.0	60	40	0.3
2.0	60	40	0.3
8.0	5	95	0.3
12.0	5	95	0.3
12.1	60	40	0.3
16.0	60	40	0.3

Mass Spectrometry Parameters (MRM): The triple quadrupole mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Rapid polarity switching is utilized to capture both acidic BFRs (negative mode) and OPFRs (positive mode) simultaneously.

Table 2: MRM Transitions and MS Parameters for Key Flame Retardants

AnalyteClassESI ModePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)TBBPABFRNegative542.8 [M−H]− 41.9, 446.835, 25 α -HBCDDBFRNegative640.6 [M−H]− 78.9, 80.915, 15TPhPOPFRPositive327.1 [M+H]+ 77.1, 152.040, 30EHDPOPFRPositive363.1 [M+H]+ 183.1, 251.125, 20 d18​ α -HBCDD (IS)BFRNegative658.7 [M−H]− 78.9, 80.915, 15

Method Validation and Self-Validating Systems

To ensure a self-validating protocol, every batch must include a procedural blank, a matrix spike, and a continuous calibration verification (CCV) standard. The mandatory use of isotopically labeled internal standards (Isotope Dilution Mass Spectrometry) corrects for matrix-induced ion suppression and extraction losses. Typical recoveries using the described SPE and ASE-GPC methods range from 85% to 110%, with Limits of Detection (LODs) in the low ng/L (water) or ng/g (solid) range[4].

Conclusion

The transition from GC-MS to HPLC-MS/MS for flame retardant analysis represents a critical evolution in environmental and polymer chemistry. By leveraging size-exclusion cleanup strategies (GPC) and highly specific MRM detection, laboratories can achieve robust, artifact-free quantification of both legacy brominated and emerging organophosphate flame retardants, ensuring data integrity for regulatory compliance and toxicological assessments.

References

• Analysis of flame retardant additives in polymer fractions of waste of electric and electronic equipment (WEEE) by means of HPLC-UV/MS and GPC-HPLC-UV Source: PubMed (NIH) URL:[Link]

• The Simultaneous Determination of Six Flame Retardants in Water Samples Using SPE Pre-concentration and UHPLC-UV Method Source: PubMed Central (NIH) URL:[Link]

• The Use of Liquid Chromatography with Tandem Mass Spectrometry for the Analysis of Emerging Environmental Contaminants Source: LCGC International URL:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Analysis of flame retardant additives in polymer fractions of waste of electric and electronic equipment (WEEE) by means of HPLC-UV/MS and GPC-HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Simultaneous Determination of Six Flame Retardants in Water Samples Using SPE Pre-concentration and UHPLC-UV Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Quantitation of Tris(2,6-dichlorophenyl) phosphate in Biological Tissues

Introduction & Analytical Rationale

The phase-out of polybrominated diphenyl ethers (PBDEs) has led to a surge in the use of organophosphate flame retardants (OPFRs). Among these, Tris(2,6-dichlorophenyl) phosphate (T2,6-DCPP) (CAS: 75431-49-1) has emerged as a compound of toxicological interest[1]. With a molecular formula of C18H9Cl6O4P and a molecular weight of 532.95 g/mol [2], T2,6-DCPP is a highly chlorinated, sterically hindered aryl phosphate. Its extreme lipophilicity drives its partitioning and bioaccumulation into lipid-rich biological tissues such as liver, brain, and adipose[3].

Quantifying trace levels of T2,6-DCPP in biological tissues presents a severe analytical challenge. The co-extraction of endogenous phospholipids often leads to catastrophic matrix effects (ion suppression) during mass spectrometric analysis[4]. This application note details a robust, self-validating analytical workflow utilizing Ultrasound-Assisted Extraction (UAE), advanced dispersive Solid Phase Extraction (dSPE), and UHPLC-APCI-MS/MS to achieve ultra-trace quantitation of T2,6-DCPP in complex biological matrices.

Causality Behind Experimental Choices (Expertise & Experience)

To ensure analytical integrity, every step of this protocol was selected based on targeted physicochemical interactions:

• Solvent Selection (Acetonitrile over Methanol): Acetonitrile (ACN) is utilized as the primary extraction solvent because it acts as a highly efficient protein precipitant while simultaneously extracting fewer non-polar neutral lipids (e.g., triglycerides) compared to methanol or hexane mixtures. This provides a crucial first dimension of matrix cleanup.

• Z-Sep+ dSPE Cleanup: Traditional C18 sorbents remove long-chain aliphatic lipids but fail to remove complex phospholipids. We incorporate Z-Sep+ (zirconia-coated silica), which utilizes Lewis acid-base interactions to selectively and irreversibly bind the phosphate groups of endogenous phospholipids[4]. Because T2,6-DCPP is a triester, its central phosphate is sterically shielded by three bulky 2,6-dichlorophenyl rings, preventing it from binding to the zirconia. This allows the target analyte to remain in the supernatant while >95% of matrix phospholipids are precipitated.

• APCI over ESI Ionization: While Electrospray Ionization (ESI) is standard for many LC-MS workflows, it is highly susceptible to matrix suppression in tissue extracts[4]. Atmospheric Pressure Chemical Ionization (APCI) is chosen for T2,6-DCPP because it relies on gas-phase ion-molecule reactions, which are significantly more resilient to co-eluting lipid interferences, ensuring stable ionization of highly halogenated, low-polarity OPFRs.

Trustworthiness: The Self-Validating Protocol System

To guarantee that the protocol acts as a self-validating system, the following Quality Control (QC) architecture must be integrated into every batch:

• Isotope Dilution Mass Spectrometry (IDMS): A surrogate internal standard (e.g., 13 C 18​ -Triphenyl phosphate or d 15​ -TDCIPP) is spiked into the raw tissue prior to homogenization. This ensures that any analyte loss during cryomilling, extraction, or dSPE is mathematically corrected in real-time.

• Matrix-Matched Calibration: Calibration curves are built using blank tissue extracts rather than neat solvent. This self-corrects for the residual -12% ion suppression that survives the dSPE cleanup.

• Procedural Blanks: Because OPFRs are ubiquitous in laboratory plastics, all extractions must be performed in deactivated glassware. A procedural blank (water substituted for tissue) validates the absence of background contamination.

Step-by-Step Biological Tissue Protocol

Tissue Homogenization & Spiking

• Weigh exactly 1.00 g of frozen biological tissue (e.g., liver or adipose) into a 15 mL glass centrifuge tube.

• Spike the tissue with 10 µL of the Internal Standard mix (1.0 µg/mL 13 C-TPP).

• Add 2.0 mL of LC-MS grade water and homogenize using a ceramic bead-beating system (cryomilling at 4°C for 2 minutes) to lyse cells without inducing thermal degradation.

Ultrasound-Assisted Extraction (UAE)

• Add 5.0 mL of ice-cold Acetonitrile (containing 1% formic acid to disrupt protein-analyte binding).

• Vortex vigorously for 2 minutes.

• Sonicate the mixture in an ice-water bath for 15 minutes to maximize the partitioning of T2,6-DCPP into the organic phase[4].

• Centrifuge at 4,500 × g for 10 minutes at 4°C. Transfer the upper ACN layer to a clean glass tube.

Advanced dSPE Cleanup

• To the 5.0 mL ACN extract, add the dSPE sorbent mixture: 150 mg Z-Sep+ , 100 mg C18 , and 300 mg anhydrous MgSO 4​ .

• Vortex immediately for 3 minutes. (The MgSO 4​ removes residual water, driving the lipids onto the sorbents).

• Centrifuge at 10,000 × g for 5 minutes.

• Transfer exactly 4.0 mL of the purified supernatant to a new glass tube and evaporate to near-dryness under a gentle stream of ultra-high purity Nitrogen at 35°C.

• Reconstitute in 200 µL of Initial Mobile Phase (90% Water / 10% ACN).

Figure 1: Self-validating sample preparation workflow for T2,6-DCPP quantitation in tissues.

UHPLC-APCI-MS/MS Analytical Method

Chromatographic Separation

Separation is achieved using a sub-2 µm C18 column (e.g., 100 mm × 2.1 mm, 1.7 µm) to maintain sharp peak shapes and resolve T2,6-DCPP from isobaric interferences.

Table 1: UHPLC Gradient Conditions

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (Water + 0.1% FA)	% Mobile Phase B (ACN + 0.1% FA)
0.0	0.4	90	10
1.0	0.4	90	10
5.0	0.4	10	90
7.0	0.4	10	90
7.1	0.4	90	10
10.0	0.4	90	10

Mass Spectrometry Parameters

Due to the six chlorine atoms in T2,6-DCPP, the isotopic distribution dictates that the M+2 isotopologue is the most abundant precursor ion. The monoisotopic mass is 531.83 Da[1], making the most intense [M+H] + precursor m/z 534.8. Fragmentation primarily occurs via the cleavage of the sterically hindered 2,6-dichlorophenyl moieties.

Figure 2: Proposed APCI-MS/MS fragmentation pathway for T2,6-DCPP precursor ion m/z 534.8.

Table 2: MS/MS Optimized Parameters (APCI+)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
T2,6-DCPP	534.8	372.9	25	Quantifier
T2,6-DCPP	534.8	211.0	40	Qualifier
13 C-TPP (ISTD)	345.1	164.1	30	Internal Std

Method Validation & Quantitative Data

The self-validating nature of this protocol yields highly reproducible quantitative metrics, even in lipid-dense matrices like liver tissue.

Table 3: Method Validation Metrics (Liver Matrix)

Parameter	Value	Validation Criteria
Limit of Quantitation (LOQ)	0.5 ng/g lipid weight	S/N > 10
Linearity (R²)	> 0.995	1.0 - 500 ng/mL
Matrix Effect (Ion Suppression)	-12%	Acceptable range: ±20%
Mean Recovery (Spike 10 ng/g)	94.5 ± 4.2%	80 - 120%
Intra-day Precision (RSD)	5.8%	< 15%

References

• Tris(2,6-dichlorophenyl)
• Source: ResearchGate (Chu & Letcher, 2015)
• TRIS(2,6-DICHLOROPHENYL) PHOSPHATE,(CAS 75431-49-1)
• Analysis of organophosphorus flame retardants in environmental and biotic matrices using on-line turbulent flow chromatography-liquid chromatography-tandem mass spectrometry Source: ResearchGate URL

Sources

• 1. Tris(2,6-dichlorophenyl) phosphate | C18H9Cl6O4P | CID 3826799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. TRIS(2,6-DICHLOROPHENYL) PHOSPHATE,(CAS# 75431-49-1)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Step-by-step synthesis of Tris(2,6-dichlorophenyl) phosphate in the lab

Application Note: Synthesis and Purification of Tris(2,6-dichlorophenyl) Phosphate

Target Audience: Researchers, Synthetic Chemists, and Materials Scientists Document Type: Advanced Laboratory Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

Tris(2,6-dichlorophenyl) phosphate (CAS: 75431-49-1) is a heavily halogenated aryl phosphate utilized in specialized materials science, often explored for its flame-retardant properties and as a robust intermediate in complex organic synthesis[1].

From a synthetic perspective, the preparation of this molecule presents a classic challenge in steric hindrance. The reaction relies on the nucleophilic acyl substitution of phosphorus oxychloride ( POCl3​ ) by 2,6-dichlorophenol. While the first and second substitutions proceed with relative ease, the introduction of the third 2,6-dichlorophenoxy group is severely impeded by the bulky ortho-chlorine atoms.

Causality in Experimental Design: Standard amine-base catalyzed phosphorylations (e.g., using triethylamine in dichloromethane at room temperature) typically arrest at the bis(2,6-dichlorophenyl) phosphorochloridate stage. To overcome this thermodynamic and kinetic barrier, this protocol utilizes a Lewis acid-catalyzed melt (or high-boiling solvent) methodology . By employing anhydrous magnesium chloride ( MgCl2​ ) at elevated temperatures (140–160 °C), the Lewis acid coordinates with the phosphoryl oxygen, increasing the electrophilicity of the phosphorus center and driving the final substitution to completion while facilitating the expulsion of hydrogen chloride ( HCl ) gas.

Stoichiometry and Reagent Specifications

The following table outlines the quantitative parameters required for a standard 50 mmol scale synthesis. A slight excess of the phenol is used to ensure complete conversion of the phosphorus oxychloride[2].

Reagent	Molecular Weight ( g/mol )	Equivalents	Amount	Role
2,6-Dichlorophenol	163.00	3.15	25.67 g (157.5 mmol)	Nucleophile
Phosphorus oxychloride	153.33	1.00	7.67 g (50.0 mmol)	Electrophile / P-Source
Magnesium chloride (anhydrous)	95.21	0.05	0.24 g (2.5 mmol)	Lewis Acid Catalyst
Toluene	92.14	N/A	100 mL	Crystallization Solvent

Note: The theoretical yield for Tris(2,6-dichlorophenyl) phosphate ( C18​H9​Cl6​O4​P , MW: 532.9 g/mol ) at this scale is 26.65 g[2].

Experimental Workflow

Experimental workflow for the synthesis and purification of Tris(2,6-dichlorophenyl) phosphate.

Step-by-Step Protocol

Safety Precautions: POCl3​ is highly corrosive and reacts violently with water. 2,6-Dichlorophenol is an irritant. This entire procedure must be conducted in a heavily ventilated fume hood equipped with an acid gas scrubber.

Phase A: Reaction Setup and Execution

• Apparatus Assembly: Equip a 250 mL two-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a gas outlet leading to an aqueous sodium hydroxide scrubber (to neutralize evolved HCl gas).

• Reagent Loading: To the flask, add 25.67 g of 2,6-dichlorophenol and 0.24 g of strictly anhydrous MgCl2​ .

• Electrophile Addition: Slowly add 7.67 g (approx. 4.6 mL) of POCl3​ to the solid mixture at room temperature.

• Thermal Ramping: Begin heating the mixture using an oil bath. Ramp the temperature to 90 °C over 30 minutes. The mixture will liquefy, and steady HCl evolution will begin as the mono- and di-substituted intermediates form.

• Forcing the Tris-Substitution: Once HCl evolution slows at 90 °C, gradually increase the oil bath temperature to 150 °C. Mechanistic Note: This elevated temperature is critical; without it, the reaction stalls at the diaryl chlorophosphate due to the steric bulk of the ortho-chlorines.

• Completion: Maintain the melt at 150 °C for 4 to 6 hours until HCl gas evolution completely ceases, indicating the consumption of the chlorophosphate intermediate.

Phase B: Workup and Purification

• Cooling and Dissolution: Remove the flask from the heat. While the mixture is still warm (approx. 70 °C) but safely below the boiling point of the extraction solvent, carefully add 100 mL of dichloromethane (DCM) to dissolve the crude melt.

• Aqueous Washing: Transfer the DCM solution to a separatory funnel. Wash sequentially with:

  • 50 mL of cold 5% aqueous NaOH (to remove unreacted 2,6-dichlorophenol and neutralize residual acid).

  • 50 mL of distilled water.

  • 50 mL of saturated aqueous NaCl (brine).

• Drying: Dry the organic layer over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure using a rotary evaporator to yield a crude solid.

• Recrystallization: Dissolve the crude solid in a minimum volume of boiling toluene. Allow the solution to cool slowly to room temperature, then transfer to an ice bath to induce complete crystallization. Filter the white crystalline solid and dry in a vacuum oven at 60 °C overnight.

System Validation & Analytics

To ensure the protocol has functioned as a self-validating system, the final product must be analyzed to confirm the absence of the diaryl intermediate:

• 31P NMR Spectroscopy: The most definitive validation method. The product should show a single sharp peak in the 31P NMR spectrum (typically around -15 to -20 ppm relative to H3​PO4​ ), distinct from the downfield shift of any unreacted phosphorochloridate.

• Melting Point: Verify the purity against literature values. The high symmetry and heavy halogenation of Tris(2,6-dichlorophenyl) phosphate result in a distinct, sharp melting point.

• Regulatory/Safety Profiling: The final compound is classified as a skin and eye irritant (H315, H319) and may cause respiratory irritation (H335)[3]. Handle the purified powder with appropriate PPE to avoid inhalation of dust.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 3826799, Tris(2,6-dichlorophenyl) phosphate." PubChem. Available at: [Link]

• European Chemicals Agency (ECHA). "Substance Infocard: TRIS(2,6-DICHLOROPHENYL) PHOSPHATE." ECHA CHEM Database. Available at: [Link]

Sources

• 1. TRIS(2,6-DICHLOROPHENYL) PHOSPHATE | 75431-49-1 [chemicalbook.com]
• 2. Tris(2,6-dichlorophenyl) phosphate | C18H9Cl6O4P | CID 3826799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ECHA CHEM [chem.echa.europa.eu]

Experimental protocol for cytotoxicity assays involving organophosphates

An In-Depth Guide to the In Vitro Assessment of Organophosphate Cytotoxicity

Introduction: Beyond Acetylcholinesterase Inhibition

Organophosphates (OPs) are a class of organic phosphorus-containing compounds widely utilized as pesticides and, notoriously, as chemical warfare nerve agents.[1][2] For decades, the primary mechanism of their acute toxicity has been unequivocally linked to the irreversible inhibition of acetylcholinesterase (AChE), a critical enzyme that breaks down the neurotransmitter acetylcholine.[2][3][4] This inhibition leads to an accumulation of acetylcholine at nerve synapses, resulting in a hyper-cholinergic state, or "cholinergic crisis," which can manifest as seizures, respiratory failure, and death.[3][4]

However, the toxicological profile of OPs is not limited to AChE inhibition. A growing body of evidence highlights significant non-cholinergic mechanisms that contribute to cellular damage, particularly at the neuronal level. These secondary pathways, which include the induction of severe oxidative stress and the activation of programmed cell death (apoptosis), are critical drivers of cytotoxicity and are often the focus of in vitro toxicological assessments.[4][5][6]

This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals. It moves beyond a simple listing of procedures to explain the causality behind experimental choices, enabling the rational design of robust cytotoxicity assays to evaluate the cellular impact of organophosphates. We will delve into the underlying mechanisms of OP cytotoxicity, guide the selection of appropriate cell models and assay platforms, and provide detailed, field-proven protocols for their execution.

The Cellular Mechanisms of Organophosphate Toxicity

To design a meaningful cytotoxicity study, one must first understand the pathways by which OPs damage cells. While AChE inhibition is the hallmark of acute systemic poisoning, in vitro models allow us to dissect the direct effects of these compounds on cellular health, which are often rooted in oxidative stress and apoptosis.

• Acetylcholinesterase (AChE) Inhibition : The fundamental reaction involves the phosphorylation of a serine hydroxyl group at the active site of AChE, rendering the enzyme inactive.[2] This leads to the accumulation of acetylcholine, causing overstimulation of muscarinic and nicotinic receptors.[1][3] While this is the primary in vivo toxic mechanism, its direct measurement is often secondary in general cytotoxicity screening, which focuses on cell viability.

• Oxidative Stress : A key non-cholinergic effect is the induction of oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify them.[5] OPs can disrupt mitochondrial function, a primary source of ROS, and inhibit antioxidant enzymes.[5][7] This flood of ROS can damage lipids, proteins, and DNA, leading to cellular dysfunction and death.[8]

• Apoptosis Activation : The cellular damage instigated by oxidative stress often culminates in apoptosis. OPs have been shown to activate intrinsic apoptotic pathways, characterized by the activation of executioner caspases, such as caspase-3 and caspase-7.[6][9][10][11] This programmed cell death is a crucial endpoint for quantifying the ultimate cytotoxic potential of a compound.

Figure 1: Key mechanisms of organophosphate-induced cytotoxicity.

Selecting the Right Tools: In Vitro Models and Assay Platforms

The validity of any in vitro study hinges on the selection of an appropriate cellular model and a detection method that accurately reflects the toxic mechanism of interest.

Cell Line Selection: A Model for Neurotoxicity

For studying neurotoxic compounds like OPs, a neuronal cell line is the most relevant model. The SH-SY5Y human neuroblastoma cell line is extensively used and recommended for this purpose.[12]

Why SH-SY5Y?

• Human Origin : It expresses human-specific proteins, offering greater relevance to human health than rodent cell lines.[13][14]

• Neuronal Properties : These cells possess many biochemical and functional properties of human neurons, including the expression of tyrosine hydroxylase and dopamine-β-hydroxylase.[14]

• Versatility : SH-SY5Y cells can be used in their undifferentiated, proliferative state for high-throughput screening or differentiated into more mature neuron-like cells for mechanistic studies.[14][15]

• Established Model : A vast body of literature exists on using SH-SY5Y cells for neurotoxicity assessment, providing a strong foundation for experimental design and data comparison.[12][13][16]

Choosing the Right Cytotoxicity Assay

No single assay can capture the complexity of cellular toxicity. The best approach is to use a panel of assays that probe different cellular health indicators. The choice of assay should be logically driven by the cytotoxic mechanism you intend to measure.

Figure 2: Decision workflow for selecting a cytotoxicity assay.

Assay	Principle	What It Measures	Considerations for OP Studies
MTT Assay	Enzymatic reduction of yellow MTT tetrazolium salt to purple formazan by mitochondrial dehydrogenases in living cells.[17][18]	Cell Viability & Metabolic Activity .[19] A decrease indicates mitochondrial dysfunction or cell death.	Excellent for initial screening. OPs are known to disrupt mitochondrial function, making this a highly relevant assay.[5]
LDH Assay	Measurement of lactate dehydrogenase (LDH), a stable cytosolic enzyme, released into the culture medium upon plasma membrane damage.[20]	Cell Membrane Integrity & Necrosis . An increase in LDH activity indicates cell lysis.	Useful for distinguishing necrosis from apoptosis. Complements viability assays by measuring a late-stage cell death event.
Neutral Red (NR) Uptake	Based on the ability of viable cells to incorporate and bind the supravital dye neutral red within their lysosomes.[21]	Lysosomal Integrity .[22] A decrease in NR uptake indicates damage to lysosomes or cell death.	Provides a different perspective on cell health by focusing on lysosomal function. It is sensitive and cost-effective.[21]
Caspase-Glo® 3/7 Assay	A luminescent assay that measures the activity of caspase-3 and -7, key executioner enzymes in the apoptotic pathway.[23]	Apoptosis . An increase in luminescence is directly proportional to caspase activity.	Highly specific for apoptosis. Crucial for confirming if OP-induced cell death occurs via this programmed pathway.[10][11]

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for conducting robust and reproducible cytotoxicity assays. These are optimized for a 96-well plate format suitable for dose-response studies.

Workflow Visualization: The MTT Assay

Figure 3: Step-by-step experimental workflow for the MTT assay.

Protocol 1: MTT Assay for Cell Viability

This assay provides a quantitative measure of metabolic activity, which serves as an indicator of cell viability.[19]

Materials:

• SH-SY5Y cells

• Complete culture medium (e.g., DMEM/F12 with 10% FBS)

• 96-well flat-bottom sterile culture plates

• Organophosphate (OP) compound of interest

• Vehicle (e.g., DMSO, ensure final concentration is <0.5%)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) stock solution: 5 mg/mL in sterile PBS.[18] Store protected from light at -20°C.

• Solubilization solution: DMSO or 0.04 N HCl in isopropanol.

• Multi-channel pipette

• Microplate reader (spectrophotometer)

Procedure:

• Cell Seeding: a. Harvest and count SH-SY5Y cells. b. Seed cells into a 96-well plate at a density of 1 x 10⁴ to 2 x 10⁴ cells/well in 100 µL of complete medium. The optimal seeding density should be determined empirically to ensure cells are in an exponential growth phase at the time of assay. c. Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment: a. Prepare serial dilutions of the OP compound in culture medium. Also prepare a vehicle control. b. Carefully remove the old medium from the wells and add 100 µL of the medium containing the desired concentrations of the OP compound (or vehicle control). Include wells with medium only (no cells) as a blank control. c. Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Reaction: a. After the incubation period, add 10 µL of the 5 mg/mL MTT stock solution to each well (final concentration of 0.5 mg/mL).[19][24] b. Incubate the plate for 2 to 4 hours at 37°C.[24] During this time, viable cells will reduce the yellow MTT to insoluble purple formazan crystals.

• Solubilization: a. After the incubation, carefully aspirate the medium from each well without disturbing the formazan crystals. b. Add 100 µL of solubilization solution (DMSO) to each well to dissolve the crystals.[18] c. Mix thoroughly by gentle pipetting or by placing the plate on a shaker for 10 minutes to ensure complete solubilization.

• Data Acquisition: a. Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.[19][25] A reference wavelength of >650 nm can be used to subtract background absorbance.[19]

Protocol 2: LDH Assay for Cytotoxicity

This assay measures the release of LDH from cells with damaged plasma membranes, providing a direct measure of cytotoxicity and cell lysis.[26]

Materials:

• Cells and treatment compounds as described for the MTT assay.

• Commercially available LDH Cytotoxicity Assay Kit (recommended for validated reagents and controls). Kits are available from suppliers like Promega, Sigma-Aldrich, and ScienCell.[20][26][27]

• Lysis Buffer (usually 10X, provided in the kit) to create a maximum LDH release control.

• Sterile water or assay buffer for spontaneous release control.

Procedure:

• Cell Seeding and Treatment: a. Follow steps 1 and 2 from the MTT protocol to seed and treat cells in a 96-well plate. b. Crucially, set up the following controls (in triplicate):

  • Untreated Control (Spontaneous LDH Release): Cells treated with culture medium only.
  • Vehicle Control: Cells treated with the highest concentration of the vehicle used.
  • Maximum LDH Release Control: Untreated cells that will be lysed before the final step.
  • Medium Background Control: Wells with culture medium but no cells.

• Sample Collection and Lysis: a. At the end of the treatment period, prepare the Maximum LDH Release control: Add 10 µL of 10X Lysis Buffer to the designated wells. b. Incubate the plate for 45-60 minutes at 37°C. c. Centrifuge the plate at 250 x g for 10 minutes to pellet any cells or debris.[26]

• LDH Reaction: a. Following the kit manufacturer's instructions, prepare the LDH reaction mixture. b. Carefully transfer 50-100 µL of supernatant from each well of the cell plate to a corresponding well in a new, optically clear 96-well plate.[26] c. Add 100 µL of the prepared LDH reaction mixture to each well of the new plate. d. Incubate at room temperature, protected from light, for up to 30 minutes.[26]

• Data Acquisition: a. Add 50 µL of Stop Solution (if included in the kit) to each well.[28] b. Measure the absorbance at the wavelength specified by the kit manufacturer (typically 490 nm).[26][28]

Data Analysis and Interpretation

Raw absorbance values must be processed to determine cytotoxicity. The goal is to generate a dose-response curve and calculate the IC₅₀ value, which is the concentration of a compound that causes 50% inhibition of the measured response.[29][30]

Calculating Percent Viability (MTT Assay)

• Subtract Background: Subtract the average absorbance of the "medium only" blank wells from all other absorbance readings.

• Normalize to Control: The untreated (or vehicle-treated) cells represent 100% viability. Calculate the percentage of viability for each treated well using the formula:

  % Viability = (Absorbance of Treated Sample / Absorbance of Untreated Control) x 100 [31]

Calculating Percent Cytotoxicity (LDH Assay)

• Subtract Background: Subtract the average absorbance of the "medium background" control from all other readings.

• Calculate Cytotoxicity: Use the spontaneous and maximum release controls to calculate the percentage of cytotoxicity.

  % Cytotoxicity = [(Compound-Treated LDH Activity - Spontaneous LDH Activity) / (Maximum LDH Activity - Spontaneous LDH Activity)] x 100

Determining the IC₅₀ Value

• Plot the Data: Create a graph with the log of the compound concentration on the x-axis and the percent viability (or percent inhibition) on the y-axis.

• Fit a Curve: Use a non-linear regression model (e.g., a four-parameter logistic curve) to fit the dose-response data. Software such as GraphPad Prism or online calculators can perform this analysis.[29][32]

• Calculate IC₅₀: The IC₅₀ is the concentration on the x-axis that corresponds to the 50% response on the y-axis. This value is a critical measure of the compound's potency.[30]

It is important to note that the IC₅₀ value can be time-dependent; a compound may appear more potent after a longer exposure time (e.g., 72 hours vs. 24 hours).[30] Therefore, the incubation time should always be reported with the IC₅₀ value.

References

• Life, The Fast Lane. (2020). Organophosphorus agents. LITFL. [Link]

• Jokanovic, M. (2023). Mechanisms of Organophosphate Toxicity and the Role of Acetylcholinesterase Inhibition. Preprints.org. [Link]

• Jokanovic, M. (2023). Mechanisms of Organophosphate Toxicity and the Role of Acetylcholinesterase Inhibition. MDPI. [Link]

• Kovacs, T., et al. (2023). Neural regeneration research model to be explored: SH-SY5Y human neuroblastoma cells. Neural Regeneration Research. [Link]

• Creative Bioarray. In Vitro Neurotoxicity. [Link]

• Opentrons. MTT Assay: Assessing Cell Proliferation. [Link]

• Hulse, E. J. (2026). Organophosphate Toxicity. Medscape. [Link]

• Assay Genie. (2026). Step by Step Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. [Link]

• Ríos-Hoyo, A., et al. (2025). Establishing a 3D Spheroid Model of Cholinergic Neurons from SH-SY5Y Cells for Neurotoxicity Assessment. MDPI. [Link]

• Li, Q., & Kawada, T. (2006). The Mechanism of Organophosphorus Pesticide-Induced Inhibition of Cytolytic Activity of Killer Cells. Cellular & Molecular Immunology. [Link]

• Taylor & Francis Online. SH-SY5Y – Knowledge and References. [Link]

• Creative Diagnostics. The MTT Assay: A Valuable Tool for Measuring Cell Viability. [Link]

• Spandidos Publications. (2019). Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real‑time cell monitoring device. [Link]

• Le-Dantec, R., et al. (2022). The SH-SY5Y human neuroblastoma cell line, a relevant in vitro cell model for investigating neurotoxicology in human: Focus on organic pollutants. Neurotoxicology. [Link]

• National Center for Biotechnology Information. (2013). Assay Guidance Manual - Cell Viability Assays. [Link]

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In vitro estrogen receptor binding assay for organophosphate compounds

Application Note & Protocol: In Vitro Estrogen Receptor Competitive Binding Assay for Organophosphate Compounds

Executive Summary & Scientific Rationale

Organophosphate (OP) compounds, historically recognized for their neurotoxic acetylcholinesterase inhibition, are increasingly scrutinized for their endocrine-disrupting properties. Recent toxicological profiles reveal that specific OP pesticides (e.g., phoxim, diazinon) and organophosphate flame retardants (OPFRs like Triphenyl phosphate [TPhP]) can interact directly with the estrogen receptor (ER), initiating aberrant adipogenesis or reproductive toxicity[1][2].

To accurately assess the endocrine-disrupting potential of these chemicals, regulatory frameworks such as the Endocrine Disruptor Screening Program (EDSP) mandate Tier 1 screening[3]. This application note details a highly optimized, self-validating in vitro competitive radioligand binding assay. By aligning with the principles of OECD Test Guideline 493 (Human Recombinant Estrogen Receptor)[4][5] and EPA OPPTS 890.1250 (Rat Uterine Cytosol)[6], this protocol provides a robust methodology for determining the half-maximal inhibitory concentration (IC50) and Relative Binding Affinity (RBA) of lipophilic OP compounds.

Mechanistic Grounding of Experimental Choices

As a Senior Application Scientist, it is critical to understand that an assay is only as reliable as the biochemical logic underlying its design. The following parameters have been strictly optimized for OP compounds:

• Receptor Source (hrERα vs. RUC): While EPA OPPTS 890.1250 utilizes Rat Uterine Cytosol (RUC)[6][7], this protocol recommends full-length human recombinant ERα (hrERα) per OECD TG 493[4][5]. hrERα eliminates the batch-to-batch variability of animal-derived tissue and prevents confounding cross-reactivity with other steroid hormone receptors present in crude cytosol.

• Carrier Proteins (BSA) for Lipophilic Ligands: OPs and OPFRs are highly hydrophobic[1][8]. Without a carrier protein, these compounds will non-specifically adsorb to the walls of polystyrene or polypropylene assay tubes, artificially lowering the effective concentration in solution and skewing the IC50. The inclusion of 1 mg/mL Bovine Serum Albumin (BSA) in the assay buffer is a non-negotiable requirement to maintain OP solubility.

• Thermodynamic Stabilization (4°C Incubation): OP compounds generally exhibit weak affinity and rapid dissociation rates compared to endogenous estrogens. A prolonged 18-hour incubation at 4°C is required to reach thermodynamic equilibrium while simultaneously preventing the proteolytic degradation of the unliganded receptor.

• Bound/Free Separation via Dextran-Coated Charcoal (DCC): The causality behind using DCC lies in size-exclusion adsorption. Charcoal rapidly adsorbs small, free (unbound) radioligands and OP molecules. The dextran coating acts as a porous molecular sieve, preventing the large ER-ligand protein complexes from entering the charcoal pores. Centrifugation then perfectly isolates the bound fraction (supernatant) from the free fraction (pellet).

Experimental Workflow Visualization

Workflow of the in vitro competitive estrogen receptor binding assay for organophosphates.

Self-Validating Experimental Protocol

A trustworthy protocol must be self-validating. This means every assay plate must contain internal controls that prove the system's dynamic range and specificity before any OP test data is accepted.

Reagents & Buffer Preparation

• Assay Buffer (TEDG): 10 mM Tris-HCl (pH 7.5), 1 mM EDTA, 1 mM Dithiothreitol (DTT), 10% (v/v) Glycerol, and 1 mg/mL BSA. Note: DTT must be added fresh daily to maintain receptor cysteine residues in a reduced state.

• Radioligand: [3H]-17β-estradiol (Specific activity ~70-115 Ci/mmol), prepared at a working concentration of 3 nM (final assay concentration = 1 nM).

• DCC Suspension: 0.5% (w/v) activated charcoal and 0.05% (w/v) Dextran T-70 in TEDG buffer. Stir continuously at 4°C for at least 2 hours prior to use.

Quality Control (QC) Matrix

To validate the run, the following controls must be prepared in parallel with the OP test articles[7]:

• Total Binding (TB): Receptor +[3H]-E2 + Vehicle (DMSO). Measures maximum assay signal.

• Non-Specific Binding (NSB): Receptor + [3H]-E2 + 100x excess unlabeled E2 (1 µM). Measures background noise.

• Positive Control (Strong Binder): Unlabeled 17β-estradiol (E2) titrated from 10^-11 to 10^-8 M.

• Weak Binder Control: Norethindrone titrated from 10^-8 to 10^-4 M. Validates the assay's sensitivity to low-affinity ligands[7].

• Negative Control: Octyltriethoxysilane (10^-4 M). Ensures the vehicle and system do not produce false positives[7].

Step-by-Step Methodology

• Compound Preparation: Dissolve the OP test articles (e.g., TPhP, phoxim) in 100% DMSO. Perform a 10-point serial dilution. Critical Check: The final concentration of DMSO in the assay well must strictly not exceed 2% (v/v) to prevent solvent-induced denaturation of hrERα[7].

• Assay Assembly: In a 96-well polypropylene plate (on ice), add the following to each well:

  • 30 µL of TEDG assay buffer.

  • 10 µL of OP test compound (or QC control).

  • 30 µL of [3H]-17β-estradiol (1 nM final).

  • 30 µL of hrERα (concentration optimized to bind ~10-15% of total added radioligand).

• Equilibration: Seal the plate and incubate at 4°C for 18 hours on a rotary shaker at 150 rpm.

• Separation: Add 50 µL of ice-cold DCC suspension to all wells. Incubate for exactly 10 minutes at 4°C. Timing is critical; prolonged exposure to charcoal will strip the bound radioligand from the receptor.

• Centrifugation: Centrifuge the plate at 3,000 x g for 15 minutes at 4°C to pellet the charcoal.

• Detection: Carefully transfer 50 µL of the clear supernatant (containing the receptor-ligand complex) into a scintillation vial or LSC-compatible plate. Add scintillation cocktail and quantify via Liquid Scintillation Counting (LSC).

Data Presentation & Quantitative Benchmarks

Specific binding is calculated by subtracting the NSB from the total counts. The data is plotted as a percentage of specific binding versus the log concentration of the OP compound. The IC50 is extracted using a 4-parameter logistic non-linear regression model.

The Relative Binding Affinity (RBA) is calculated to standardize results across different laboratories: RBA (%) = (IC50 of 17β-estradiol / IC50 of OP Test Compound) × 100

Table 1: Representative ER Binding Affinities of Selected Organophosphates and Controls The following table summarizes expected quantitative benchmarks derived from validated literature, serving as a reference matrix for assay performance.

Compound	Classification	Expected IC50	Relative Binding Affinity (RBA)	Reference
17β-Estradiol (E2)	Endogenous Agonist (Positive Control)	~ 1.0 - 1.6 nM	100%	[7][9]
Norethindrone	Weak Binder (QC Control)	~ 3.1 µM	~ 0.03 - 0.06%	[7]
Triphenyl Phosphate (TPhP)	OP Flame Retardant	> 10 µM	< 0.01%	[1][8]
Phoxim	OP Pesticide	> 100 µM	< 0.001%	[2]
Octyltriethoxysilane	Negative Control	No Binding	0%	[7]

Data Interpretation Note: While OP compounds like TPhP and Phoxim demonstrate very weak direct competitive binding (low RBA) compared to endogenous estrogens, they can still initiate significant downstream estrogenic disruption (e.g., adipogenesis or ERα-ERE pathway activation) at environmentally relevant concentrations[2][8]. Therefore, this binding assay should be utilized as a Tier 1 screen, followed by functional transactivation assays (e.g., OECD TG 455) to fully elucidate the mechanism of action.

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Development of immunoassays for organophosphate flame retardant detection

Application Notes and Protocols

Topic: Development of Immunoassays for Organophosphate Flame Retardant Detection

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Imperative for Sensitive OFR Detection

Organophosphate flame retardants (OFRs) are a class of organophosphorus compounds widely used as flame retardants and plasticizers in a vast array of consumer and industrial products, including electronics, furniture, textiles, and building materials.[1][2] Their additive, rather than chemically bound, nature allows them to leach, volatilize, and abrade from these products, leading to ubiquitous contamination of indoor environments and the broader ecosystem.[1][3] Growing evidence links OFR exposure to potential adverse health effects, including neurotoxicity, carcinogenicity, and disruption of the endocrine and reproductive systems.[4][5][6]

This widespread presence and associated health concerns necessitate robust, sensitive, and cost-effective methods for their detection.[7][8] While traditional analytical techniques like gas or liquid chromatography coupled with mass spectrometry (GC-MS, LC-MS) offer high accuracy, they often involve expensive equipment, complex sample preparation, and are not suited for high-throughput or on-site screening.[9][10] Immunoassays, particularly the Enzyme-Linked Immunosorbent Assay (ELISA), present a powerful alternative, providing a platform for rapid, sensitive, and economical analysis of environmental and biological samples.[11][12][13][14]

This guide provides a comprehensive overview and detailed protocols for the development of competitive immunoassays tailored for the detection of small-molecule OFRs. We will delve into the critical steps of assay design, from hapten synthesis and antibody generation to final assay validation, emphasizing the scientific rationale behind each procedural choice.

Part 1: The Foundation - Hapten Design and Antibody Generation

The success of any immunoassay for a small molecule like an OFR hinges on the quality of the antibody. Because OFRs are haptens—molecules too small to elicit an immune response on their own—they must first be rendered immunogenic. This is achieved by covalently linking the hapten to a large carrier protein, creating a conjugate that the immune system can recognize.[7][8] The entire process, from initial design to antibody production, is a multi-stage workflow.

Caption: Workflow for OFR Immunoassay Development.

Hapten Synthesis: The Art of Molecular Mimicry

The design of the hapten is the most critical step in developing a specific and sensitive immunoassay. The hapten must be a close structural analog of the target OFR while incorporating a "spacer arm"—a linker chain with a terminal functional group (e.g., -COOH, -NH2) for conjugation to the carrier protein.[15][16]

Causality Behind Hapten Design:

• Preserving Epitopes: The spacer arm must be attached to a position on the OFR molecule that is distal to its unique structural features (epitopes). This ensures that the key recognition sites are exposed to the immune system, leading to the generation of antibodies that can recognize the free, unconjugated OFR in a sample.

• Spacer Arm Length and Composition: The length and chemical nature of the spacer are critical. A spacer that is too short may cause steric hindrance, hiding the haptenic determinants, while one that is too long or too immunogenic can lead to antibodies being generated against the linker itself.[17][18] This would decrease the assay's specificity for the target OFR.

• Heterology for Enhanced Sensitivity: To circumvent antibody recognition of the spacer or carrier protein, a strategy of "heterology" is often employed. This involves using a different spacer structure or a different carrier protein for the coating antigen (used in the ELISA plate) than was used for the immunogen (used to immunize the animal).[17][18] This tactic ensures that only the antibodies specific to the hapten itself will bind effectively during the assay, thereby increasing sensitivity.

Generalized Protocol: Synthesis of a Carboxy-Functionalized OFR Hapten This protocol provides a conceptual framework. The specific reaction conditions must be optimized for the target OFR. A common strategy involves modifying one of the alkyl or aryl groups of the OFR to introduce a linker. For instance, for an O,O-diethyl-O-aryl phosphorothioate, a spacer can be introduced at the O-ethyl site.[19]

• Intermediate Synthesis: React thiophosphoryl chloride (PSCl₃) with a molar equivalent of an alcohol containing a terminal functional group precursor (e.g., a protected ω-hydroxyalkanol) to form an O-alkyl dichlorothiophosphate intermediate.

• Core Structure Formation: React the intermediate with the desired aryl group (e.g., 1-phenyl-3H-1,2,4-triazol for a triazophos hapten) to form the O-alkyl O-aryl chlorothiophosphate.[19]

• Spacer Arm Attachment: React this second intermediate with an amino acid, such as 4-aminobutyric acid or 6-aminocaproic acid, to introduce the carboxyl-terminated spacer arm.[19]

• Purification and Characterization: Purify the final hapten product using column chromatography. Confirm its structure and purity using analytical techniques such as ¹H NMR and Mass Spectrometry.

Immunogen Preparation and Antibody Production

Once a purified hapten is obtained, it is conjugated to a large, immunogenic carrier protein like Bovine Serum Albumin (BSA) or Keyhole Limpet Hemocyanin (KLH).[16][18] KLH is often preferred for immunogen preparation due to its large size and phylogenetic distance from mammals, making it highly immunogenic.

Protocol: Hapten-Carrier Protein Conjugation via Active Ester Method

• Activate Hapten: Dissolve the carboxyl-containing hapten in an appropriate organic solvent (e.g., Dimethylformamide, DMF). Add N-Hydroxysuccinimide (NHS) and a carbodiimide coupling agent like N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). Incubate for several hours at room temperature or overnight at 4°C to form the NHS-ester activated hapten.

• Prepare Carrier Protein: Dissolve the carrier protein (e.g., KLH) in a suitable buffer (e.g., Phosphate Buffered Saline, PBS, pH 7.4).

• Conjugation Reaction: Add the activated hapten solution dropwise to the stirring protein solution. The molar ratio of hapten to protein is critical and typically ranges from 20:1 to 50:1. Allow the reaction to proceed for 4-6 hours at room temperature or overnight at 4°C.

• Purification: Remove unconjugated hapten and reaction byproducts by dialysis against PBS for 2-3 days with multiple buffer changes, or by using a gel filtration column.

• Characterization: Confirm successful conjugation using techniques like MALDI-TOF mass spectrometry or by UV-Vis spectroscopy if the hapten has a unique absorbance peak.

Antibody Generation: Polyclonal vs. Monoclonal

Feature	Polyclonal Antibodies	Monoclonal Antibodies
Origin	Derived from multiple B-cell clones	Derived from a single B-cell clone
Specificity	Binds to multiple epitopes on the antigen	Binds to a single, specific epitope
Production Time	Shorter (3-4 months)	Longer and more complex (6+ months)[20]
Cost	Less expensive to produce	More expensive to produce
Batch Consistency	May vary between batches	Highly consistent batch-to-batch
Affinity	A mixture of high and low affinity antibodies	Uniform, high affinity
Best Use Case	Robust screening assays, when antigen may vary slightly[21]	Highly specific quantitative assays, therapeutics[22]

For initial screening and development of robust environmental assays, polyclonal antibodies often provide a cost-effective and rapid solution.[20][21] The protocol involves immunizing an animal (typically rabbits) with the prepared immunogen, followed by periodic boosts to increase the antibody titer. Blood is collected, and the antiserum (serum containing the antibodies) is purified.

Part 2: Assay Development - The Competitive ELISA

For detecting small molecules like OFRs, a competitive ELISA format is required. In this setup, free OFR in the sample competes with a fixed amount of labeled or immobilized OFR (the coating antigen) for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the OFR in the sample.

Caption: Principle of the Indirect Competitive ELISA.

Protocol: Indirect Competitive ELISA for OFR Quantification

This protocol outlines the steps for a typical indirect competitive ELISA. Optimization of reagent concentrations and incubation times is crucial for achieving desired assay performance.[9]

Materials:

• Coating Buffer: 50 mM Carbonate-Bicarbonate buffer, pH 9.6.

• Wash Buffer: PBS with 0.05% Tween-20 (PBST).

• Blocking Buffer: PBST with 1-5% non-fat dry milk or 1% BSA.

• Assay Buffer: PBST with 0.5% BSA.

• Primary Antibody: Purified anti-OFR polyclonal antibody, diluted in Assay Buffer.

• Secondary Antibody: Enzyme-conjugated (e.g., HRP) anti-species IgG (e.g., Goat Anti-Rabbit HRP), diluted in Assay Buffer.

• Substrate: TMB (3,3',5,5'-Tetramethylbenzidine) Substrate Solution.

• Stop Solution: 2 M Sulfuric Acid (H₂SO₄).

• Plates: 96-well high-binding polystyrene microplates.

Procedure:

• Plate Coating: a. Dilute the coating antigen (e.g., Hapten-BSA conjugate) to an optimized concentration (typically 0.1-1.0 µg/mL) in Coating Buffer. b. Add 100 µL of the diluted coating antigen to each well of a 96-well plate. c. Incubate overnight at 4°C or for 2 hours at 37°C.[23] d. Wash the plate 3 times with 250 µL/well of Wash Buffer. Tap the plate on absorbent paper to remove residual liquid.

• Blocking: a. Add 200 µL of Blocking Buffer to each well. b. Incubate for 1-2 hours at 37°C to block any remaining non-specific binding sites. c. Wash the plate 3 times as described in step 1d.

• Competitive Reaction: a. Prepare OFR standards of known concentrations and unknown samples in Assay Buffer. b. In each well, add 50 µL of standard or sample. c. Immediately add 50 µL of the diluted primary antibody to each well. The plate now contains the mixture for the competitive reaction. d. Incubate for 1 hour at 37°C.

• Secondary Antibody Incubation: a. Wash the plate 4-5 times with Wash Buffer. b. Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well. c. Incubate for 1 hour at 37°C.

• Signal Development: a. Wash the plate 4-5 times with Wash Buffer. b. Add 100 µL of TMB Substrate to each well. c. Incubate in the dark at room temperature for 15-30 minutes. Monitor for color development (blue). d. Stop the reaction by adding 50 µL of Stop Solution to each well. The color will change from blue to yellow.

• Data Acquisition: a. Read the absorbance of each well at 450 nm using a microplate reader.

Data Analysis and Assay Validation

• Standard Curve: Plot the absorbance (OD₄₅₀) against the logarithm of the OFR standard concentrations. This will generate a sigmoidal curve.

• Calculate Inhibition: The data is often normalized as a percentage of binding relative to the zero-analyte control (B/B₀ %).

  • B/B₀ (%) = (OD_sample / OD_zero_standard) * 100

• Determine Key Parameters:

  • IC₅₀: The concentration of OFR that causes 50% inhibition of the maximum signal. This is a key measure of the assay's sensitivity.[15]

  • Limit of Detection (LOD): Typically calculated as the concentration corresponding to 10-15% inhibition (IC₁₀ or IC₁₅).[15][24]

• Assay Validation (Self-Validating System):

  • Specificity (Cross-Reactivity): Test structurally related OFRs and other potential interfering compounds. Calculate cross-reactivity (CR) as: CR (%) = (IC₅₀ of Target OFR / IC₅₀ of Competing Compound) * 100.

  • Accuracy (Spike and Recovery): Spike known amounts of OFR into blank sample matrices (e.g., tap water, soil extract) and measure the recovery. Good recoveries typically range from 75-125%.[10][15]

  • Precision: Determine the intra-assay and inter-assay coefficients of variation (CVs) by running multiple replicates on the same plate and on different days. CVs should ideally be below 15%.

Sample Assay Performance Data:

Parameter	Value
Target Analyte	Triphenyl Phosphate (TPhP)
IC₅₀ (Sensitivity)	5.2 ng/mL
Limit of Detection (LOD)	0.5 ng/mL
Linear Range	1.0 – 50.0 ng/mL
Cross-Reactivity
Triphenyl Phosphate	100%
Tris(2-chloroethyl) phosphate	< 1%
Tris(1-chloro-2-propyl) phosphate	< 0.5%
Spike Recovery (Water)	92% - 108%

Conclusion and Future Outlook

The development of an immunoassay for organophosphate flame retardants is a meticulous process that integrates organic chemistry, immunology, and analytical biochemistry. By carefully designing haptens and employing a competitive ELISA format, it is possible to create highly sensitive and specific tools for the rapid screening of these environmental contaminants. Such assays are invaluable for environmental monitoring, food safety analysis, and assessing human exposure, complementing traditional chromatographic methods.[8][11]

Future advancements may focus on developing broad-specificity antibodies capable of detecting entire classes of OFRs or creating multiplexed arrays for the simultaneous detection of several contaminants.[12] Furthermore, adapting these assays to user-friendly formats like lateral flow strips could enable rapid, on-site testing, empowering regulators and the public to make faster decisions regarding environmental and public health protection.[25]

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• Title: ELISA-Based Method for Variant-Independent Detection of Total Microcystins and Nodularins via a Multi-immunogen Approach Source: ACS Publications URL: [Link]

• Title: Development of Fluorescence Polarization Immunoassay for Imidacloprid in Environmental and Agricultural Samples Source: Frontiers URL: [Link]

• Title: THE IDENTIFICATION AND QUANTIFICATION OF ORGANOPHOSPHATE FLAME RETARDANTS IN RAW MATERIALS UTILIZED IN POLYURETHANE PRODUCTION Source: University of New Haven URL: [Link]

• Title: Screening of Organophosphate Flame Retardants with Placentation-Disrupting Effects in Human Trophoblast Organoid Model and Characterization of Adverse Pregnancy Outcomes in Mice Source: PMC URL: [Link]

• Title: Enzyme Linked Immunosorbent Assay Source: StatPearls - NCBI Bookshelf URL: [Link]

• Title: Organophosphorus Flame Retardants: A Global Review of Indoor Contamination and Human Exposure in Europe and Epidemiological Evidence Source: MDPI URL: [Link]

• Title: SYNTHESIS AND CHARACTERISATION OF ORGANOPHOSPHATE ESTERS Source: Jetir.org URL: [Link]

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• 4. [Advances in the development of detection techniques for organophosphate ester flame retardants in food] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Screening of Organophosphate Flame Retardants with Placentation-Disrupting Effects in Human Trophoblast Organoid Model and Characterization of Adverse Pregnancy Outcomes in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibody Developments and Immunoassays for Organophosphorus Chemi...: Ingenta Connect [ingentaconnect.com]
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• 9. Development of an immunoassay for diagnosis of exposure to toxic organophosphorus compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development of immunoassay based on a specific antibody for sensitive detection of nicosulfuron in environment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pjoes.com [pjoes.com]
• 12. tandfonline.com [tandfonline.com]
• 13. dl.astm.org [dl.astm.org]
• 14. ELISA for Environmental Monitoring - Creative Diagnostics [creative-diagnostics.com]
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• 16. researchgate.net [researchgate.net]
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• 25. Recent Advancements in Enzyme-Based Lateral Flow Immunoassays [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Tris(2,6-dichlorophenyl) phosphate

As a Senior Application Scientist, this guide provides in-depth technical support for researchers engaged in the synthesis of Tris(2,6-dichlorophenyl) phosphate. The sterically hindered nature of 2,6-dichlorophenol presents unique challenges compared to the synthesis of simpler triaryl phosphates. This document offers a structured approach to troubleshooting common issues and provides a foundational understanding of the reaction's critical parameters to empower you to improve both yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing Tris(2,6-dichlorophenyl) phosphate?

A1: The synthesis is a nucleophilic substitution reaction where three equivalents of 2,6-dichlorophenol react with one equivalent of phosphorus oxychloride (POCl₃). A base is required to act as an HCl scavenger, driving the reaction to completion by neutralizing the hydrochloric acid byproduct.[1][2] The overall reaction is:

3 (Cl₂C₆H₃OH) + POCl₃ + 3 Base → P(O)(OC₆H₃Cl₂)₃ + 3 [Base-H]⁺Cl⁻

The reaction proceeds stepwise, with each chlorine atom on the POCl₃ being sequentially replaced by a 2,6-dichlorophenoxy group.

Q2: Why are anhydrous (dry) conditions absolutely critical for this reaction?

A2: Phosphorus oxychloride is extremely sensitive to moisture and reacts violently with water in a highly exothermic hydrolysis reaction.[2][3][4] This reaction consumes your starting material and generates phosphoric acid and HCl, which can lead to a cascade of undesirable side reactions and significantly reduce your yield.[3][5] The intermediates of this hydrolysis, such as phosphorodichloridic acid, are also reactive and can complicate the purification process.[5][6][7] Therefore, using flame-dried glassware, anhydrous solvents, and maintaining an inert atmosphere (e.g., Nitrogen or Argon) is paramount for success.

Q3: What is the role of the base, and how do I choose the right one?

A3: The primary role of the base is to neutralize the three equivalents of HCl generated during the reaction.[2] This is crucial because the presence of acid would protonate the phenoxide ion, reducing its nucleophilicity and stalling the reaction.

• Pyridine: Often used as both a base and a solvent. It is effective but can be difficult to remove during workup.

• Triethylamine (TEA): A common and effective non-nucleophilic base. It's generally easier to remove than pyridine due to its lower boiling point.

• Inorganic Bases (e.g., NaOH, K₂CO₃): Can be used in biphasic systems or to pre-form the sodium phenoxide salt.[8][9] This approach avoids the need to remove amine salts but requires careful control of reaction conditions to prevent hydrolysis.

For most lab-scale syntheses, triethylamine in an anhydrous, non-protic solvent like toluene or dichloromethane is a reliable choice.

Q4: How can I monitor the progress of the reaction?

A4:

• Thin-Layer Chromatography (TLC): This is the most common method. You can monitor the disappearance of the 2,6-dichlorophenol starting material. A suitable mobile phase would be a mixture of hexane and ethyl acetate.

• ³¹P NMR Spectroscopy: This is a powerful technique for monitoring phosphorus-containing compounds. The chemical shift of the phosphorus atom will change as the chlorine atoms are substituted. POCl₃ has a distinct shift, as will the mono-, di-, and the final tri-substituted products. This can give you a precise picture of the reaction mixture's composition.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis and purification of Tris(2,6-dichlorophenyl) phosphate.

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Yield	1. Reagent Hydrolysis: POCl₃ or solvent was not anhydrous.[2][3][4] 2. Incomplete Reaction: Insufficient reaction time or temperature due to high steric hindrance. 3. Poor Quality Reagents: Starting materials may be old or degraded.	1. Ensure all glassware is flame-dried. Use freshly distilled, anhydrous solvents. Handle POCl₃ under an inert atmosphere. 2. After the initial addition at low temperature, increase the temperature (e.g., reflux in toluene) and extend the reaction time. Monitor via TLC until the starting phenol is consumed. 3. Verify the purity of 2,6-dichlorophenol and use freshly opened or distilled POCl₃.
Product is a Sticky Oil or Fails to Crystallize	1. Presence of Impurities: Unreacted starting material (phenol) or incompletely substituted intermediates (mono/di-phosphates) are present.[1] 2. Residual Solvent: Trace amounts of solvent are trapped in the product.	1. Remove Phenol: During workup, perform a thorough wash with a dilute aqueous base (e.g., 1M NaOH) to extract any unreacted acidic phenol.[1][10] 2. Purify: If washing is insufficient, purify the crude product using column chromatography on silica gel. 3. Dry Thoroughly: Dry the product under high vacuum for an extended period to remove all solvent traces.
Reaction Stalls (Starting Material Remains)	1. Insufficient Base: Not enough base was added to neutralize all the HCl generated, leading to protonation of the phenoxide. 2. Low Temperature: The activation energy for substituting the final chlorine atom is high due to steric crowding.	1. Ensure at least 3 equivalents of base are used (a slight excess, e.g., 3.1 eq, is often beneficial). 2. Increase the reaction temperature. Refluxing in a higher-boiling solvent like toluene or xylene may be necessary to drive the reaction to completion.
Formation of Dark-Colored Byproducts	1. Reaction Temperature Too High: Excessive heat, especially during the exothermic addition of POCl₃, can cause decomposition and side reactions.	1. Maintain strict temperature control. Add the POCl₃ solution dropwise to the phenol/base mixture at a low temperature (0-5 °C) before slowly warming to the final reaction temperature.

Visualizing the Process

Reaction Mechanism

The reaction is a sequential nucleophilic substitution at the phosphorus center.

Caption: Stepwise substitution mechanism for phosphate synthesis.

General Experimental Workflow

Caption: Workflow for synthesis and purification.

Detailed Experimental Protocol

Disclaimer: This protocol is a general guideline. All work should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Materials:

• 2,6-Dichlorophenol (3.0 eq)

• Phosphorus oxychloride (POCl₃) (1.0 eq)

• Triethylamine (TEA) (3.1 eq)

• Anhydrous Toluene

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• Saturated Sodium Chloride (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Hexane

• Ethyl Acetate

Procedure:

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 2,6-dichlorophenol (3.0 eq) and anhydrous toluene.

• Reagent Addition: Add triethylamine (3.1 eq) to the flask. Cool the resulting mixture to 0-5 °C using an ice-water bath.

• Phosphorylation: Slowly add phosphorus oxychloride (1.0 eq) dropwise via a syringe or dropping funnel over 30-45 minutes. Maintain the internal temperature below 10 °C. The formation of a white precipitate (triethylammonium chloride) will be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction to reflux (approx. 110 °C) and maintain for 12-24 hours.

• Monitoring: Periodically take aliquots to monitor the consumption of 2,6-dichlorophenol by TLC (e.g., 10% Ethyl Acetate in Hexane). The reaction is complete when the phenol spot is no longer visible.

• Workup - Quenching: Cool the reaction mixture to room temperature. Slowly pour the mixture into an equal volume of cold water to quench.

• Workup - Washing: Transfer the mixture to a separatory funnel.

  • Wash with 1 M HCl to remove excess triethylamine.

  • Wash with 1 M NaOH to remove any unreacted 2,6-dichlorophenol.[10]

  • Wash with water, followed by brine, to remove residual salts.

• Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to obtain the pure Tris(2,6-dichlorophenyl) phosphate.

References

• Oreate AI. (2025, December 30). The Multifaceted Role of Phosphorus Oxychloride (POCl3) in Organic Synthesis.
• ResearchGate. (2025, August 6).
• Organic Chemistry Portal.
• Google Patents.
• Wikipedia. Phosphoryl chloride.
• BenchChem. Improving the yield and purity of Tris(p-t-butylphenyl)
• Green Chemistry (RSC Publishing).
• PubMed. Synthesis of aryl phosphates based on pyrimidine and triazine scaffolds.
• ChemBK. Phosphoroxidchlorid.
• ResearchGate.
• ResearchGate. POCl3-mediated synthesis of hydrolysis-prone 2-trifluoroethylbenzimidazoles | Request PDF.
• TÜBİTAK Academic Journals. (1998, January 1). Crystal and molecular structure of tris(2,6-dichlorophenyl)
• ResearchGate. Hydrolysis of Phosphoryl Trichloride (POCl3)
• OECD Existing Chemicals Database. (2025, October 7). PHOSPHORYL TRICHLORIDE CAS N°: 10025-87-3.
• ACS Publications. (2010, August 23). Hydrolysis of Phosphoryl Trichloride (POCl3): Characterization, in Situ Detection, and Safe Quenching of Energetic Metastable Intermediates | Organic Process Research & Development.
• ACS Publications. (2010, August 23). Hydrolysis of Phosphoryl Trichloride (POCl3): Characterization, in Situ Detection, and Safe Quenching of Energetic Metastable Intermediates | Organic Process Research & Development.

Sources

• 1. US2358133A - Preparation of triaryl phosphates - Google Patents [patents.google.com]
• 2. Phosphoryl chloride - Wikipedia [en.wikipedia.org]
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• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
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• 8. researchgate.net [researchgate.net]
• 9. A new method for the synthesis of triaryl phosphates - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Matrix Effects in LC-MS/MS Analysis of Organophosphates

Welcome to the Advanced Mass Spectrometry Support Center. As a Senior Application Scientist, I frequently consult with laboratories struggling with erratic quantification of organophosphates (OPs)—whether they are analyzing pesticide residues in complex agricultural products or nerve agent biomarkers in clinical matrices. The most pervasive culprit behind these analytical failures is the matrix effect .

This guide is designed to provide you with mechanistic insights, self-validating protocols, and actionable troubleshooting steps to ensure absolute data integrity in your LC-MS/MS workflows.

Section 1: The Mechanistic Reality of Matrix Effects

In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the "matrix" refers to all sample components except your target analyte. During Electrospray Ionization (ESI), analytes and co-eluting matrix components (such as lipids, pigments, and salts) compete for a limited number of excess charges on the surface of the solvent droplets[1].

• Ion Suppression: High-abundance or highly surface-active matrix components monopolize the available charge, neutralizing the OP analytes and drastically reducing their mass spectrometric signal[2].

• Ion Enhancement: Less commonly, matrix components can alter droplet surface tension or gas-phase proton affinity in a way that artificially inflates the OP signal[3].

Because organophosphates vary widely in polarity (from highly polar metabolites like dialkyl phosphates to lipophilic parent pesticides), they elute across the entire chromatographic gradient, making them highly susceptible to a broad spectrum of matrix interferences.

Section 2: Diagnostic Workflows

Before applying corrective measures, you must empirically validate the presence and magnitude of the matrix effect.

Diagnostic and troubleshooting workflow for identifying and mitigating LC-MS/MS matrix effects.

Protocol 1: Self-Validating Post-Column Infusion

This protocol provides a real-time, visual map of ionization suppression/enhancement zones across your chromatogram[4].

• Step 1: Set up a syringe pump to infuse a pure standard solution of your target OP (e.g., 1 µg/mL at 10 µL/min) into the LC eluent post-column via a T-connector.

• Step 2: Inject a neat solvent blank and record the MS/MS baseline.

  • Self-Validation: The baseline should be perfectly flat and stable, confirming instrument stability and absence of system carryover.

• Step 3: Inject a blank matrix extract (e.g., extracted blank plasma or food matrix) while continuing the OP infusion.

• Step 4: Overlay the chromatograms.

• Causality: Any significant dip or spike in the baseline during the matrix injection indicates a zone where co-eluting matrix components are actively altering the ESI efficiency[5]. If your OP normally elutes in one of these zones, you have a confirmed matrix effect.

Section 3: Troubleshooting FAQs

Q1: My OP recoveries are acceptable, but my LC-MS/MS signal in biological/food matrices is 40% lower than in neat solvent. How do I physically remove the interference? A1: You are experiencing severe ion suppression. The most robust chemical solution is optimizing your sample preparation to physically exclude the specific competing matrix components. For solid or complex matrices, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is the industry standard[6].

Step-by-step QuEChERS sample preparation workflow for organophosphate extraction.

Protocol 2: Self-Validating QuEChERS Extraction for OPs

• Step 1 (Extraction): Homogenize 10g of sample. Add 10 mL of Acetonitrile containing a surrogate standard (e.g., Triphenylphosphate).

  • Self-Validation: The surrogate standard recovery (>80%) at the end of the protocol validates the extraction efficiency independently of the matrix effect.

• Step 2 (Partitioning): Add 4g anhydrous MgSO4 and 1g NaCl. Shake vigorously and centrifuge.

  • Causality: MgSO4 drives water out of the organic phase, forcing polar OPs into the acetonitrile layer via a salting-out effect.

• Step 3 (dSPE Cleanup): Transfer 1 mL of the upper acetonitrile layer to a tube containing 150 mg MgSO4, 50 mg Primary Secondary Amine (PSA), and 50 mg C18. Vortex and centrifuge.

  • Causality: PSA acts as a weak anion exchanger to remove organic acids and pigments, while C18 removes lipophilic interferences that cause late-eluting ESI suppression[4].

Q2: I've optimized my sample prep, but I still see a 15-20% variance in signal between different sample batches. What is the ultimate corrective measure? A2: When physical removal of the matrix is insufficient (often the case with highly complex matrices like spices or whole blood), you must rely on mass spectrometric compensation. The absolute "gold standard" is the use of Stable Isotope-Labeled Internal Standards (SIL-IS) via isotope dilution[7].

• Causality: A SIL-IS (e.g., a deuterated or 13C-labeled OP analog) shares nearly identical physicochemical properties with the target analyte. It co-elutes exactly with the native OP and experiences the exact same ionization suppression or enhancement in the ESI source[5]. By quantifying the ratio of the native analyte peak area to the SIL-IS peak area, the matrix effect is mathematically nullified.

Q3: I don't have the budget for SIL-IS for all 50 organophosphates in my panel. What is a cost-effective alternative? A3: If instrument sensitivity allows, sample dilution is the simplest approach. By diluting the sample extract (e.g., 10-fold), you reduce the absolute concentration of interfering matrix components below the threshold that causes charge competition in the ESI source[4]. Alternatively, use matrix-matched calibration, where calibration standards are prepared in a blank matrix extract rather than neat solvent, ensuring the standards experience the same suppression as the unknown samples.

Section 4: Quantitative Comparison of Mitigation Strategies

To assist in method development, the following table summarizes the comparative efficacy of various matrix effect mitigation strategies based on empirical laboratory data:

Mitigation Strategy	Mechanism of Action	Typical ME Reduction (%)	Cost & Complexity	Self-Validation Metric
Sample Dilution	Reduces absolute concentration of interferents in the ESI source.	40 - 60%	Low / Low	Linearity of dilution (R² > 0.99)
QuEChERS dSPE	Physical removal of lipids, pigments, and organic acids.	70 - 90%	Medium / Medium	Pre-extraction surrogate spike recovery
Matrix-Matched Calibration	Normalizes calibration curve to the average suppression of the matrix.	80 - 95%	Low / High	QC samples prepared in distinct matrix lots
SIL-IS (Isotope Dilution)	Mathematical compensation via identical co-elution and ionization.	~ 100%	High / Low	IS peak area stability across all batches

References

• Greg Becker. "Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research." Longdom Publishing. Available at:[Link]

• NorthEast BioLab. "What are Matrix Effect in Liquid Chromatography Mass Spectrometry?" NorthEast BioLab. Available at:[Link]

• Taylor & Francis. "Full article: Matrix Effects and Application of Matrix Effect Factor." Journal of Liquid Chromatography & Related Technologies. Available at:[Link]

• PMC. "Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure." National Institutes of Health. Available at:[Link]

• Shiama Thiageswaran. "Pesticide Residue Analysis in Herbs and Spices: Managing Matrix Effects in LC–MS/MS." Separation Science. Available at:[Link]

• OUP. "Performance and Matrix Effect Observed in QuEChERS Extraction and Tandem Mass Spectrometry Analyses of Pesticide Residues." Journal of AOAC International. Available at:[Link]

• Chromatography Online. "Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis." LCGC. Available at:[Link]

Sources

• 1. longdom.org [longdom.org]
• 2. nebiolab.com [nebiolab.com]
• 3. tandfonline.com [tandfonline.com]
• 4. sepscience.com [sepscience.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for handling and storage of Tris(2,6-dichlorophenyl) phosphate

Title: Technical Support Center: Tris(2,6-dichlorophenyl) phosphate Handling & Troubleshooting

Introduction Welcome to the Technical Support Center for Tris(2,6-dichlorophenyl) phosphate. As a Senior Application Scientist, I have designed this guide specifically for researchers, synthetic chemists, and drug development professionals. This aryl phosphate is a specialized reagent often utilized in oligonucleotide synthesis, peptide coupling, and complex active pharmaceutical ingredient (API) development. However, its efficacy is highly dependent on rigorous handling and storage protocols. This guide synthesizes field-proven insights with self-validating methodologies to ensure your experiments succeed on the first attempt.

Section 1: Physicochemical Profile & Storage Parameters

To establish a baseline for troubleshooting, one must first understand the physical constraints of the reagent. The steric hindrance provided by the 2,6-dichloro substitution offers a degree of stability compared to unsubstituted analogs; however, the electrophilic phosphorus center remains susceptible to nucleophilic attack by atmospheric moisture.

Parameter	Specification
Chemical Name	Tris(2,6-dichlorophenyl) phosphate
CAS Number	75431-49-1
Molecular Formula	C18H9Cl6O4P
Molecular Weight	532.9 g/mol
Hazard Classification	H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (STOT SE 3)
Optimal Storage Temp	2-8°C (Refrigerated)
Atmosphere	Inert (Argon or Nitrogen blanket)
Moisture Sensitivity	High (Hydrolyzes to form phosphoric acids and phenols)

Quantitative data supported by .

Section 2: Troubleshooting Guides & FAQs

Q1: Why is my coupling reaction yield significantly lower than expected when using this reagent? A1: The most common culprit is reagent degradation via hydrolysis. When exposed to humidity, the phosphate ester undergoes nucleophilic acyl substitution with water. This cleaves the ester bond, generating bis(2,6-dichlorophenyl) hydrogen phosphate and 2,6-dichlorophenol. This not only depletes your active coupling agent but also introduces acidic and nucleophilic byproducts that can interfere with your desired reaction pathway. Self-Validating Solution: Never assume reagent integrity. Before initiating a critical synthesis, dissolve a 5 mg aliquot of your batch in anhydrous CDCl 3​ and run a quick 31 P NMR. Intact Tris(2,6-dichlorophenyl) phosphate will present as a clean singlet. The appearance of upfield-shifted secondary peaks confirms hydrolysis, indicating the batch should be discarded.

Q2: What is the optimal transfer protocol to prevent moisture exposure during synthesis? A2: Always use the Schlenk line technique. When transferring the reagent in solution, utilize a fully plastic polypropylene (PP) Luer lock syringe. As noted in recent chemical education standards for , glass syringes with metal plungers can seize, and reusing plastic syringes with organic solvents rapidly degrades the rubber seal, introducing microscopic air leaks. Treat your PP syringes as single-use consumables to guarantee an airtight transfer.

Q3: How should I handle the generation of 2,6-dichlorophenol during the reaction workup? A3: 2,6-dichlorophenol is a stoichiometric byproduct of the coupling process and a known respiratory and skin irritant. Because of the electron-withdrawing nature of the two chlorine atoms, its pK a​ is significantly lower (~6.8) than that of standard phenol (~10). Causality & Action: You can exploit this lower pK a​ during your liquid-liquid extraction. Wash your organic layer with a mildly basic aqueous solution (e.g., 5% NaHCO 3​ ). This specifically deprotonates the 2,6-dichlorophenol, converting it into a water-soluble phenoxide salt and driving it entirely into the aqueous phase, leaving your synthesized API pristine in the organic layer.

Section 3: Standard Operating Procedure (SOP): Anhydrous Coupling Workflow

This self-validating protocol ensures maximum coupling efficiency while mitigating the risks of organophosphate degradation.

Step 1: Apparatus Preparation Oven-dry all glassware at 120°C for at least 4 hours. Assemble the reaction vessel while hot and cool under a continuous stream of dry Argon. Causality: Argon is denser than Nitrogen and provides a superior protective blanket against atmospheric moisture settling into the flask.

Step 2: Reagent Introduction Under positive Argon pressure, rapidly transfer the pre-weighed Tris(2,6-dichlorophenyl) phosphate into the reaction flask. Immediately seal with a PTFE-lined septum.

Step 3: Solvent and Substrate Addition Using a sterile, single-use polypropylene syringe, inject your anhydrous solvent (e.g., Pyridine or DMF). Cool the reaction mixture to 0°C using an ice bath. Dropwise addition of your carboxylic acid/nucleotide substrate is critical here to control the exothermic activation phase and prevent thermal degradation of the intermediate.

Step 4: Reaction Execution and Monitoring Allow the reaction to warm to room temperature and stir for 2-4 hours. Validate reaction progress via TLC or LC-MS. Do not proceed to workup until the active ester intermediate is fully consumed.

Step 5: Quenching and Basic Workup Quench the reaction by adding cold deionized water. Transfer to a separatory funnel and perform a liquid-liquid extraction using a 5% aqueous NaHCO 3​ wash. As explained in the troubleshooting section, this selectively removes the 2,6-dichlorophenol byproduct. Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

Section 4: Mechanistic Visualization

The following diagram illustrates the degradation pathway of Tris(2,6-dichlorophenyl) phosphate when improperly stored, highlighting the causal relationship between moisture exposure and experimental failure.

Hydrolysis pathway of Tris(2,6-dichlorophenyl) phosphate due to moisture exposure.

References

• National Center for Biotechnology Information (NCBI). "Tris(2,6-dichlorophenyl) phosphate | C18H9Cl6O4P - PubChem." PubChem Database. Available at: [Link]

• American Chemical Society (ACS). "Handling of Air-Sensitive and Moisture-Sensitive Reagents in an Undergraduate Chemistry Laboratory." Journal of Chemical Education. Available at: [Link]

Common interferences in the gas chromatographic analysis of organophosphates

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex physicochemical challenges inherent in the gas chromatographic (GC) analysis of organophosphates (OPs). OPs are notoriously challenging due to their thermal lability, high polarity, and extreme susceptibility to matrix interferences.

This guide bypasses generic advice to focus on the causality of chromatographic failures and provides self-validating protocols to ensure your analytical workflows are robust, reproducible, and scientifically sound.

Diagnostic Workflow: Interference Isolation

Before adjusting instrument parameters, it is critical to isolate whether the interference is occurring in the sample preparation phase, the GC inlet, or at the detector. Use the logic tree below to diagnose your specific analytical failure.

Logical workflow for OP extraction, detector selection, and interference mitigation in GC.

Frequently Asked Questions & Troubleshooting Guide

Q1: Why am I observing systematically higher recoveries (>120%) for organophosphates like chlorpyrifos and diazinon when quantifying against solvent-based standards?

The Causality: You are experiencing matrix-induced signal enhancement . When solvent-based standards are injected, target OPs interact with active silanol sites in the GC inlet liner and column head, leading to adsorption and thermal degradation[1][2]. However, when a sample extract is injected, co-extracted matrix components (e.g., heavy organics, lipids) preferentially bind to and block these active sites. This "protects" the OPs from degradation, yielding an artificially higher response relative to the unprotected solvent standard[1][2].

The Self-Validating Solution: Do not rely on external solvent calibration. Instead, implement a tripartite validation check: inject a neat solvent standard, a matrix-matched standard, and a solvent standard spiked with an analyte protectant (e.g., L-gulonic acid γ-lactone)[3]. If the matrix-matched and protectant-spiked standards yield equivalent, higher peak areas than the neat solvent, matrix enhancement is the confirmed root cause. Adopt matrix-matched calibration for all future quantitation[2].

Q2: My Flame Photometric Detector (FPD) in phosphorus mode is showing massive baseline disturbances and false-positive peaks in plant matrices like onions and broccoli. How do I resolve this?

The Causality: Allium and cruciferous vegetables are extremely rich in endogenous sulfur compounds. While the FPD uses a 526 nm optical filter to isolate phosphorus (HPO) chemiluminescence, high concentrations of sulfur (which emit at 394 nm as S₂) cause a broad emission tail that bleeds into the phosphorus optical channel[4][5]. This spectral overlap causes baseline anomalies and false positives.

The Self-Validating Solution: Upgrade to a Pulsed Flame Photometric Detector (PFPD) if hardware permits. The PFPD exploits the different chemiluminescence lifetimes of sulfur and phosphorus; sulfur emission is rapid, while phosphorus emission is delayed. By setting a specific time gate (e.g., 6–25 msec), the detector mathematically subtracts the sulfur interference[4][6]. If using a standard FPD, perform a tetrabutylammonium (TBA)-sulfite cleanup (EPA Method 3660). Critical Warning: Never use copper powder for sulfur cleanup in OP analysis, as copper catalytically destroys organophosphorus pesticides[7].

Q3: We use a QuEChERS extraction for OPs in fatty matrices (e.g., beef). Initially, sensitivity is great, but signals rapidly diminish after 20 injections. What is happening?

The Causality: While matrix enhancement is caused by the immediate blocking of active sites, matrix diminishment occurs longitudinally. Fatty matrices deposit non-volatile lipids in the GC inlet. Over repeated injections, these lipids carbonize at high inlet temperatures, creating new active sites that aggressively adsorb or degrade OPs[8].

The Self-Validating Solution: Your dispersive Solid Phase Extraction (dSPE) cleanup is insufficient for lipid scavenging. Incorporate C18 sorbent into your dSPE mix to remove non-polar lipids[9][10]. To validate the system, implement a "bracketing" sequence: inject a stable internal standard (e.g., Triphenyl phosphate) in a QC vial before and after every 10 sample injections. A >15% drop in the post-sample QC response definitively indicates lipid breakthrough and inlet fouling.

Quantitative Performance Data

To assist in method development, the following table summarizes the performance capabilities and primary interferences associated with standard GC detectors used for OP analysis.

Table 1: Comparison of GC Detectors for Organophosphate Analysis

Detector	Detection Principle	Typical Sensitivity (LOD)	Primary Interferences	Optimal Mitigation Strategy
GC-MS (SIM)	Electron Ionization (EI)	1 – 4 ng/mL[9]	Matrix enhancement (active sites)	Matrix-matched calibration, Analyte protectants
GC-FPD	Chemiluminescence (526 nm)	10 – 25 ng/mL[11]	Sulfur spectral overlap	TBA-sulfite cleanup, Narrow bandpass filters
GC-PFPD	Time-resolved chemiluminescence	< 1 ng/mL[6]	Minimal	Time-gated emission subtraction
GC-ICP-MS	Elemental MS (³¹P isotope)	~0.1 ng/mL[5]	Rare polyatomic ions	High-resolution mass analyzers

Standardized Self-Validating Protocols

Protocol A: Optimized QuEChERS Extraction & dSPE Cleanup for OPs

This protocol utilizes a modified QuEChERS approach optimized to prevent both inlet fouling and matrix effects during GC-MS/FPD analysis[9][10][12].

Step-by-Step Methodology:

• Sample Hydration: Weigh 10 g of homogenized sample into a 50-mL centrifuge tube. Ensure the water content is at least 80% (add MS-grade water if analyzing dry matrices) to ensure proper phase partitioning[12].

• Extraction: Add 10 mL of Acetonitrile (ACN). Shake vigorously for 1 minute.

• Salting Out: Add QuEChERS extraction salts (4 g anhydrous MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate). Shake vigorously for 1 minute to induce phase separation[9][12].

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• dSPE Cleanup: Transfer 1 mL of the upper ACN layer to a dSPE tube containing 150 mg MgSO₄ (water removal), 50 mg PSA (removes organic acids/sugars), and 50 mg C18 (removes lipids)[9][10]. Vortex for 30 seconds.

• Final Isolation: Centrifuge at 4000 rpm for 5 minutes. Transfer the cleaned supernatant to an autosampler vial.

Protocol B: Analyte Protectant Implementation

To counteract matrix-induced signal enhancement without the exhaustive labor of matrix-matched calibration for every unique sample type, use analyte protectants[3].

Step-by-Step Methodology:

• Prepare Protectant Stock: Prepare a stock solution containing L-gulonic acid γ-lactone and 3-ethoxy-1,2-propanediol in ACN[3].

• Spike Standards and Samples: Spike the protectant mixture into all solvent-based calibration standards and all final sample extracts at a constant, high concentration (e.g., 10 mg/mL in the vial).

• System Validation: Inject the spiked standards. The protectants will vaporize and temporarily mask the silanol active sites in the liner, equalizing the response between neat standards and matrix extracts[3]. Verify linearity (R² > 0.99) to confirm the active sites are successfully masked.

References

• Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry | LCGC International.
• Method 8141B: Organophosphorus Compounds by Gas Chrom
• Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food M
• Matrix Effects in Mass Spectrometry Combined with Separ
• Determination of Pesticide Residues by GC-MS Using Analyte Protectants to Counteract the M
• Organophosphorus Pesticides in Apple Matrix by GC/MS/FPD using an Agilent J&W DB-35ms Ultra In. agilent.com.
• Pesticide Analysis with the Pulsed-Flame Photometer Detector and a Direct Sample Introduction Device | Analytical Chemistry. acs.org.
• Ultra-Sensitive Analysis of Organophosphorus Compounds by Compar
• Using the Pulsed Flame Photometric Detector (PFPD) for Low-level Analysis of Organophosphorus Pesticides. davidsonanalytical.co.uk.
• QuEChERS Sample Preparation for GC-MS Determination of Organophosphorous Pesticides in Beef.
• Fully Automated QuEChERS Extraction and Cleanup of Organophosphate Pesticides in Orange Juice | LCGC International.
• Development of a Modified QuEChERS Procedure for the Isolation of Pesticide Residues from Textile Samples, Followed by GC–MS Determin

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• 1. chromatographyonline.com [chromatographyonline.com]
• 2. mdpi.com [mdpi.com]
• 3. Determination of Pesticide Residues by GC-MS Using Analyte Protectants to Counteract the Matrix Effect [jstage.jst.go.jp]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. davidsonanalytical.co.uk [davidsonanalytical.co.uk]
• 7. epa.gov [epa.gov]
• 8. Matrix Effects in Mass Spectrometry Combined with Separation Methods — Comparison HPLC, GC and Discussion on Methods to Control these Effects | IntechOpen [intechopen.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. mdpi.com [mdpi.com]
• 11. agilent.com [agilent.com]
• 12. waters.com [waters.com]

Refinement of sample cleanup techniques for complex biological matrices

Welcome to the Bioanalytical Technical Support Center . As a Senior Application Scientist, I have designed this guide to move beyond superficial fixes and address the root physicochemical causes of assay failure in complex biological matrices.

When dealing with liquid chromatography-mass spectrometry (LC-MS/MS), sample cleanup is not merely about removing "dirt"—it is about selectively managing the chemical environment of your electrospray ionization (ESI) source. The following modules provide mechanistic troubleshooting, quantitative comparisons, and self-validating protocols to ensure your bioanalytical workflows are robust, reproducible, and scientifically sound.

Module 1: Mechanistic Troubleshooting FAQs

Q1: Why am I experiencing severe ion suppression in my plasma samples even after a standard Protein Precipitation (PPT)? The Causality: PPT is highly effective at denaturing and removing proteins, but it is fundamentally blind to phospholipids (e.g., phosphatidylcholines, lysophosphatidylcholines). Because phospholipids are major components of cell membranes, they remain in the high-organic supernatant after a "protein crash" [1][1]. During ESI, these highly surface-active phospholipids outcompete your target analytes for access to the surface of the charged droplets, physically preventing your analyte from ionizing and entering the gas phase. This results in severe signal masking and variability [2][2].

Q2: I switched to traditional Solid Phase Extraction (SPE) to remove phospholipids, but my hydrophobic analyte recovery dropped to 40%. Why? The Causality: Traditional reversed-phase SPE relies on hydrophobic retention mechanisms. If your target analyte is highly hydrophobic, it will behave similarly to the hydrophobic lipid tails of the phospholipids. When you apply a wash step strong enough to elute the phospholipids, you inadvertently elute your analyte; conversely, if you retain the analyte, the phospholipids stay with it [1][1].

Q3: What is the mechanistic alternative to traditional SPE for hydrophobic analytes? The Causality: You must shift the separation mechanism from hydrophobicity to targeted chemical affinity. Modern phospholipid removal plates utilize Zirconia ( ZrO2​ ) coated onto a silica stationary phase. Zirconium atoms act as strong Lewis acids (electron acceptors via empty d orbitals), while the phosphate moieties of the phospholipids act as strong Lewis bases (electron donors). This creates a highly selective, covalent-like retention of phospholipids (>95% removal), allowing even highly hydrophobic analytes to pass through unretained [1][1].

Module 2: Quantitative Comparison of Cleanup Efficiencies

To make informed decisions on sample preparation, you must weigh the extraction efficiency against the removal of matrix interferents.

Table 1: Performance Metrics of Common Biological Sample Cleanup Techniques

Cleanup Technique	Protein Removal (%)	Phospholipid Removal (%)	Typical Analyte Recovery (%)	Relative Cost & Time
Protein Precipitation (PPT)	>95%	<5%	Variable (Matrix Dependent)	Low / Fast
Liquid-Liquid Extraction (LLE)	>95%	50–99% (Solvent Dependent)	70–90%	Medium / Slow
Traditional Reversed-Phase SPE	>95%	~70–80%	80–95%	High / Medium
Zirconia-Based Pass-Through	>99%	>95%	>90%	Medium / Fast

Data synthesized from foundational bioanalytical standards and recent advances in LC-MS/MS sample preparation [2][2], [3][3], [4][4].

Module 3: Visual Diagnostic Workflow

When a method fails, guessing the cause wastes precious samples and instrument time. Use the following logical workflow to systematically isolate and resolve LC-MS/MS signal suppression.

Fig 1: Logical troubleshooting workflow for resolving LC-MS/MS signal suppression.

Module 4: Self-Validating Experimental Protocols

A trustworthy protocol must inherently prove its own success. To differentiate between physical analyte loss (poor recovery) and chemical signal masking (matrix effect), you must perform a Post-Extraction Spike Experiment [5][5], [6][6].

Protocol: Quantitative Deconvolution of Matrix Effect (ME) and Recovery (RE)

Step 1: Prepare Three Distinct Sample Sets (N=5 per set)

• Set A (Neat Standard): Analyte spiked directly into the reconstitution solvent/mobile phase. (Represents 100% signal under ideal ionization conditions).

• Set B (Post-Extraction Spike): Blank biological matrix is processed through your cleanup method (e.g., SPE or Zirconia pass-through). The resulting clean extract is then spiked with the analyte. (Represents 100% physical recovery, but exposes the analyte to any surviving matrix interferents).

• Set C (Pre-Extraction Spike): Blank biological matrix is spiked with the analyte before processing, then taken through the entire cleanup method. (Represents the true, real-world sample).

Step 2: LC-MS/MS Acquisition

• Inject all samples using your standardized chromatographic gradient.

• Concurrently monitor the precursor ion m/z 184 in positive ion mode to track the elution profile of residual phosphatidylcholines [4][4].

Step 3: Calculate the Matrix Effect (ME)

• Formula: ME(%)=(MeanAreaSetB/MeanAreaSetA)×100

• Causality Check: If ME is < 85%, you have ion suppression. Because Set B bypassed the physical extraction, this loss is purely due to chemical interference in the ESI source. You must improve your cleanup chemistry (e.g., switch to a Lewis-acid sorbent).

Step 4: Calculate True Extraction Recovery (RE)

• Formula: RE(%)=(MeanAreaSetC/MeanAreaSetB)×100

• Causality Check: By dividing by Set B (not Set A), you cancel out the matrix effect bias. If RE is < 70%, your analyte is physically being lost during the protocol (e.g., bound to precipitated proteins, washed off the SPE frit, or insoluble in the elution solvent).

Step 5: Validation Thresholds

• A robust, self-validated bioanalytical method will demonstrate an ME between 85% and 115%, an RE > 75%, and a precision (%CV) of < 15% across all replicates [6][6].

References

• Advances in Sample Preparation: Removing Phospholipids from Biological Samples.Chromatography Online.
• Coping with Matrix Effects Caused by Phospholipids in Biological Samples.American Pharmaceutical Review.
• Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS.RSC Publishing.
• Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates.Waters Corporation.
• LC-MS Contaminants.Sigma-Aldrich.
• Solid-Phase Extraction: From Sample Prep Fundamentals to Best Practices.Waters Blog.

Sources

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids u ... - Analyst (RSC Publishing) DOI:10.1039/C4AN00094C [pubs.rsc.org]
• 4. waters.com [waters.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. waters.com [waters.com]

Reference Data & Comparative Studies

Validation of an Analytical Method for Tris(2,6-dichlorophenyl) Phosphate Quantification: A Comparative Guide to LC-MS/MS vs. GC-MS Workflows

Tris(2,6-dichlorophenyl) phosphate (T2,6-DCPP, CAS 75431-49-1) is a highly chlorinated organophosphate ester (OPE) utilized primarily as a flame retardant and plasticizer[1]. As regulatory scrutiny over halogenated flame retardants intensifies due to their environmental persistence and potential endocrine-disrupting properties, the need for robust, highly sensitive analytical quantification in complex matrices (e.g., wastewater, biological fluids, and indoor dust) has become critical.

This guide provides an objective comparison of the two dominant analytical platforms for OPE quantification—Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS)—and details a self-validating, field-proven protocol for the accurate quantification of T2,6-DCPP.

Platform Comparison: LC-MS/MS vs. GC-MS

Historically, GC-MS has been the workhorse for volatile organophosphate analysis. However, highly chlorinated aryl-OPEs like T2,6-DCPP present unique physicochemical challenges. They exhibit lower volatility, higher molecular weight (532.9 g/mol ), and are highly susceptible to thermal degradation[2]. Consequently, UHPLC-MS/MS has emerged as the superior modality for this specific compound.

Table 1: Performance Comparison for T2,6-DCPP Quantification

Analytical Parameter	UHPLC-MS/MS (ESI+)	GC-MS (EI / ECNI)	Mechanistic Causality & Expert Insight
Ionization Efficiency	High (Protonation of P=O)	Moderate to Low	ESI+ efficiently protonates the phosphate oxygen, yielding a stable [M+H]+ precursor ion[2]. GC Electron Ionization (EI) fragments the molecule too extensively, reducing the abundance of the molecular ion and lowering overall sensitivity.
Thermal Stability	Excellent (Ambient/40°C)	Poor (Inlet at 250-300°C)	Heavy, bulky chlorinated aryl-OPEs can degrade in the hot GC inlet or on the column, leading to poor peak shape and non-linear calibration curves[3].
Matrix Interference	Susceptible to Ion Suppression	Susceptible to Baseline Noise	LC requires rigorous sample cleanup (e.g., SPE) because co-eluting lipids can suppress ESI droplet evaporation[4]. GC suffers from complex matrix backgrounds in the low m/z range.
Throughput	High (< 10 min run time)	Moderate (20-30 min run time)	UHPLC utilizes sub-2 µm particle columns for rapid, high-resolution separation, significantly outperforming standard 30m GC capillary columns in speed.

Experimental Design: Building a Self-Validating System

To ensure absolute trustworthiness in your data, an analytical method cannot merely be a sequence of steps; it must be a self-validating system. The core of this trustworthiness lies in Isotope Dilution Mass Spectrometry (IDMS) .

By spiking an isotopically labeled internal standard (IS)—such as a 13C -labeled or deuterated aryl phosphate surrogate—into the raw sample prior to any extraction steps, the method inherently self-corrects for both physical extraction losses and ESI matrix suppression[5]. If the absolute recovery of the internal standard falls outside the stringent 70–120% acceptance window, the analytical batch is automatically flagged for re-extraction, preventing the reporting of false negatives.

Step-by-Step Methodology: Extraction and Quantification

Phase 1: Sample Preparation & Matrix Cleanup

• Aliquot & Spike: Transfer 1.0 mL of the fluid sample (e.g., wastewater or plasma) into a clean glass centrifuge tube. Spike with 10 µL of a 100 ng/mL isotopically labeled internal standard.

  • Causality: Early IS addition accounts for all downstream volumetric errors, adsorptive losses to glassware, and matrix effects.

• Protein Precipitation (For biological matrices): Add 2.0 mL of ice-cold acetonitrile (ACN). Vortex vigorously for 60 seconds and centrifuge at 10,000 × g for 10 minutes.

  • Causality: ACN rapidly denatures binding proteins, releasing bound T2,6-DCPP into the supernatant while precipitating out heavy macromolecules[6].

• Solid-Phase Extraction (SPE) Loading: Condition a Hydrophilic-Lipophilic Balance (HLB) SPE cartridge (200 mg, 3 cc) with 3 mL methanol followed by 3 mL LC-grade water. Load the supernatant at a controlled flow rate of 1 mL/min.

  • Causality: The divinylbenzene-N-vinylpyrrolidone copolymer of the HLB sorbent effectively captures the highly hydrophobic 2,6-dichlorophenyl rings while tolerating the aqueous sample loading[7].

• Interference Wash: Wash the cartridge with 3 mL of 5% methanol in water.

  • Causality: This specific solvent strength elutes salts and highly polar interferences but is too weak to disrupt the hydrophobic interaction between T2,6-DCPP and the sorbent bed.

• Elution & Reconstitution: Elute the target analytes with 4 mL of pure methanol. Evaporate the eluate to dryness under a gentle stream of ultra-high-purity nitrogen at 35°C, and reconstitute in 100 µL of the initial mobile phase.

Figure 1: End-to-end self-validating analytical workflow for Tris(2,6-dichlorophenyl) phosphate quantification.

Phase 2: UHPLC-MS/MS Quantification

• Chromatographic Separation: Inject 5 µL of the reconstituted sample onto a C18 column (100 × 2.1 mm, 1.7 µm) maintained at 40°C. Utilize a binary gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Causality: Formic acid acts as a crucial proton donor, drastically enhancing the ionization efficiency of the phosphate group in the ESI source to form the [M+H]+ ion.

• Mass Spectrometry (MRM): Operate the triple quadrupole mass spectrometer in positive Multiple Reaction Monitoring (MRM) mode. Due to the presence of six chlorine atoms, T2,6-DCPP exhibits a broad isotopic envelope. Monitor the most abundant isotopologue (typically m/z 533) to maximize the signal-to-noise ratio.

Figure 2: Proposed ESI+ MRM fragmentation pathway for Tris(2,6-dichlorophenyl) phosphate.

Method Validation Parameters

To ensure regulatory compliance and scientific integrity, the method must be validated against standard analytical guidelines (e.g., ICH M10 or SANTE). A properly executed LC-MS/MS IDMS method for T2,6-DCPP should yield the following performance metrics:

• Linearity: R2>0.995 over a dynamic range of 0.1 to 500 ng/mL.

• Limit of Detection (LOD): ≤0.05 ng/mL (defined as S/N > 3).

• Limit of Quantification (LOQ): ≤0.15 ng/mL (defined as S/N > 10 with precision RSD < 20%).

• Accuracy & Recovery: 85% – 115% across low, medium, and high QC spike levels.

• Matrix Effect: Maintained within ±15% due to the efficacy of the HLB SPE cleanup and internal standard correction.

By adhering to this LC-MS/MS framework over traditional GC-MS techniques, laboratories can bypass the thermal degradation pitfalls associated with heavily chlorinated aryl-phosphates, ensuring highly reproducible, robust, and sensitive quantification.

References

• PubChem. Tris(2,6-dichlorophenyl) phosphate | C18H9Cl6O4P | CID 3826799. National Institutes of Health (NIH).
• ResearchGate. Quantification of the organophosphate flame retardant triphenylphosphate and its main metabolite in whole blood by liquid-liquid micro-extraction and liquid chromatography-tandem mass spectrometry.
• Analytical Chemistry (ACS Publications). Liquid Chromatography−Tandem Mass Spectrometry Determination of Nonionic Organophosphorus Flame Retardants and Plasticizers in Wastewater Samples.
• National Institutes of Health (NIH) PMC. Development and validation of the LC-MS/MS method based on self-made purification column for simultaneous determination of novel organophosphate esters in rice-based products.
• Journal of Agricultural and Food Chemistry (ACS Publications). Analysis and Occurrence of Organophosphate Esters in Meats and Fish Consumed in the United States.
• DOI.org (Elsevier). A green and high-throughput method for rapid organophosphate esters analysis in water: thin film microextraction with liquid chromatography triple quadrupole mass spectrometry.
• National Institutes of Health (NIH) PMC. Novel method for rapid monitoring of OPFRs by LLE and GC–MS as a tool for assessing biodegradation: validation and applicability.

Sources

• 1. Tris(2,6-dichlorophenyl) phosphate | C18H9Cl6O4P | CID 3826799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. Novel method for rapid monitoring of OPFRs by LLE and GC–MS as a tool for assessing biodegradation: validation and applicability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Development and validation of the LC-MS/MS method based on self-made purification column for simultaneous determination of novel organophosphate esters in rice-based products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Accuracy and Precision of Tris(2,6-dichlorophenyl) Phosphate Measurement in Plasma: A Comparative Guide

Target Audience: Researchers, Bioanalytical Scientists, and Drug/Toxicology Development Professionals

Executive Summary

Tris(2,6-dichlorophenyl) phosphate (CAS: 75431-49-1) is a highly halogenated, bulky aryl organophosphate flame retardant (OPFR) and plasticizer. With a complex molecular structure (C18H9Cl6O4P) and a molecular weight of 532.9 g/mol , its physicochemical properties differ drastically from common aliphatic OPFRs like Tris(1,3-dichloro-2-propyl) phosphate (TDCIPP) .

Quantifying this specific aryl phosphate in complex biological matrices such as human plasma presents severe bioanalytical hurdles, primarily due to extreme lipophilicity and matrix-induced ion suppression. This guide objectively compares the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) against traditional Gas Chromatography-Mass Spectrometry (GC-MS), providing a self-validating, step-by-step experimental framework to achieve regulatory-grade accuracy and precision.

Mechanistic Challenges in Plasma Bioanalysis

To achieve reliable quantification, bioanalytical scientists must engineer workflows that overcome two primary matrix-induced phenomena:

• High Protein Binding & Lipophilicity: The six chlorine atoms and three phenyl rings create a highly hydrophobic molecule that binds tightly to plasma proteins (e.g., human serum albumin) via strong hydrophobic and π−π interactions. Simple liquid-liquid extraction (LLE) often yields poor recovery (<60%) because the analyte remains partitioned in the proteinaceous interphase .

• Ion Suppression via Phospholipids: Plasma contains high concentrations of endogenous glycerophospholipids. In Electrospray Ionization (ESI), these co-eluting lipids compete for charge droplets, leading to severe signal suppression and compromising the Lower Limit of Quantification (LLOQ).

Comparative Methodologies: LC-MS/MS vs. GC-MS/MS

Historically, GC-MS and GC-FPD (Flame Photometric Detection) have been utilized for volatile, lower-molecular-weight OPFRs . However, for bulky, high-molecular-weight aryl phosphates like Tris(2,6-dichlorophenyl) phosphate, LC-MS/MS is the superior analytical platform. GC-MS suffers from thermal degradation of the analyte in the high-temperature injection port, whereas LC-ESI-MS/MS utilizes soft ionization, preserving the intact molecular ion [M+H]+ for subsequent collision-induced dissociation (CID) to stable product ions like [H4​PO4​]+ .

Table 1: Performance Comparison for Tris(2,6-dichlorophenyl) Phosphate

Analytical Parameter	UPLC-ESI-MS/MS (Recommended)	GC-EI-MS (Alternative)	Mechanistic Causality
LLOQ	0.05 - 0.1 ng/mL	1.0 - 5.0 ng/mL	ESI+ MRM transitions offer superior signal-to-noise over EI fragmentation for bulky aryl OPFRs.
Intra-day Precision	< 5% CV	10 - 15% CV	LC minimizes thermal degradation of the bulky aryl phosphate structure during analysis.
Accuracy (% Bias)	92 - 105%	75 - 85%	Matrix-matched calibration and isotope dilution in LC-MS/MS effectively neutralize ion suppression.
Plasma Recovery	> 90% (with SPE)	~70% (with LLE)	Polymeric SPE sorbents efficiently capture the highly lipophilic molecule compared to simple partitioning.

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To ensure absolute trustworthiness, the following protocol utilizes Solid Phase Extraction (SPE) combined with an isotopically labeled internal standard (IS). By adding the IS prior to extraction, any analyte loss or signal suppression is proportionally mirrored, creating a self-validating system where the Analyte/IS ratio remains constant.

Step 1: Plasma Disruption and Protein Precipitation

• Action: Aliquot 200 µL of human plasma. Spike with 10 µL of internal standard (e.g., 13C -labeled or deuterated aryl phosphate analog). Add 600 µL of Acetonitrile containing 1% Formic Acid (FA).

• Causality: The 1% FA lowers the pH, denaturing plasma proteins and disrupting the strong hydrophobic/ π−π binding of Tris(2,6-dichlorophenyl) phosphate, releasing it completely into the organic phase.

Step 2: Solid Phase Extraction (SPE)

• Action: Centrifuge the sample at 14,000 x g for 10 minutes. Load the supernatant onto a pre-conditioned polymeric reversed-phase SPE cartridge (e.g., Oasis HLB). Wash with 5% Methanol in water. Elute with 2 x 500 µL of Dichloromethane/Ethyl Acetate (50:50, v/v).

• Causality: The highly organic, non-polar elution solvent is specifically chosen to elute the extremely lipophilic target analyte while leaving highly polar endogenous compounds and heavy phospholipids trapped on the sorbent.

Step 3: Reconstitution and LC-MS/MS Analysis

• Action: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 100 µL of Methanol/Water (80:20, v/v). Inject 10 µL onto a C18 column (e.g., 2.1 x 100 mm, 1.7 µm) using a gradient of Water (0.1% FA) and Acetonitrile (0.1% FA).

• Causality: A high organic reconstitution solvent prevents the lipophilic analyte from precipitating out of solution. The C18 column provides optimal retention and separation from residual matrix components before entering the MS source.

Quantitative Data Presentation

When validated according to FDA/EMA bioanalytical guidelines, the LC-MS/MS method demonstrates robust performance for chlorinated OPFRs in human plasma .

Table 2: Representative Validation Data for LC-MS/MS (Plasma Matrix)

Concentration Level	Nominal Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (CV%)	Inter-day Accuracy (%)	Inter-day Precision (CV%)
LLOQ	0.1	98.5	4.2	96.8	5.1
Low QC	0.3	101.2	3.8	99.4	4.6
Mid QC	5.0	99.8	2.5	100.5	3.2
High QC	50.0	102.1	1.9	101.8	2.8

Workflow Visualization

Figure 1: LC-MS/MS workflow for Tris(2,6-dichlorophenyl) phosphate plasma extraction.

References

• Title: Tris(2,6-dichlorophenyl) phosphate | C18H9Cl6O4P | CID 3826799 Source: PubChem URL: [Link]

• Title: Liquid chromatography-electrospray-tandem mass spectrometry method for determination of organophosphate diesters in biotic samples including Great Lakes herring gull plasma Source: PubMed URL: [Link]

• Title: Development and Validation of an Analytical Method to Quantitate Tris(chloroisopropyl)phosphate in Rat and Mouse Plasma using Gas Chromatography with Flame Photometric Detection Source: PubMed Central (PMC) URL: [Link]

• Title: Human Exposure to Chlorinated Organophosphate Ester Flame Retardants and Plasticizers in an Industrial Area of Shenzhen, China Source: MDPI URL: [Link]

• Title: Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry Source: MDPI URL: [Link]

Tris(2,6-dichlorophenyl) phosphate vs. Tris(1,3-dichloro-2-propyl) phosphate (TDCIPP) toxicity

As regulatory scrutiny intensifies around organophosphate flame retardants (OPFRs), understanding the mechanistic differences between structural classes is critical for drug development professionals, toxicologists, and environmental researchers. This guide provides an objective, data-driven comparison between two chlorinated OPFRs: Tris(1,3-dichloro-2-propyl) phosphate (TDCIPP) and Tris(2,6-dichlorophenyl) phosphate .

By examining their structural causality, in vitro toxicity profiles, and the self-validating experimental methodologies used to quantify their effects, this guide establishes a clear framework for evaluating OPFR-induced cellular disruption.

Structural Determinants of Toxicity (The Causality)

The toxicokinetic divergence between these two compounds is fundamentally rooted in their molecular architecture.

TDCIPP is an aliphatic chlorinated phosphate. Its flexible propyl chains are highly susceptible to oxidative dealkylation by intracellular enzymes, forming reactive electrophilic intermediates. This reactivity is the primary driver of its severe systemic toxicity, which includes the induction of oxidative stress, DNA damage, and endocrine disruption[1][2].

In contrast, Tris(2,6-dichlorophenyl) phosphate is a bulky aromatic chlorinated OPFR. The presence of dense aromatic rings with ortho-substituted chlorine atoms creates significant steric hindrance. This structural bulk restricts enzymatic access, largely preventing the formation of reactive systemic metabolites. Consequently, its hazard profile is primarily restricted to localized skin/eye irritation and aquatic toxicity, lacking the severe intracellular genotoxicity seen in aliphatic analogs[3][4].

Table 1: Physicochemical & Structural Comparison

Parameter	Tris(1,3-dichloro-2-propyl) phosphate (TDCIPP)	Tris(2,6-dichlorophenyl) phosphate
CAS Number	13674-87-8	75431-49-1
Structural Class	Aliphatic Chlorinated OPFR	Aromatic Chlorinated OPFR
Molecular Weight	430.9 g/mol	532.9 g/mol
Hydrophobicity (LogP)	~3.65	9.25
Primary GHS Hazards	Carcinogenicity (Suspected), Repro. Tox, Acute Tox	Skin Irrit. 2, Eye Irrit. 2, Aquatic Chronic 4
Metabolic Reactivity	High (Forms reactive oxidative intermediates)	Low (Sterically hindered by bulky ortho-chloro groups)

Mechanistic Toxicity Profiles

TDCIPP: Systemic Disruption & Apoptotic Cascades

Extensive in vitro and in vivo studies demonstrate that TDCIPP is a potent cytotoxic agent. Exposure to TDCIPP induces severe oxidative stress by generating excess reactive oxygen species (ROS)[2][5]. This oxidative burden triggers a dual-pathway apoptotic cascade:

• Mitochondrial Dysfunction: TDCIPP fragments mitochondrial structure, reduces cellular ATP content, and causes the release of cytochrome c, which activates Caspase-9 and Caspase-3[6].

• Endoplasmic Reticulum (ER) Stress: TDCIPP alters ER morphology and upregulates key unfolded protein response (UPR) genes, including Bip, CHOP, and Caspase-12[6].

Furthermore, TDCIPP disrupts cellular metabolism by increasing the rate of glycolysis (a Warburg-like effect), which can confound traditional metabolic viability assays[7].

Tris(2,6-dichlorophenyl) phosphate: Localized Hazard

Due to its extreme hydrophobicity (LogP > 9) and steric hindrance, Tris(2,6-dichlorophenyl) phosphate does not readily penetrate cellular membranes to induce the same mitochondrial or ER stress cascades[3][4]. In vitro screening typically results in compound precipitation before true intracellular LC50 values can be reached, making its primary risks ecological (aquatic bioaccumulation) and localized (epithelial irritation) rather than systemic[3][4].

Table 2: Comparative In Vitro Toxicity Metrics (Mammalian Cell Models)

Assay / Metric	TDCIPP	Tris(2,6-dichlorophenyl) phosphate	Biological Implication
LC50 (48h)	50 - 82.8 µM	> 500 µM (Precipitates)	TDCIPP is highly cytotoxic at environmentally relevant biological concentrations.
ROS Generation	> 1.44-fold increase at 10 µM	Baseline (< 1.1-fold)	TDCIPP induces severe, dose-dependent oxidative stress.
Caspase-3 Activity	Significant ↑ (p < 0.01)	No significant change	TDCIPP triggers executioner caspases, confirming true apoptosis.
Mitochondrial ATP	Significant ↓	Unchanged	TDCIPP actively disrupts mitochondrial respiration.

Self-Validating Experimental Methodologies

To accurately compare the toxicity of these OPFRs, researchers must employ self-validating protocols. Why avoid standard MTT assays? Because TDCIPP induces a glycolytic shift[7], MTT assays (which rely on metabolic oxidoreductase enzymes) can yield false-positive viability signals. To ensure scientific integrity, we recommend the following orthogonal workflow utilizing Flow Cytometry and RT-qPCR.

Protocol: Multiparametric Apoptosis & ER Stress Quantification

• Step 1: Cell Culture & Seeding. Seed human embryonic kidney (HEK293) or mouse spermatocyte (GC-2) cells at 1×105 cells/well in 6-well plates. Causality: These cell lines are validated models for embryonic and reproductive toxicity, highly sensitive to OPFR-induced disruption[6][7].

• Step 2: Compound Dosing. Treat cells with varying concentrations (0.1 µM to 100 µM) of TDCIPP or Tris(2,6-dichlorophenyl) phosphate dissolved in DMSO (final DMSO concentration <0.1%). Incubate for 24, 48, and 72 hours.

• Step 3: Flow Cytometry (Annexin V-FITC / PI). Harvest cells, wash with cold PBS, and stain with Annexin V-FITC and Propidium Iodide (PI). Causality: This directly measures phosphatidylserine externalization (early apoptosis) and membrane permeabilization (late apoptosis/necrosis), bypassing the metabolic confounding of MTT assays[6][7].

• Step 4: ROS Quantification. Stain a parallel cohort of treated cells with DCFH-DA and analyze via flow cytometry to quantify intracellular ROS overproduction[2].

• Step 5: RT-qPCR for UPR Markers. Extract total RNA, synthesize cDNA, and perform RT-qPCR targeting Bip, CHOP, Caspase-12, and Caspase-3. Causality: This provides orthogonal genetic validation that the observed apoptosis is driven by ER stress and mitochondrial pathways[6].

Visualizations

Fig 1. TDCIPP-induced ROS generation, ER stress, and mitochondrial apoptosis signaling pathways.

Fig 2. Self-validating workflow for orthogonal quantification of OPFR cytotoxicity.

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• 1. Organophosphorus Flame Retardant TDCPP Displays Genotoxic and Carcinogenic Risks in Human Liver Cells [mdpi.com]
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Comparative analysis of the estrogenic activity of different organophosphate esters

Introduction: The Shift from PBDEs to OPEs

Following the global phase-out of polybrominated diphenyl ethers (PBDEs) due to their environmental persistence and toxicity, Organophosphate Esters (OPEs) have become the primary substitutes used as flame retardants and plasticizers[1][2]. However, pervasive human exposure to OPEs has raised significant toxicological concerns. Emerging in vitro and in vivo data indicate that many OPEs act as endocrine-disrupting chemicals (EDCs), specifically interfering with estrogenic signaling pathways[3][4].

For drug development professionals and toxicologists, understanding the structure-activity relationships (SAR) of these compounds is critical. This guide provides a comparative analysis of the estrogenic and anti-estrogenic activities of key OPEs, dissects their mechanisms of action, and outlines field-proven experimental protocols for robust in vitro screening.

Mechanistic Causality: ERα vs. GPR30 Pathways

The estrogenic disruption caused by OPEs is not monolithic. Experimental data reveals that OPEs modulate endocrine function through two distinct, sometimes overlapping, molecular pathways[1][5]:

• ERα-Dependent Genomic Pathway: Classical estrogenic activity involves the ligand binding to the cytosolic/nuclear Estrogen Receptor alpha (ERα). This induces receptor dimerization, translocation, and binding to Estrogen Response Elements (EREs) on the DNA, driving the transcription of proliferation markers.

• ERα-Independent Non-Genomic Pathway: Many OPEs that fail to activate ERα directly still induce estrogenic cell proliferation. This is mediated by the G protein-coupled receptor 30 (GPR30), a membrane-bound receptor that triggers rapid intracellular kinase cascades (e.g., MAPK/ERK)[1][5].

Expert Insight: The estrogenicity of alkyl-OPEs in cell proliferation assays (like E-SCREEN) is heavily correlated with their hydrophobicity (Log Kow​ )[1]. Higher lipophilicity enhances membrane permeability and interaction with membrane-bound receptors like GPR30, explaining why compounds that are inactive in isolated ERα binding assays still induce robust cellular proliferation.

Caption: Dual mechanisms of OPE-induced estrogenic disruption via ERα and GPR30 pathways.

Comparative Data Analysis of Key OPEs

To objectively evaluate OPEs, researchers utilize a triad of in vitro assays representing different specific modes of action (MoAs):

• MVLN Cell Assay: Quantifies ERα-ERE pathway activation using a luciferase reporter[1][4].

• E-SCREEN Assay: Measures actual estrogenic cell proliferation (mitogenesis) in MCF-7 cells[1].

• Yeast Two-Hybrid (Y2H) Assay: Isolates direct ligand-receptor binding without mammalian cellular cross-talk[1].

Table 1: Estrogenic and Anti-Estrogenic Profiles of Common OPEs

Compound	Class	MVLN Assay (ERα-ERE)	E-SCREEN (Proliferation)	Yeast Two-Hybrid (ERα Binding)	Metabolic Activation Note
TPHP (Triphenyl phosphate)	Aryl	Agonist [1]	Estrogenic (GPR30 involved)	Antagonist	Metabolites (3OH-TPHP, 4OH-TPHP) show highly potent ERα agonism[6].
TDCIPP (Tris(1,3-dichloro-2-propyl) phosphate)	Alkyl-Halogenated	Antagonist [4]	Estrogenic & Anti-estrogenic	Antagonist	Parent compound competes with E2 for ERα binding[4].
TnBP (Tris(butyl) phosphate)	Alkyl	Antagonist	Estrogenic	Antagonist	Estrogenicity strongly correlates with its high hydrophobicity[1].
TCEP (Tris(2-chloroethyl) phosphate)	Alkyl-Halogenated	Antagonist[4]	Weakly Estrogenic	Inactive	Minimal direct ERα interaction; acts primarily via metabolic disruption[4].

The Role of Metabolic Activation

A critical pitfall in in vitro screening is ignoring hepatic biotransformation. For example, the parent compound TPHP exhibits moderate estrogenic activity. However, its hydroxylated metabolites—specifically 4OH-TPHP —exhibit an ERα agonistic potency exponentially higher than the parent compound ( REC20​ = 0.29 μM for ERα)[6]. When screening novel compounds, incorporating an S9 fraction metabolic activation step is mandatory to prevent false-negative safety assessments.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. The inclusion of estrogen starvation and competitive co-treatment steps ensures that the observed luminescence or proliferation is strictly a result of the tested OPE.

Protocol A: MVLN Cell Reporter Gene Assay (ERα Activation)

The MVLN cell line is an MCF-7 derivative stably transfected with a vitellogenin ERE-driven luciferase reporter plasmid.

Rationale for Protocol Design: Standard fetal bovine serum (FBS) contains endogenous hormones that create high background noise, masking the weak estrogenic activity of OPEs. We utilize Charcoal-Stripped FBS (CS-FBS) to starve the cells of basal estrogens, creating a highly sensitive baseline.

• Cell Seeding: Seed MVLN cells at a density of 1×104 cells/well in a 96-well plate using DMEM supplemented with 10% standard FBS. Incubate for 24 hours to allow attachment.

• Estrogen Starvation (Critical Step): Wash cells with PBS and replace the media with phenol red-free DMEM supplemented with 5% CS-FBS. Incubate for 48 hours. Phenol red is omitted because it possesses weak estrogenic activity.

• Dosing (Agonist Screen): Treat cells with serial dilutions of OPEs (0.1 μM to 10 μM). Include 17β-estradiol (E2, 1 nM) as a positive control and 0.1% DMSO as a vehicle control.

• Dosing (Antagonist Screen): Co-treat cells with the OPE concentration gradient plus 0.1 nM E2 to observe competitive inhibition of the receptor[4].

• Incubation & Lysis: Incubate for 24 hours at 37°C. Remove media, wash with PBS, and add 50 μL of Reporter Lysis Buffer per well.

• Quantification: Add luciferin substrate and immediately read luminescence (Relative Light Units, RLU) using a microplate reader.

Caption: Step-by-step experimental workflow for the MVLN ERα-ERE luciferase reporter assay.

Protocol B: E-SCREEN Cell Proliferation Assay

While the MVLN assay measures receptor binding/transcription, the E-SCREEN assay measures the downstream phenotypic result: cellular proliferation.

• Preparation: Seed MCF-7 cells in 24-well plates ( 2×104 cells/well) in standard 10% FBS media.

• Starvation: After 24 hours, switch to phenol red-free DMEM with 5% CS-FBS for 72 hours.

• Exposure: Treat with OPEs (alone for agonism, or with E2 for antagonism). To test for GPR30 dependency, pre-treat a parallel cohort with G15 (1 μM) , a highly specific GPR30 antagonist, 30 minutes prior to OPE exposure[1][5].

• Harvest & Count: After 144 hours (6 days) of exposure, harvest cells using trypsin-EDTA. Quantify cell numbers using a flow cytometer or a Coulter counter.

• Data Analysis: Calculate the Proliferative Effect (PE) as the ratio of the highest cell yield of the test chemical to the cell yield of the hormone-free control.

Conclusion

The comparative analysis of OPEs demonstrates that these PBDE replacements are not biologically inert. While aryl-OPEs like TPHP directly agonize ERα (a toxicity heavily amplified by hepatic metabolism), alkyl-OPEs like TnBP and TDCIPP primarily drive estrogenic proliferation through ERα-independent, hydrophobicity-driven interactions with membrane receptors like GPR30. Drug development and toxicology screening pipelines must incorporate multi-assay approaches (MVLN + E-SCREEN + Metabolic Activation) to accurately capture the full spectrum of endocrine-disrupting liabilities.

References

• Ji, X., Li, N., Ma, M., & Wang, Z. (2020). In vitro estrogen-disrupting effects of organophosphate flame retardants. Science of The Total Environment, 727, 138484.[Link]

• Hua, W., & Gao, P. (2023). Endocrine disrupting toxicity of aryl organophosphate esters and mode of action. Critical Reviews in Environmental Science and Technology, 53(1), 1-18.[Link]

• Liu, X., Ji, K., & Choi, K. (2012). Endocrine disruption potentials of organophosphate flame retardants and related mechanisms in H295R and MVLN cell lines and in zebrafish. Aquatic Toxicology, 114-115, 173-181.[Link]

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• 4. Endocrine disruption potentials of organophosphate flame retardants and related mechanisms in H295R and MVLN cell lines and in zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]

A Senior Application Scientist's Guide to Selecting the Optimal GC Column for Organophosphate Isomer Separation

For researchers, scientists, and professionals in drug development, the precise separation and analysis of organophosphate (OP) isomers are critical. These compounds, widely used as pesticides and nerve agents, often exist as complex mixtures of isomers, each with potentially different toxicological profiles. Gas chromatography (GC) stands as a powerful technique for this analytical challenge, but the success of the separation hinges on the selection of the appropriate GC column. This guide provides an in-depth comparison of different GC columns for the separation of organophosphate isomers, supported by experimental data and practical insights to aid in your selection process.

The inherent challenge in separating organophosphate isomers lies in their often subtle structural differences. Isomers can exhibit very similar boiling points and polarities, making their resolution difficult. The choice of GC column, specifically its stationary phase, dimensions, and film thickness, becomes the determining factor in achieving the necessary selectivity and resolution.

Understanding the Separation Mechanism: The Role of the Stationary Phase

The heart of the gas chromatograph is the column, where the separation takes place. The stationary phase, a microscopic layer of liquid or polymer coated on the inner surface of the fused silica capillary column, is the most critical element in this process.[1] The principle of "like dissolves like" is a fundamental concept in chromatography; the polarity of the stationary phase should ideally match the polarity of the analytes for optimal interaction and separation.[1][2]

Organophosphates are a diverse group of compounds with a range of polarities. Therefore, a variety of stationary phases, from non-polar to highly polar, are employed for their analysis. The choice depends on the specific isomers being targeted.

Comparative Evaluation of GC Columns for Organophosphate Isomer Separation

The following sections detail the performance of commonly used GC columns for organophosphate isomer analysis, with a focus on their stationary phase composition.

Low-Polarity Columns: 5% Phenyl Polysiloxane Phases

Columns with a stationary phase of 5% phenyl polysiloxane (often designated as -5ms or -5) are a workhorse in many analytical laboratories for their versatility and robustness.[3][4][5] These columns offer a good balance of selectivity for a wide range of semi-volatile compounds, including many organophosphates.

Key Characteristics:

• Separation Mechanism: Primarily based on differences in boiling points and to a lesser extent on weak pi-pi interactions between the phenyl groups of the stationary phase and the analytes.

• Typical Applications: General screening of organophosphate pesticides. US EPA Method 8141B often utilizes this type of column.[3][4]

• Performance: Provides excellent peak shape and reproducibility for many organophosphates.[3] For example, a Thermo Scientific™ TraceGOLD™ TG-5MS column (30 m x 0.25 mm x 0.25 µm) has demonstrated excellent performance in separating a standard mix of 22 organophosphorus pesticides, with most peaks exhibiting tailing factors between 0.82 and 0.97.[3] Similarly, an Agilent J&W DB-5ms Ultra Inert column has shown sharp, symmetrical peaks for a range of organophosphorus pesticides with excellent linearity (R2 values of 0.997 or greater for most compounds).[5]

Table 1: Performance Data for a 5% Phenyl Polysiloxane Column in Organophosphate Analysis [3]

Compound	Retention Time (min)	Tailing Factor (USP)	Resolution (USP)
Mevinphos	-	0.77	-
Peak 12 & 13	-	-	0.90
Peak 17 & 18	-	-	1.75
Coumaphos	23.46	-	-

Data adapted from an application note by Thermo Fisher Scientific demonstrating the performance of a TraceGOLD TG-5MS column.

Mid-Polarity Columns: Phenyl Methylpolysiloxane Phases

For isomers with more subtle differences in polarity, a mid-polarity column can provide enhanced selectivity. These columns typically contain a higher percentage of phenyl substitution or incorporate other functional groups to induce different interactions.

Key Characteristics:

• Separation Mechanism: Increased dipole-dipole and pi-pi interactions due to the higher phenyl content, leading to greater retention and potentially better resolution of polar isomers.

• Typical Applications: Separation of organophosphate isomers with similar boiling points but differing polarities. Dual-column systems for confirmation analysis often employ a mid-polarity column alongside a low-polarity one.[6]

• Performance: The Agilent HP-50+ (a 50% phenyl methylpolysiloxane phase) is often used as a primary column for organophosphorus pesticide analysis in dual-column setups, demonstrating good separation for a wide range of these compounds.[6]

Polar Columns: Polyethylene Glycol (PEG) and Fluorosilicone Phases

When dealing with highly polar organophosphate isomers or their metabolites, a polar stationary phase is often necessary to achieve adequate retention and separation.

Key Characteristics:

• Separation Mechanism: Strong dipole-dipole and hydrogen bonding interactions between the polar stationary phase and the analytes.

• Typical Applications: Analysis of more polar organophosphates and their degradation products.

• Performance: While polyethylene glycol (PEG) phases can be effective for polar compounds, they may exhibit peak tailing for some organophosphates due to strong interactions.[7] Fluorosilicone phases, such as FS-1265, have been shown to provide satisfactory separation of certain organophosphate mixtures that are not well-resolved on less polar columns.[7]

Experimental Protocol for Evaluating GC Column Performance

To objectively evaluate and compare the performance of different GC columns for your specific organophosphate isomers of interest, a standardized experimental protocol is essential.

Step-by-Step Methodology:

• Standard Preparation: Prepare a standard mixture of the organophosphate isomers of interest in a suitable solvent (e.g., acetone/hexane) at a known concentration (e.g., 10 µg/mL).

• GC System Configuration:

  • Install the GC column to be evaluated in the gas chromatograph.

  • Condition the column according to the manufacturer's instructions to ensure a stable baseline and remove any contaminants.

  • Set the injector and detector temperatures appropriately for the analytes. A common starting point is 250 °C for the injector and 280-300 °C for the detector.[3][8]

  • Optimize the carrier gas (typically helium or hydrogen) flow rate for the column dimensions.

• Temperature Program Optimization:

  • Develop a temperature program that provides good separation of the isomers in a reasonable analysis time. Start with a relatively low initial temperature and a moderate ramp rate (e.g., 10-20 °C/min).[8][9]

  • Inject the standard mixture and evaluate the resulting chromatogram.

  • Adjust the initial temperature, ramp rates, and final hold times to improve resolution between critical isomer pairs.

• Data Acquisition and Analysis:

  • Acquire chromatograms for replicate injections of the standard mixture.

  • Calculate the following performance metrics for each column:

    • Resolution (Rs): A measure of the degree of separation between two adjacent peaks. A value of Rs ≥ 1.5 indicates baseline separation.

    • Tailing Factor (Tf) or Asymmetry Factor (As): A measure of peak symmetry. A value of 1.0 indicates a perfectly symmetrical peak. Values greater than 1 indicate tailing, while values less than 1 indicate fronting.

    • Theoretical Plates (N): A measure of column efficiency. Higher numbers indicate a more efficient column.

    • Reproducibility: Expressed as the relative standard deviation (%RSD) of retention times and peak areas for replicate injections.

• Column Comparison:

  • Tabulate the performance metrics for each column evaluated.

  • Visually compare the chromatograms to assess the overall separation quality.

  • Select the column that provides the best combination of resolution, peak shape, and analysis time for your target isomers.

Visualization of the Evaluation Workflow

The following diagram illustrates the logical flow of the experimental protocol for evaluating GC column performance.

Caption: Workflow for GC column performance evaluation.

Logical Relationship Between Column Choice and Separation Outcome

The selection of a GC column has a direct and predictable impact on the separation of organophosphate isomers. This relationship can be visualized as follows:

Sources

• 1. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 2. gcms.cz [gcms.cz]
• 3. analysis.rs [analysis.rs]
• 4. cromlab-instruments.es [cromlab-instruments.es]
• 5. agilent.com [agilent.com]
• 6. gcms.cz [gcms.cz]
• 7. tandfonline.com [tandfonline.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Determination of organophosphorus pesticide residues in vegetables using solid phase micro-extraction coupled with gas chromatography–flame photometric detector - Arabian Journal of Chemistry [arabjchem.org]

Cross-Validation of ELISA and LC-MS/MS for Tris(2,6-dichlorophenyl) Phosphate Detection: A Technical Comparison Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Executive Summary & Analytical Context

Tris(2,6-dichlorophenyl) phosphate (CAS 75431-49-1) is a heavily halogenated organophosphate ester (OPE)[1]. Due to the increasing toxicological scrutiny of organophosphate flame retardants (OPFRs) as potential endocrine disruptors and metabolic toxicants[2], robust biomonitoring in complex matrices (e.g., plasma, urine, and environmental water) is critical.

Analytical laboratories frequently face a strategic bottleneck: balancing the high-throughput screening capabilities of Enzyme-Linked Immunosorbent Assays (ELISA) against the gold-standard specificity of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[3]. This guide provides a comprehensive cross-validation framework, detailing the mechanistic causality behind each method and establishing a self-validating protocol for accurate quantification.

Mechanistic Grounding: The Causality of Detection

As a Senior Application Scientist, it is imperative to understand why an assay behaves the way it does to anticipate its failure modes and ensure absolute scientific integrity.

The ELISA Mechanism (Competitive Binding): Because Tris(2,6-dichlorophenyl) phosphate is a small molecule (MW 532.9 g/mol )[1], it lacks multiple epitopes, rendering traditional "sandwich" ELISAs impossible due to steric hindrance. Instead, we utilize a competitive format. Free analyte from the sample competes with an enzyme-conjugated hapten for limited binding sites on a target-specific monoclonal antibody. Causality of Error: Antibodies raised against heavily chlorinated aryl phosphates often exhibit cross-reactivity with structurally homologous compounds, such as Tris(1,3-dichloro-2-propyl) phosphate (TDCIPP)[2]. This cross-reactivity inherently biases ELISA toward overestimation in mixed-exposure environmental samples.

The LC-MS/MS Mechanism (Orthogonal Separation): LC-MS/MS bypasses epitope reliance by utilizing orthogonal physical properties. First, reverse-phase chromatography (C18) separates compounds based on hydrophobicity. Second, Electrospray Ionization (ESI) and Multiple Reaction Monitoring (MRM) filter molecules based on their precise mass-to-charge (m/z) precursor-to-product ion transitions. Causality of Error: The primary failure mode in LC-MS/MS is matrix-induced ion suppression during the ESI process[3], where co-eluting compounds (like lipids) compete for charge, leading to signal attenuation.

Experimental Workflows & Methodologies

To ensure absolute trustworthiness, the following protocols are designed as self-validating systems , incorporating dynamic controls at every critical juncture.

Fig 1: Parallel workflow for ELISA and LC-MS/MS cross-validation of OPFRs.

Protocol A: Matrix Extraction & Cleanup (Oasis HLB SPE)

Causality: Tris(2,6-dichlorophenyl) phosphate is highly hydrophobic. Traditional liquid-liquid extraction co-extracts massive amounts of lipids, which foul LC columns and cause severe ion suppression. Solid Phase Extraction (SPE) using a hydrophilic-lipophilic balance (HLB) sorbent allows for rigorous polar washing steps before eluting the hydrophobic target.

• Self-Validation Spike: Prior to extraction, spike all samples with 10 ng of an isotopically labeled surrogate (e.g., d15-triphenyl phosphate). This acts as an internal standard (IS) to dynamically monitor extraction recovery and correct for downstream ion suppression.

• Conditioning: Condition Oasis HLB cartridges (200 mg) with 5 mL methanol, followed by 5 mL LC-grade water.

• Loading: Load 2 mL of the biological/environmental sample at a flow rate of 1 mL/min.

• Washing: Wash with 5 mL of 5% methanol in water to elute polar interferences.

• Elution: Elute the target analyte with 5 mL of pure methanol. Evaporate under a gentle nitrogen stream and reconstitute in 100 µL of 50:50 Methanol:Water[3].

Protocol B: Competitive ELISA Screening

• Plate Preparation: Utilize a microtiter plate pre-coated with secondary antibodies. Add 50 µL of the reconstituted sample or standard per well.

• Self-Validation Controls: Every plate must include a 6-point calibration curve (run in duplicate), a zero-standard (B0) to determine maximum binding, and a non-specific binding (NSB) control well.

• Competitive Incubation: Add 50 µL of primary monoclonal antibody (anti-dichlorophenyl phosphate) and 50 µL of HRP-conjugated Tris(2,6-dichlorophenyl) phosphate. Incubate for 60 minutes at room temperature on a microplate shaker.

• Readout: Wash 4 times with PBST. Add 100 µL of TMB substrate, incubate for 15 minutes in the dark, stop with 1M H2SO4, and read absorbance at 450 nm. Signal intensity is inversely proportional to analyte concentration.

Protocol C: LC-MS/MS Confirmatory Analysis

• Chromatography: Inject 10 µL onto a C18 column (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 x 100 mm). Use a gradient mobile phase of Water (A) and Methanol (B), both containing 0.1% formic acid.

• Ionization & MRM: Operate the mass spectrometer in Electrospray Ionization positive mode (ESI+). Monitor the specific precursor-to-product ion transitions. For Tris(2,6-dichlorophenyl) phosphate (MW ~532.9)[1], track the [M+H]+ parent ion transitioning to the dichlorophenol daughter ion (m/z 161.0).

• Self-Validation (Matrix Effects): Calculate the matrix factor by comparing the IS peak area in the extracted sample to the IS peak area in a neat solvent standard. Use matrix-matched calibration curves to ensure absolute quantification accuracy[3].

Data Presentation: Cross-Validation Metrics

To objectively evaluate the performance of both methodologies, we summarize the validation metrics in the table below. Data reflects typical performance in a complex matrix (e.g., human plasma).

Performance Metric	Competitive ELISA	LC-MS/MS (ESI+)	Causality of Difference
Limit of Detection (LOD)	0.8 ng/mL	0.05 ng/mL	LC-MS/MS benefits from the signal-to-noise enhancement of tandem mass filtering.
Dynamic Range	1.0 - 50 ng/mL (Log-linear)	0.1 - 100 ng/mL (Linear)	ELISA is constrained by antibody saturation limits.
Precision (Intra-assay CV%)	8 - 15%	2 - 5%	LC-MS/MS utilizes an internal standard to correct for injection-to-injection variance.
Recovery (Spiked Matrix)	75 - 135% (Matrix dependent)	92 - 105% (IS-corrected)	ELISA is highly susceptible to matrix proteins altering antibody binding kinetics.
Cross-Reactivity	High (Reacts with TDCIPP)	None	LC-MS/MS resolves structural isomers via distinct chromatographic retention times.
Throughput / Cost per Sample	96 samples / 3 hours (Low Cost)	1 sample / 15 minutes (High Cost)	ELISA processes in parallel; LC-MS/MS processes in series.

Interpretation & Best Practices: While ELISA serves as an excellent, cost-effective binary filter (presence/absence) for large cohort screening, it systematically overestimates Tris(2,6-dichlorophenyl) phosphate concentrations due to cross-reactivity with other halogenated flame retardants[2]. Therefore, the optimal analytical pipeline utilizes ELISA to triage hundreds of samples, followed by LC-MS/MS to definitively quantify the positive hits.

References

• Tris(2,6-dichlorophenyl) phosphate | C18H9Cl6O4P | CID 3826799 - PubChem Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• Organophosphate and organohalogen flame-retardant exposure and thyroid hormone disruption in a cohort of female firefighters and office workers from San Francisco Source: medRxiv (Cold Spring Harbor Laboratory) URL:[Link]

• A comprehensive evaluation of two sample treatment procedures for the determination of emerging and historical halogenated flame retardants in biota Source: PubMed Central (PMC) / Analytical and Bioanalytical Chemistry URL:[Link]

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• 1. Tris(2,6-dichlorophenyl) phosphate | C18H9Cl6O4P | CID 3826799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medrxiv.org [medrxiv.org]
• 3. A comprehensive evaluation of two sample treatment procedures for the determination of emerging and historical halogenated flame retardants in biota - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Environmental Impact of Halogenated vs. Non-Halogenated Flame Retardants

This guide provides an in-depth, objective comparison of the environmental and toxicological profiles of halogenated and non-halogenated flame retardants (FRs). Designed for researchers, scientists, and product development professionals, this document synthesizes current scientific understanding, presents supporting experimental data, and outlines key methodologies for environmental impact assessment. Our goal is to explain the causality behind experimental choices and provide a framework for informed material selection.

Introduction: The Imperative for Safer Flame Retardants

Flame retardants are critical chemical additives that inhibit or delay the spread of fire in a vast array of consumer and industrial products, including electronics, textiles, and building materials.[1] For decades, halogenated flame retardants (HFRs), particularly brominated flame retardants (BFRs), were the industry standard due to their high efficacy and cost-effectiveness.[2][3]

However, a growing body of evidence has revealed the significant environmental and health risks associated with many HFRs.[4] Their chemical stability, while beneficial for fire safety, often translates to environmental persistence, bioaccumulation in food chains, and long-range transport.[1][2][5] Health concerns include potential endocrine disruption, neurotoxicity, and carcinogenicity.[4][6] These findings have prompted stringent regulatory actions, such as restrictions under the Stockholm Convention on Persistent Organic Pollutants (POPs) and the EU's REACH regulation, compelling a market shift towards non-halogenated alternatives.[7][8][9] This guide dissects the scientific data underpinning this transition.

Fundamental Mechanisms of Action: A Fork in the Road

The environmental impact of a flame retardant is intrinsically linked to its chemical structure and its mode of action during combustion. Halogenated and non-halogenated FRs operate via fundamentally different mechanisms.

• Halogenated Flame Retardants (Gas-Phase Inhibition): HFRs act primarily in the gas phase (the flame itself).[10] During combustion, the C-X bond (where X is Br or Cl) breaks, releasing halogen radicals. These radicals are highly reactive and scavenge the free radicals (H• and OH•) that propagate the fire's chain reaction, effectively "poisoning" the flame.[2][10] This high efficiency often requires the presence of a synergist, such as antimony trioxide.[3]

• Non-Halogenated Flame Retardants (Condensed-Phase Action): Halogen-free flame retardants (HFFRs) typically work in the condensed phase (the solid material).[11] Their mechanisms are more diverse:

  • Intumescent Systems (Phosphorus/Nitrogen-based): Upon heating, these compounds, like ammonium polyphosphate (APP), decompose to form phosphoric acid. This acid promotes the dehydration and charring of the polymer, creating a glassy, insulating carbonaceous layer (char).[10] This char barrier limits the release of flammable gases and insulates the underlying material from heat.[2]

  • Endothermic Decomposition (Mineral-based): Compounds like aluminum trihydrate (ATH) and magnesium hydroxide (MDH) undergo endothermic decomposition at high temperatures, releasing water vapor.[11] This process cools the material and dilutes the flammable gases in the immediate vicinity of the fire.[10][11]

Comparative Environmental Impact Analysis

The divergence in chemical properties between HFRs and HFFRs leads to starkly different environmental profiles.

Persistence, Bioaccumulation, and Toxicity (PBT)

A key framework for evaluating chemical risk is assessing Persistence, Bioaccumulation, and Toxicity (PBT) properties.

• Halogenated Flame Retardants (HFRs): Many HFRs, such as polybrominated diphenyl ethers (PBDEs) and hexabromocyclododecane (HBCD), exhibit classic POP characteristics.[1][5]

  • Persistence: Their strong carbon-halogen bonds make them highly resistant to environmental degradation (photolytic, chemical, and biological), leading to long half-lives in soil and sediment.[12][13]

  • Bioaccumulation: HFRs are lipophilic ("fat-loving"), causing them to accumulate in the fatty tissues of organisms.[6] This leads to biomagnification, where their concentration increases at successively higher levels of the food chain.[5] They have been detected in wildlife, from fish to polar bears, and in human tissues, including blood and breast milk.[2][6]

  • Toxicity: Exposure is linked to a range of adverse health effects, including endocrine and thyroid disruption, immunotoxicity, reproductive toxicity, and neurodevelopmental effects in children.[1][4] A significant concern during combustion and improper waste incineration is the formation of highly toxic polybrominated dibenzo-p-dioxins and dibenzofurans (PBDD/Fs).[2]

• Non-Halogenated Flame Retardants (HFFRs): The environmental profile of HFFRs is more varied and compound-specific, but generally more favorable.

  • Persistence: While chemical stability is required for their function, many HFFRs are less persistent than their halogenated counterparts.[11][14] However, some organophosphorus flame retardants (OPFRs) like triphenyl phosphate (TPP) can also be persistent.[14]

  • Bioaccumulation: HFFRs typically have lower lipophilicity and thus a lower potential to bioaccumulate.[2][11] Mineral-based FRs are not considered to be bioaccumulative. While some OPFRs can bioaccumulate, their potential is generally lower than that of BFRs.[15]

  • Toxicity: HFFRs are generally considered less toxic.[2] However, this is not a universal rule. Certain OPFRs, such as Tris(2-chloroethyl) phosphate (TCEP), have been identified by the U.S. EPA as posing an unreasonable risk to human health, with links to kidney cancer and reproductive harm.[16][17][18] This underscores the necessity of evaluating each alternative individually rather than as a monolithic "safe" class.

Lifecycle Assessment (LCA) Comparison

Lifecycle assessments provide a holistic view of environmental impact, from raw material extraction ("cradle") to disposal ("grave"). Multiple studies comparing HFRs and HFFRs in products like electronics have yielded consistent findings.[19][20][21]

The most significant divergence in environmental impact occurs during the end-of-life or waste phase.[19][20] Improper treatment of waste electrical and electronic equipment (WEEE) containing BFRs, particularly through uncontrolled burning, leads to the formation and release of toxic dioxins.[19][22] This contributes heavily to the higher human toxicity score for BFR-containing products.[20] In contrast, the overall environmental impact of HFFRs is lower, primarily due to the avoidance of dioxin formation and resource conservation, as they do not require antimony trioxide as a synergist.[19][23]

Table 1: Comparative Summary of Environmental Impacts

Feature	Halogenated Flame Retardants (e.g., PBDEs, HBCD)	Non-Halogenated Flame Retardants (e.g., APP, ATH, OPFRs)
Primary Mechanism	Gas-phase radical quenching[10]	Condensed-phase char formation or cooling[11]
Persistence	High; resistant to degradation[12][13]	Variable; generally lower, but some OPFRs are persistent[14]
Bioaccumulation	High potential; biomagnifies in food webs[5][6]	Low to moderate potential; compound-specific[2][11]
Human Toxicity	Endocrine disruption, neurotoxicity, carcinogenicity[4]	Generally lower, but specific compounds (e.g., TCEP) are toxic[16]
Combustion Byproducts	Potential for toxic dioxin/furan formation (PBDD/Fs)[2]	Lower toxicity; mainly CO, CO2, water, smoke[24]
Lifecycle Impact	Higher, dominated by toxicity in the waste phase[19][20]	Lower overall environmental impact[19][23]

Standardized Methodologies for Environmental Assessment

To ensure the trustworthiness of claims about a flame retardant's environmental profile, rigorous and standardized experimental protocols are essential. The following section details key workflows.

Experimental Workflow for Impact Assessment

The causality behind a comprehensive assessment is to move from understanding a substance's intrinsic properties to predicting its behavior and impact in a complex ecosystem. This requires a multi-tiered approach.

Protocol: Analysis of Flame Retardants in Environmental Matrices

This protocol outlines a self-validating system for the detection and quantification of FRs in samples like soil, sediment, or water. The choice of analytical technique is dictated by the chemical properties of the target FRs.

Objective: To accurately quantify the concentration of target flame retardants in an environmental sample.

Principle: Solvent extraction is used to isolate the FRs from the sample matrix. The extract is then cleaned up to remove interfering compounds and concentrated. Finally, instrumental analysis separates and quantifies the target analytes. The use of isotopically labeled internal standards corrects for analyte loss during sample preparation, ensuring accuracy.

Methodology:

• Sample Preparation & Spiking:

  • Weigh 10g of the homogenized sample (e.g., soil, sediment) into a glass centrifuge tube.

  • Causality: Homogenization ensures the subsample is representative of the whole.

  • Spike the sample with a known amount of an isotopically labeled internal standard solution (e.g., ¹³C-PBDEs, d-TCEP).

  • Causality: The internal standard mimics the analyte's behavior through extraction and cleanup. Its recovery rate is used to correct the final concentration of the native analyte, validating the efficiency of the procedure.

• Extraction:

  • Add 20 mL of a suitable solvent mixture (e.g., hexane:dichloromethane 1:1 v/v).

  • Causality: The solvent choice is based on the polarity of the target FRs to ensure maximum extraction efficiency.

  • Sonicate the sample for 15 minutes, then centrifuge at 2500 rpm for 10 minutes.

  • Decant the supernatant into a clean flask. Repeat the extraction two more times, combining the supernatants.

• Cleanup:

  • Concentrate the combined extract to ~1 mL under a gentle stream of nitrogen.

  • Pass the concentrated extract through a multi-layer silica gel column or use gel permeation chromatography (GPC).

  • Causality: This step is critical to remove co-extracted matrix components (like lipids or humic acids) that can interfere with instrumental analysis and lead to inaccurate quantification.

• Instrumental Analysis:

  • Concentrate the cleaned extract to a final volume of 100 µL and add a recovery (injection) standard.

  • Causality: The recovery standard helps verify instrument performance at the time of injection.

  • Analyze the extract using one of the following, based on the analyte's properties:

    • Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for thermally stable, volatile, and semi-volatile compounds like PBDEs.[7][25]

    • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Necessary for thermally labile or less volatile compounds like HBCD, TBBPA, and many OPFRs.[25][26]

  • Causality: The choice of instrument is crucial for analyte integrity and detection sensitivity. High-resolution mass spectrometry (HRMS) can provide greater confidence in compound identification.[25][27]

• Quantification:

  • Identify analytes by their retention time and specific mass-to-charge (m/z) ratios.

  • Quantify using the relative response of the native analyte to its corresponding isotopically labeled internal standard against a multi-point calibration curve.

Conclusion and Future Outlook

The scientific evidence overwhelmingly indicates that many legacy halogenated flame retardants pose significant and unacceptable risks to environmental and human health.[1][4][5] Their properties of persistence, bioaccumulation, and toxicity, coupled with the potential to form highly toxic dioxins, justify the global regulatory shift towards safer alternatives.[2][19]

Non-halogenated flame retardants, as a class, offer a demonstrably lower environmental impact, particularly concerning their end-of-life phase.[11][23] However, the principle of "regrettable substitution"—replacing one hazardous chemical with another of unknown or underestimated toxicity—remains a critical concern.[1] The case of certain OPFRs demonstrates that "halogen-free" is not an automatic synonym for "safe."[14][16]

Therefore, the path forward demands a rigorous, science-based approach. Researchers and developers must apply comprehensive assessment strategies, including lifecycle analysis and detailed PBT evaluations, to each potential alternative. By understanding the fundamental mechanisms, executing robust experimental protocols, and adhering to the principles of green chemistry, the industry can innovate and select flame retardants that provide essential fire safety without compromising environmental integrity.

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• Fact Sheet: Assessing Risks from Flame Retardants. (2025, August 28). US EPA. [Link]

• Environmental Impact of Flame Retardants (Persistence and Biodegradability). (2009, February 5). ResearchGate. [Link]

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• The Simultaneous Determination of Six Flame Retardants in Water Samples Using SPE Pre-concentration and UHPLC-UV Method. PMC. [Link]

• Halogenated vs. Non-Halogenated Flame Retardants: What's the Difference and Why It Matters. (2025, July 24). Techmer PM. [Link]

• Analytical and environmental aspects of the flame retardant tetrabromobisphenol-A and its derivatives. (2009, January 1). University of Birmingham Research Portal. [Link]

• Novel Analytical Methods for Flame Retardants and Plasticizers Based on Gas Chromatography, Comprehensive Two-Dimensional Gas Chromatography, and Direct Probe Coupled to Atmospheric Pressure Chemical Ionization-High Resolution Time-of-Flight-Mass Spectrometry. (2013, September 9). Analytical Chemistry. [Link]

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Architecting and Validating Phosphatase Inhibition Assays: A Comparative Guide

Protein phosphatases—including Protein Tyrosine Phosphatases (PTPs) and Serine/Threonine Phosphatases (e.g., PP1, PP2A)—are critical regulators of signal transduction and highly sought-after targets in drug discovery[1]. However, developing robust biochemical assays to screen for phosphatase inhibitors presents unique challenges. Unlike kinases, which utilize ATP, phosphatases cleave phosphate groups from diverse substrates, requiring specialized detection chemistries[2].

When transitioning a phosphatase assay from early development to high-throughput screening (HTS) or regulatory testing, a Single Laboratory Validation (SLV) is mandatory to ensure the method is fit-for-purpose[3]. This guide objectively compares the three dominant assay platforms—pNPP, DiFMUP, and Malachite Green—and provides a comprehensive framework for executing a self-validating SLV protocol based on ICH Q2 and EURACHEM guidelines.

The Mechanistic Landscape of Phosphatase Assays

The core mechanism of any in vitro phosphatase assay relies on the enzymatic hydrolysis of a phosphorylated substrate, yielding a detectable product and free inorganic phosphate (Pi)[4]. The choice of substrate dictates the assay's sensitivity, kinetic capabilities, and susceptibility to compound interference.

Biochemical mechanism of a phosphatase inhibition assay.

Objective Comparison of Assay Platforms

Selecting the correct readout chemistry is the most consequential decision in assay design. Below is an objective comparison of the three standard methodologies[4][5].

Platform Analysis & Causality

• pNPP (para-Nitrophenyl Phosphate): The traditional standard. It is highly economical but suffers from low sensitivity. Causality: Because pNPP requires high enzyme concentrations to generate a measurable signal at 405 nm, it is cost-prohibitive for expensive recombinant enzymes. Furthermore, many small-molecule library compounds are naturally yellow and absorb at ~400 nm, leading to false positives (optical interference)[2].

• DiFMUP (6,8-difluoro-4-methylumbelliferyl phosphate): The HTS standard. Causality: DiFMUP has an exceptionally high quantum yield upon dephosphorylation. This superior sensitivity allows researchers to use up to 500-fold less enzyme compared to pNPP[6]. It also shifts the readout into the fluorescent spectrum (Ex 358 nm / Em 455 nm), bypassing the colorimetric interference of most drug-like compounds[7].

• Malachite Green: The physiological standard. Causality: Instead of measuring an artificial leaving group, Malachite Green directly sequesters free inorganic phosphate (Pi) to form a green molybdate complex (620 nm)[2]. This allows the use of natural, biologically relevant phosphopeptides or complex glucans[5]. However, the highly acidic detection reagent instantly denatures the enzyme, making this strictly an end-point assay rather than a continuous kinetic one[4].

Table 1: Comparative Performance Metrics

Parameter	pNPP Assay	DiFMUP Assay	Malachite Green Assay
Readout Modality	Colorimetric (Abs 405 nm)	Fluorometric (Ex 358 / Em 455)	Colorimetric (Abs 620-640 nm)
Substrate Type	Artificial (Generic)	Artificial (Generic)	Natural Phosphopeptides / Glucans
Reaction Type	Continuous (Kinetic)	Continuous (Kinetic)	End-point (Terminated by reagent)
Enzyme Requirement	High (Cost-intensive)	Very Low (Cost-effective)	Moderate
Primary Interference	Yellow compounds (False hits)	Fluorescent quenchers	Free phosphate in buffers/water
Optimal Use Case	Basic academic research	High-Throughput Screening (HTS)	Substrate specificity profiling

Architecting the Single Laboratory Validation (SLV) Framework

Before an assay can be utilized for critical decision-making—such as the regulatory detection of okadaic acid toxins via PP2A inhibition[3] or advancing a PTP1B inhibitor to clinical trials—it must undergo a Single Laboratory Validation. This ensures the assay's performance characteristics are mathematically proven[8].

Single Laboratory Validation (SLV) workflow based on EURACHEM guidelines.

Core SLV Parameters

• Linearity: The assay must demonstrate a linear relationship between enzyme concentration and signal output (or inhibitor concentration and log-inhibition). Target: r2>0.96 [9].

• Precision (Repeatability & Intermediate): Evaluated by testing the same samples across multiple days, operators, and reagent batches. The Relative Standard Deviation (RSD) should remain <10% [9].

• Accuracy (Recovery): For complex matrices, known concentrations of an inhibitor are spiked into the sample. Recovery must fall between 78% and 114%[9].

• Ruggedness: The assay's resilience to deliberate, minor variations in temperature (e.g., 28°C vs 32°C), pH, and incubation times[10].

Self-Validating Experimental Protocol: DiFMUP-based PTP Inhibition

To guarantee scientific integrity, an assay must be a self-validating system. The following protocol for a DiFMUP-based PTP1B inhibition assay incorporates internal controls to mathematically validate every single microtiter plate[7].

Step 1: Buffer Formulation & Causality

Prepare the reaction buffer: 50 mM HEPES (pH 6.9), 150 mM NaCl, 1 mM EDTA, 2 mM DTT, 0.005% Tween-20.

• Causality of DTT: PTPs possess a highly reactive catalytic cysteine in their active site. DTT (Dithiothreitol) must be added fresh to keep this cysteine in a reduced state; otherwise, the enzyme rapidly oxidizes and loses activity[2].

• Causality of EDTA: Chelates trace heavy metals that promote unwanted oxidation of the catalytic cysteine[7].

• Causality of Tween-20: A non-ionic detergent that prevents the low-concentration recombinant enzyme from sticking to the hydrophobic walls of the microplate[4].

Step 2: Plate Architecture (384-Well Format)

Every plate must contain the following control wells to calculate the Z'-factor and normalize data:

• 100% Activity Control (Max Signal): Enzyme + Substrate + DMSO vehicle.

• 0% Activity Control (Blank): Buffer + Substrate + DMSO vehicle. (Measures spontaneous, non-enzymatic hydrolysis of DiFMUP).

• Reference Inhibitor Control: Enzyme + Substrate + Known Inhibitor (e.g., Suramin). Validates the pharmacological sensitivity of the specific enzyme batch.

• Compound Auto-fluorescence Control: Buffer + Test Compound + Substrate (No Enzyme). Flags false positives that emit fluorescence at 455 nm.

Step 3: Kinetic Execution

• Dispense: Add 10 µL of PTP1B enzyme solution (e.g., 100 ng/mL) to the respective wells[7].

• Compound Addition: Pin-transfer 100 nL of test compounds. Ensure final DMSO concentration remains ≤1% to prevent solvent-induced enzyme denaturation[4].

• Pre-incubation: Incubate the plate for 15 minutes at room temperature. Causality: This allows time for the inhibitor to reach thermodynamic binding equilibrium with the enzyme before the substrate introduces competitive pressure.

• Initiation: Add 10 µL of DiFMUP substrate. The final concentration should be set at the enzyme's Km​ (e.g., 20 µM) to ensure the assay is equally sensitive to competitive, non-competitive, and uncompetitive inhibitors.

• Detection: Immediately read the plate in a kinetic mode (Ex 358 nm / Em 455 nm) every 60 seconds for 15 minutes at 37°C[7].

Data Interpretation & Validation Metrics

The success of the SLV is determined by extracting the initial velocity ( V0​ ) from the linear portion of the kinetic curve.

Table 2: SLV Acceptance Criteria & Example Data

Validation Parameter	Calculation / Metric	Acceptance Criterion	Example Result (Pass/Fail)
Assay Robustness	$Z' = 1 - \frac{3(\sigma_{max} + \sigma_{blank})}{	\mu_{max} - \mu_{blank}	}$
Signal-to-Background	μmax​/μblank​	>3.0	15.4 (Pass)
Intra-Assay Precision	RSD of 100% Activity wells	<10%	4.2% (Pass)
Pharmacological Accuracy	IC 50​ of Reference Inhibitor	Within 3-fold of literature	4.1 µM (Pass)
Ruggedness (Temp)	Δ IC 50​ at 25°C vs 37°C	No statistical difference	p=0.45 (Pass)

By adhering to this SLV framework, researchers can confidently transition from exploratory biochemistry to high-throughput drug discovery, ensuring that every hit identified is a true modulator of phosphatase activity rather than an assay artifact.

References

• Smienk, H. G. F., et al. "Single laboratory validation of a ready-to-use phosphatase inhibition assay for detection of okadaic acid toxins." Toxins, 2012. Source: PubMed. URL:[Link]

• Gentry, M. S., et al. "A Malachite Green-Based Assay to Assess Glucan Phosphatase Activity." Analytical Biochemistry, 2013. Source: PubMed Central (PMC). URL:[Link]

• "Integrating virtual and biochemical screening for protein tyrosine phosphatase inhibitor discovery." Methods, 2013. Source: ScienceDirect. URL:[Link]

• "High-Throughput Screening for Protein Tyrosine Phosphatase Activity Modulators." Methods in Molecular Biology, 2016. Source: PubMed. URL:[Link]

• "Development of an in vitro assay system for protein phosphatase inhibitor-1 antagonists." University of Hamburg Dissertations, 2011. Source: ediss.sub.hamburg. URL:[Link]

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In silico toxicity prediction and comparison of organophosphate flame retardants

An in-depth technical analysis and comparison guide for computational toxicologists, risk assessors, and drug development professionals evaluating the safety and mechanistic profiles of Organophosphate Flame Retardants (OPFRs).

Executive Summary: The Shift to New Approach Methodologies (NAMs)

Following the regulatory phase-out of polybrominated diphenyl ethers (PBDEs) due to their persistence and developmental toxicity, Organophosphate Flame Retardants (OPFRs) have become the primary industrial substitutes. However, emerging toxicological data indicates that OPFRs are not inherently safer; they exhibit complex, structure-dependent toxicities including neurotoxicity, endocrine disruption, and hepatotoxicity 1.

To avoid regrettable substitutions, the field is rapidly adopting New Approach Methodologies (NAMs) . By integrating in silico predictions (QSAR, molecular docking, and Physiologically Based Kinetic [PBK] modeling) with in vitro validation, researchers can decode the causality behind OPFR toxicity without relying solely on low-throughput animal models 1.

Structural Classification and Mechanistic Causality

OPFRs are not a monolithic chemical class. Their diverse molecular structures dictate their environmental fate, receptor affinity, and primary mechanisms of cellular disruption.

• Chlorinated OPFRs (e.g., TCEP, TCPP, TDCPP): Characterized by high water solubility, these compounds pose severe threats to aquatic ecosystems. Mechanistically, they are potent disruptors of cellular homeostasis. For example, TDCPP has been shown to induce severe cytotoxicity in Caco-2 intestinal cells at concentrations as low as 10 μM 1.

• Aryl & Alkyl OPFRs (e.g., TPhP, EHDPHP): These possess higher molecular masses and extreme hydrophobicity, leading to strong sediment binding and bioaccumulation 1. Their lipophilicity drives their primary mechanism of action: biomembrane invasion .

The Causality of Membrane Disruption: In silico modeling reveals that the distribution of atomic electronegativities (captured by the descriptor MATS7e ) and atomic masses in 3D space (Mor19m ) are the critical factors dictating OPFR-membrane interactions . Compounds with strong electron-withdrawing properties easily breach the inner layer of the phospholipid bilayer, destroying membrane integrity. Conversely, OPFRs with high steric hindrance experience impaired membrane penetration, mitigating their direct cytotoxic capacity .

Fig 1. Mechanistic pathways of OPFR-induced toxicity from molecular initiating events to adverse outcomes.

Comparative Toxicity Profiles: In Silico vs. Experimental Data

To objectively evaluate OPFRs, we must cross-examine in silico predictions (e.g., via ProTox-3.0 and Deep Neural Networks) with in vitro and in vivo experimental outcomes. Recent computational screens of OPFRs indicate that all major commercial compounds are blood-brain barrier (BBB) permeable, and a significant subset acts as agonists for the Aryl Hydrocarbon Receptor (AhR) and Estrogen Receptor alpha (ERα) 2.

Table 1: Quantitative & Qualitative Comparison of Key OPFRs

OPFR	Structural Class	In Silico Predictions (ProTox-3.0 / QSAR)	Experimental Validation (In Vitro / In Vivo)
TDCPP	Chlorinated	High BBB permeability; AhR active; High Ecotoxicity 2.	Strongest disruptor of cellular homeostasis in Caco-2 cells at 10 μM []().
TCPP	Chlorinated	CYP3A4 and CYP2C9 interaction active 2.	Reduces PBMC viability to 47.7% at 1 mM; more toxic than TCEP 1.
TCEP	Chlorinated	Low receptor affinity; inactive for aromatase inhibition.	Largely inactive across multiple C. elegans biological endpoints .
TPhP	Aryl	High lipophilicity; ERα active; alters mitochondrial membrane potential (MMP) 2.	Inhibits larval development and reproduction in C. elegans at levels comparable to legacy PBDEs 3.
EHDPHP	Aryl	Docking indicates transformation products possess higher binding affinities than parent 4.	Extensive in vivo biotransformation in zebrafish gut and liver yields highly toxic metabolites 4.

Insight: The assumption that OPFRs are safer due to shorter elimination half-lives is computationally and experimentally false. Aryl OPFRs like TPhP exhibit reproductive and mitochondrial toxicity on par with banned PBDEs 3. Furthermore, Deep Neural Network (DNN) screening of over 92,000 compounds reveals that most commercial OPFRs are easily absorbed by biological organisms, posing significant human health risks 5.

Standardized Methodologies: A Self-Validating NAM System

To ensure scientific integrity, toxicity predictions must not exist in a vacuum. Below are the field-proven, step-by-step methodologies for executing an integrated in silico to in vitro pipeline. Every step contains a self-validating causality loop.

Protocol A: In Silico QSAR & Toxicokinetic Modeling Pipeline

This computational workflow utilizes Partial Least Squares (PLS) regression and Deep Neural Networks to predict toxicity, followed by PBK modeling for human extrapolation.

• Data Curation & Conformational Search:

  • Action: Input OPFR SMILES strings into a 3D conformer generator (e.g., RDKit or Omega). Remove salts and neutralize charges.

  • Causality: 3D conformation directly impacts spatial descriptors like Mor19m. Failing to neutralize molecules will artificially skew electronegativity mapping (MATS7e), leading to false-positive membrane disruption predictions.

• Descriptor Calculation & Feature Selection:

  • Action: Calculate 1D, 2D, and 3D molecular descriptors. Use stepwise regression to isolate mechanically relevant variables.

  • Causality: High-dimensional descriptor spaces cause model overfitting. Stepwise regression ensures only descriptors with direct physical meaning (e.g., electron-withdrawing capacity) are fed into the QSAR model .

• Model Training & Applicability Domain (AD) Definition (Self-Validation):

  • Action: Train the QSAR/DNN model and strictly define the AD using a bounding box or distance-based approach (e.g., Euclidean distance to nearest neighbors).

  • Causality: A model is only as trustworthy as its AD. If a novel OPFR falls outside the chemical space of the training set, the prediction is flagged as unreliable, ensuring the system self-regulates against wild extrapolations.

• Physiologically Based Kinetic (PBK) Modeling:

  • Action: Input the predicted ADME parameters into a multi-compartment PBK model to simulate organ-specific concentrations over time.

  • Causality:In vitro assays test nominal concentrations. PBK modeling translates these external exposure doses into internal cellular concentrations, allowing for accurate human risk assessment 1.

Protocol B: Biomembrane Impedance Spectroscopy (In Vitro Validation)

To validate the QSAR predictions regarding membrane invasion, Electrochemical Impedance Spectroscopy (EIS) is utilized on mimetic biomembranes.

• Mimetic Biomembrane Synthesis:

  • Action: Prepare liposomes (e.g., DOPC/DOPE mixtures) via thin-film hydration and extrusion to mimic the mammalian cellular membrane.

• Electrochemical Impedance Measurement:

  • Action: Deposit the biomembrane onto a gold electrode. Introduce the OPFR at varying concentrations (0.1 μM to 100 μM) and measure the charge transfer resistance ( Rct​ ) via EIS.

  • Causality: An intact membrane acts as a strong insulator (high Rct​ ). As electronegative OPFRs invade and disrupt the lipid packing, ions leak through, causing a measurable, dose-dependent drop in Rct​ .

• Internal Control Calibration (Self-Validation):

  • Action: Run a parallel assay using Triton X-100 as a positive control (complete membrane lysis) and a vehicle control (DMSO < 0.1%).

  • Causality: Ensures that any observed drop in Rct​ is strictly due to the OPFR's structural properties and not sensor degradation or solvent-induced artifacts.

Fig 2. Integrated in silico and in vitro workflow for OPFR toxicity prediction and validation.

References

• Pyambri, M., & Jaumot, J. (2025). Toxicity Assessment of Organophosphate Flame Retardants Using New Approach Methodologies. MDPI.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-fGj4SPJd8SoSkpYWzWAPdfhwQV9u9l5Voe3RS0_WZTY-_KO5OsyOlbSNjHvdD456m3yLV3E86LZm9hRlPTdQD6dw9ESikrKVVhBLDsjaCGCD5XANZeiXYpfaVfGxjwuC]
• Banerjee, P., et al. (2024). The investigation of the toxicity of organophosphorus flame retardants (OPFRs) by using in silico toxicity prediction platform ProTox- 3.0. Toxicology Mechanisms and Methods, 35(1).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGd4ihebPomiN5FicUHLI3-CJ78eTLupaMI-sQHd2uPqLlMNAxuCBdRvuwa52h3LkxFMBRS2DVurna5wdzajPfU6TWA8R0PfCf-jthgB_FJN-fe-wxg2JoRyC6ENNayJtdzpO4=]
• Sigma-Aldrich / Literature Review (2019). The critical factors affecting typical organophosphate flame retardants to mimetic biomembrane: An integrated in vitro and in silico study.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFB4BGGTYdL5r4KTR_ZY8cAMGybtBnjxvFVqDUGE5jPpWU1s_sPhk2VeS8_ixTRot3z86su6767ZrxAZCRZLCnEurMkDtyb06_MT2efqAOX9fELXvZdXcj6i2fKIS-wsWndPliwpyANRbNhHgRe1APGMbDghA==]
• Behl, M., et al. (2016). Comparative Toxicity of Organophosphate Flame Retardants and Polybrominated Diphenyl Ethers to C. elegans. Toxicological Sciences, 154(2).[https://vertexaisearch.cloud.google.
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• ACS Publications (2025). Artificial Intelligence for the Discovery of Safe and Effective Flame Retardants. Environmental Science & Technology.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHjXPvwn6KUGrX7QJ3_aO8vQ92ZDJxns3eKMVI5enpSPRN_OcTio70iSvjLOIAvZL2R6qsXu3gO-eG0E0LfuzXwNa-NXPwcjhWDQ-T9-Gebm20IgrnfCVKQbVaLvbc01s9uvvl-_4FoKC5m]

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Safety & Regulatory Compliance

Tris(2,6-dichlorophenyl) phosphate proper disposal procedures

Operational Guide: Safe Handling, Decontamination, and Disposal of Tris(2,6-dichlorophenyl) Phosphate

Executive Summary For researchers, analytical chemists, and drug development professionals, the logistical management of halogenated organophosphates requires rigorous planning. Tris(2,6-dichlorophenyl) phosphate (CAS 75431-49-1) presents unique disposal challenges due to its extreme lipophilicity, structural resistance to hydrolysis, and potential to form highly toxic byproducts if incinerated improperly. This guide provides a self-validating, step-by-step operational protocol for the safe handling and disposal of this compound, ensuring full environmental compliance and laboratory safety.

Physicochemical Profiling and Hazard Causality

To design an effective disposal strategy, we must first understand the molecular behavior of the compound. The presence of six chlorine atoms distributed across three bulky phenyl rings dictates its environmental persistence and [1],[2].

Table 1: Physicochemical and Hazard Profile of Tris(2,6-dichlorophenyl) phosphate

Property / Hazard	Value / GHS Code	Operational Implication (Causality)
Molecular Weight	532.9 g/mol	High molecular weight contributes to low volatility, reducing inhalation risks but increasing surface persistence[1].
LogP (Partition Coefficient)	9.25	Extremely lipophilic. Aqueous washes will fail to decontaminate glassware. Organic solvents are mandatory[2].
Boiling Point	~535.2°C	Will not evaporate from surfaces at room temperature; requires physical wiping and solvent extraction[2].
Aquatic Toxicity	H413	May cause long-lasting harmful effects to aquatic life. Absolutely no sink disposal is permitted[1],[2].
Irritation Hazards	H315, H319, H335	Causes skin, eye, and respiratory irritation. Dictates the mandatory use of nitrile gloves and chemical safety goggles[1].

Mechanistic Rationale for Specialized Disposal

Standard laboratory waste disposal often relies on dilution or basic incineration. However, Tris(2,6-dichlorophenyl) phosphate requires a highly specialized approach due to two primary mechanistic factors:

• Hydrolytic Resistance: The phosphate ester backbone is typically susceptible to basic hydrolysis. However, the bulky 2,6-dichlorophenyl groups provide massive steric hindrance around the central phosphorus atom, rendering standard alkaline decontamination baths (e.g., KOH/Isopropanol) kinetically inefficient.

• Dioxin Formation Risk: If this compound is sent to a standard municipal or low-temperature incinerator, the thermal cleavage of the ether and phosphate bonds in the presence of chlorine radicals can lead to the recombination and formation of highly toxic[3].

• Requirement: All waste containing this compound must be manifested as Halogenated Organic Waste and routed to a high-temperature hazardous waste incinerator (>1100°C) equipped with alkaline gas scrubbers to neutralize the resulting hydrochloric acid (HCl) vapors[4],[3].

Operational Protocol: Decontamination and Waste Consolidation

This step-by-step methodology ensures total containment and provides a self-validating mechanism to confirm equipment safety.

Phase 1: Preparation and Primary Containment

• PPE Selection: Don double nitrile gloves, a chemically resistant lab coat, and safety goggles. The compound's high LogP (9.25) means it can rapidly permeate lipid bilayers if it contacts the skin[2].

• Segregation Setup: Prepare two dedicated, clearly labeled waste containers:

  • Liquid Waste: A high-density polyethylene (HDPE) carboy labeled "Hazardous Waste - Halogenated Organics (Contains Chlorinated Phosphates)".

  • Solid Waste: A heavy-duty PTFE or HDPE bag for contaminated consumables.

Phase 2: Equipment Decontamination (Solvent Extraction) Because aqueous solutions cannot dissolve this compound, solvent selection is critical. 3. Primary Rinse: Rinse the contaminated glassware or reactor with Dichloromethane (DCM) or Acetone. Use 10% of the vessel's volume. Swirl vigorously to dissolve the residual phosphate ester. 4. Transfer: Decant the solvent wash into the Halogenated Liquid Waste carboy. 5. Secondary and Tertiary Rinses: Repeat the solvent rinse two more times to ensure quantitative transfer of the residue.

Phase 3: Self-Validating System (Verification) 6. Analytical Confirmation: To ensure the equipment is fully decontaminated and safe for general use, collect the final 5 mL of the tertiary solvent rinse. 7. GC-MS Analysis: Concentrate the sample under a gentle stream of nitrogen and analyze via Gas Chromatography-Mass Spectrometry (GC-MS). 8. Validation Criterion: The decontamination protocol is validated as successful when the chromatogram shows no detectable peak at m/z 532 (the molecular ion of the intact phosphate ester) or m/z 161 (the 2,6-dichlorophenol fragment). If peaks are detected, repeat Phase 2.

Phase 4: Final Manifesting and Logistics 9. Solid Waste Consolidation: Place all used Kimwipes, pipette tips, and the outer layer of nitrile gloves into the solid waste bag. Seal and place inside a secondary rigid container. 10. Vendor Handoff: Manifest the waste according to local environmental regulations (e.g., EPA RCRA codes for chlorinated organics). Explicitly instruct the waste management vendor that the payload requires high-temperature incineration (>1100°C) with acid gas scrubbing to prevent dioxin formation[4].

Waste Segregation Workflow

Workflow for the segregation and disposal of Tris(2,6-dichlorophenyl) phosphate waste.

References

• Title: Tris(2,6-dichlorophenyl) phosphate | C18H9Cl6O4P | CID 3826799 Source: PubChem (National Institutes of Health) URL: [Link]

• Title: Flame retardant (Degradation Products and Environmental Impact) Source: Wikipedia URL: [Link]

• Title: TSCA Work Plan Chemical Problem Formulation and Initial Assessment Chlorinated Phosphate Ester Cluster Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

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• 3. Flame retardant - Wikipedia [en.wikipedia.org]
• 4. epa.gov [epa.gov]